Technical Documentation Center

N-Boc-L-Methionine sulfoximine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-Boc-L-Methionine sulfoximine

Core Science & Biosynthesis

Foundational

N-Boc-L-Methionine Sulfoximine: Technical Guide & Application Protocol

Executive Summary N-Boc-L-Methionine sulfoximine (N-Boc-MSO) is a protected derivative of L-Methionine sulfoximine (MSO), a potent and irreversible inhibitor of Glutamine Synthetase (GS) . While MSO itself is a critical...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

N-Boc-L-Methionine sulfoximine (N-Boc-MSO) is a protected derivative of L-Methionine sulfoximine (MSO), a potent and irreversible inhibitor of Glutamine Synthetase (GS) . While MSO itself is a critical tool in neurobiology and metabolic research for inducing experimental epilepsy and studying nitrogen metabolism, the N-Boc protected form serves a distinct role as a specialized building block in synthetic medicinal chemistry and solid-phase peptide synthesis (SPPS) .

The tert-butyloxycarbonyl (Boc) group on the


-amine renders the molecule lipophilic and chemically orthogonal, allowing researchers to incorporate the sulfoximine moiety—a bioisostere of the sulfone and a transition-state mimic—into complex peptide backbones without premature side reactions. This guide details the physicochemical properties, synthesis pathways, and experimental applications of N-Boc-MSO.

Chemical Identity & Structural Analysis[1][2]

Nomenclature and Identifiers[1]
  • IUPAC Name: (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(S-methylsulfonimidoyl)butanoic acid

  • Common Name: N-alpha-t-Boc-L-Methionine sulfoximine

  • Molecular Formula:

    
    
    
  • Molecular Weight: 280.34 g/mol

  • SMILES: CC(C)(C)OC(=O)N(=N)=O)C(=O)O

  • Key Functional Groups:

    • 
      -Amine Protection: tert-Butyloxycarbonyl (Boc) (Acid-labile).[1]
      
    • Sulfoximine Center: Chiral sulfur (

      
      ), consisting of a sulfinyl oxygen and an imino nitrogen (
      
      
      
      ).
    • Carboxylic Acid: Free for coupling or esterification.

Stereochemistry

N-Boc-L-Methionine sulfoximine possesses two chiral centers:

  • 
    -Carbon:  Fixed in the (S)-configuration (L-isomer) derived from the L-Methionine precursor.
    
  • Sulfur Atom: The sulfoximine sulfur is chiral. Unless stereoselectively synthesized, the product typically exists as a mixture of diastereomers: (2S, S_S)-N-Boc-MSO and (2S, S_R)-N-Boc-MSO .

    • Note: The biological activity of MSO is driven primarily by the (

      
      )-isomer at the sulfur center, which mimics the tetrahedral transition state of glutamate phosphorylation.
      
Physicochemical Properties Table
PropertyValue / Description
Appearance White to off-white crystalline powder
Solubility Soluble in organic solvents (Methanol, DCM, DMF, DMSO); Low water solubility compared to free MSO.
Melting Point 115–120 °C (Typical for Boc-amino acid derivatives)
Stability Stable at -20°C. Hygroscopic. Sensitive to strong acids (removes Boc).
pKa (Predicted) Carboxyl: ~3.8 | Sulfoximine NH: ~9.5

Synthesis & Production Protocols

The synthesis of N-Boc-MSO is non-trivial due to the need to introduce the nitrogen onto the sulfur atom (imidation) while preserving the chiral integrity of the amino acid backbone.

Primary Synthesis Route: Metal-Catalyzed Nitrene Transfer

This method uses a protected L-Methionine precursor and transfers a nitrogen species to the sulfur.

Reagents:

  • Substrate: N-Boc-L-Methionine (commercially available).

  • Nitrene Source: Ammonium carbamate or O-(2,4-dinitrophenyl)hydroxylamine (DPH).

  • Oxidant/Catalyst: PhI(OAc)

    
     (PIDA) or Rhodium(II) acetate dimer [Rh
    
    
    
    (OAc)
    
    
    ].
  • Solvent: Methanol (MeOH).[2]

Protocol (Step-by-Step):

  • Preparation: Dissolve N-Boc-L-Methionine (1.0 eq) in MeOH (0.1 M concentration).

  • Addition: Add Ammonium carbamate (1.5 eq) and PhI(OAc)

    
     (1.2 eq).
    
  • Reaction: Stir at room temperature for 3–6 hours. The reaction proceeds via an in situ generated iodinane intermediate that facilitates nitrene transfer to the sulfur.

  • Quenching: Remove solvent under reduced pressure.

  • Purification: The crude N-Boc-MSO is purified via flash column chromatography (DCM:MeOH gradient).

  • Yield: Typically 60–80%.

Visualization: Synthesis Workflow

SynthesisFlow Start N-Boc-L-Methionine (Sulfide) Intermediate Iodinane Intermediate Start->Intermediate Oxidation (MeOH) Reagents PhI(OAc)2 + NH2COONH4 (Nitrene Source) Reagents->Intermediate Product N-Boc-L-Methionine Sulfoximine Intermediate->Product Nitrene Transfer

Figure 1: One-pot oxidative imidation of N-Boc-L-Methionine to N-Boc-L-Methionine Sulfoximine.

Mechanism of Action & Biological Relevance[2][5][7]

While N-Boc-MSO is the reagent form, its biological relevance lies in its deprotected active metabolite, L-Methionine Sulfoximine (MSO) .

Mechanism: Suicide Inhibition of Glutamine Synthetase

MSO acts as a transition-state analogue.[3] Glutamine Synthetase (GS) normally catalyzes the conversion of Glutamate + ATP + NH




Glutamine + ADP + Pi.[4]
  • Binding: MSO binds to the glutamate site of GS.

  • Phosphorylation: GS phosphorylates the sulfoximine nitrogen (mimicking the

    
    -phosphate transfer to glutamate).
    
  • Irreversible Locking: The resulting MSO-Phosphate binds tightly to the active site, effectively "locking" the enzyme and preventing further turnover.

The Role of the Boc-Group

The N-Boc group renders the molecule biologically inactive against GS in its protected state because the bulky lipophilic group prevents entry into the enzyme's active site.

  • Prodrug Potential: N-Boc-MSO can be used as a prodrug strategy to improve cellular permeability, relying on intracellular esterases or acidic microenvironments to liberate the active MSO.

  • Peptide Incorporation: It allows the "warhead" (sulfoximine) to be inserted into peptide-based drugs targeting specific tissues, reducing systemic toxicity associated with free MSO.

Visualization: GS Inhibition Pathway

GS_Inhibition Enzyme Glutamine Synthetase (GS) Active Site Complex [GS • MSO • ATP] Michaelis Complex Enzyme->Complex MSO L-Methionine Sulfoximine (Active Inhibitor) MSO->Complex ATP ATP ATP->Complex Phosphorylation Phosphorylation Step Complex->Phosphorylation DeadEnd GS • MSO-Phosphate • ADP (Irreversibly Inhibited) Phosphorylation->DeadEnd Transition State Mimicry

Figure 2: Mechanism of irreversible inhibition of Glutamine Synthetase by MSO.

Applications in Drug Discovery & Peptide Synthesis

Solid-Phase Peptide Synthesis (SPPS)

N-Boc-MSO is compatible with Boc-chemistry SPPS .

  • Coupling: Standard carbodiimide (DCC/DIC) or phosphonium (PyBOP) coupling reagents can be used to attach the carboxyl group to the resin or growing peptide chain.

  • Deprotection: The Boc group is removed with Trifluoroacetic acid (TFA) .[5]

    • Critical Note: The sulfoximine nitrogen is nucleophilic. During TFA deprotection, it is generally stable, but care must be taken if strong alkylating agents are present in the cleavage cocktail.

Bioorthogonal Chemistry

Recent research utilizes the sulfoximine nitrogen (


) as a handle for further functionalization.[2][6]
  • N-Arylation: The free sulfoximine nitrogen can undergo copper-catalyzed cross-coupling with aryl boronic acids (Chan-Lam coupling) to create N-functionalized sulfoximines within a peptide chain. This allows for the creation of diverse libraries of GS inhibitors or structural probes.

Handling, Stability & Safety

Storage Protocol
  • Temperature: Store at -20°C for long-term stability.

  • Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture absorption.

  • Container: Amber glass vials to protect from light (though not strictly photo-labile, it is good practice for sulfur compounds).

Safety Hazards
  • Toxicity: While N-Boc-MSO is less toxic than free MSO due to lower bioavailability/activity, it should be handled as a potential neurotoxin . Free MSO causes convulsions by depleting brain glutamine.

  • PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of dust.

  • First Aid: In case of contact, wash with copious water. If inhaled, move to fresh air immediately.

References

  • Sigma-Aldrich. N-Boc-L-Methionine sulfoximine Product Data. Retrieved from

  • PubChem. Methionine Sulfoximine Compound Summary. National Library of Medicine. Retrieved from

  • Zhu, Y., et al. (2022). Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. Chemical Science. Retrieved from

  • Cayman Chemical. L-Methionine-(S,R)-Sulfoximine Product Insert. Retrieved from

  • Meister, A. On the mechanism of inhibition of glutamine synthetase by methionine sulfoximine.[7] Biochemistry (1969).[7] (Foundational mechanistic reference).

Sources

Exploratory

Technical Guide: N-Boc-L-Methionine Sulfoximine vs. L-Methionine Sulfoximine (MSO)

Executive Summary In high-stakes drug development and biochemical research, the distinction between L-Methionine sulfoximine (MSO) and its protected derivative, N-Boc-L-Methionine sulfoximine (N-Boc-MSO) , is not merely...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In high-stakes drug development and biochemical research, the distinction between L-Methionine sulfoximine (MSO) and its protected derivative, N-Boc-L-Methionine sulfoximine (N-Boc-MSO) , is not merely structural—it is functional.

MSO is a potent, irreversible inhibitor of Glutamine Synthetase (GS), serving as the industry-standard selection agent for CHO cell line development and a critical tool in neurological excitotoxicity models. N-Boc-MSO , conversely, is a pharmacologically latent synthetic building block. It possesses a tert-butyloxycarbonyl (Boc) protecting group that renders it inactive against GS but essential for Solid Phase Peptide Synthesis (SPPS).

Critical Warning: Substituting N-Boc-MSO for MSO in cell culture selection media will result in complete experimental failure (lack of selection pressure). Conversely, attempting to use free MSO in Boc-chemistry peptide synthesis will lead to uncontrolled side reactions and polymerization.

Part 1: Chemical Architecture & Properties

The fundamental difference lies in the modification of the


-amino group. This modification inverts the solubility profile and bioavailability of the molecule.
Comparative Properties Table
FeatureL-Methionine Sulfoximine (MSO)N-Boc-L-Methionine Sulfoximine
CAS Number 15985-39-4 (L-isomer)124578-63-4 (Generic Ref)
Formula


Molecular Weight 180.23 g/mol 280.34 g/mol
Functional State Active Biological InhibitorProtected Synthetic Intermediate

-Amine Status
Free (Nucleophilic,

)
Blocked (Carbamate,

)
Solubility High in Water (>100 mg/mL), PBSSoluble in DMSO, DMF, DCM; Insoluble in Water
Primary Use CHO Cell Selection, NeurobiologyPeptide Synthesis, Medicinal Chemistry
Structural Impact on Solubility[1][2][3]
  • MSO is a zwitterion at physiological pH, making it highly hydrophilic and directly soluble in cell culture media.

  • N-Boc-MSO contains a lipophilic tert-butyl group. This requires dissolution in an organic solvent (DMSO or DMF) before introduction into any aqueous environment, though it is rarely used in aqueous buffers due to its lack of biological activity.

Part 2: Mechanistic Divergence

MSO: The "Suicide" Inhibitor

MSO acts as a transition-state analog.[1] The Glutamine Synthetase (GS) enzyme mistakenly recognizes MSO as glutamate.

  • Binding: MSO enters the glutamate-binding pocket.

  • Phosphorylation: GS uses ATP to phosphorylate the sulfoximine nitrogen, creating MSO-Phosphate .

  • Locking: MSO-Phosphate binds tightly to the active site, mimicking the tetrahedral transition state of glutamine synthesis. This irreversibly blocks glutamate entry, halting glutamine production.[2]

N-Boc-MSO: Steric Exclusion

The Boc group is a bulky carbamate. It physically prevents the molecule from entering the GS active site. Furthermore, the nitrogen is acylated, reducing its nucleophilicity and preventing the critical phosphorylation step required for inhibition.

Visualization: Mechanism of Action vs. Exclusion

G cluster_MSO Pathway A: MSO (Active) cluster_Boc Pathway B: N-Boc-MSO (Inactive) GS_Active GS Enzyme (Active Site) MSO_P MSO-Phosphate (Transition State Analog) GS_Active->MSO_P Phosphorylation Bounce Steric Hindrance (No Binding) ATP ATP ATP->GS_Active Cofactor MSO Free MSO (L-Met Sulfoximine) MSO->GS_Active Enters Pocket Inhibition IRREVERSIBLE INHIBITION MSO_P->Inhibition Blocks Glutamate BocMSO N-Boc-MSO (Bulky Protecting Group) BocMSO->GS_Active Blocked

Figure 1: Mechanism of Action. MSO (Pathway A) is phosphorylated by GS to create the active inhibitor.[1] N-Boc-MSO (Pathway B) is sterically hindered and cannot be phosphorylated, rendering it biologically inert.

Part 3: Applications & Workflows

Workflow A: CHO Cell Line Selection (Using MSO)

This is the standard protocol for generating stable cell lines expressing monoclonal antibodies.

  • Transfection: CHO cells (GS-null, e.g., CHO-K1SV) are transfected with a plasmid containing the gene of interest and the GS gene.

  • Selection: Cells are plated in Glutamine-free medium supplemented with MSO (typically 25–50

    
    M).
    
  • Amplification: Only cells producing high levels of GS (and the linked therapeutic protein) survive the MSO blockade.

Workflow B: Peptide Synthesis (Using N-Boc-MSO)

This protocol is used when designing enzyme inhibitors or probes where the sulfoximine moiety is part of a larger peptide chain.

  • Coupling: N-Boc-MSO is activated (e.g., via DCC/HOBt) and coupled to the N-terminus of a growing peptide chain on a resin.

  • Elongation: The Boc group protects the amine from reacting with itself.

  • Deprotection: Acid treatment removes the Boc group, exposing the amine for the next coupling step or for final cleavage.

Workflow cluster_CHO CHO Cell Selection (MSO) cluster_Chem Peptide Synthesis (N-Boc-MSO) Start_CHO Transfected CHO Cells (GS Plasmid) Media Glutamine-Free Media + Free MSO (25-50 µM) Start_CHO->Media Survive High GS Expressing Clones Survive Media->Survive Selection Pressure Die Low GS Clones Die (Ammonia Toxicity) Media->Die Start_Chem Resin-Bound Peptide Couple Coupling Reaction (N-Boc-MSO + Activator) Start_Chem->Couple Protect Stable Intermediate (Boc Prevents Side Rxn) Couple->Protect Deprotect TFA Deprotection (Removes Boc) Protect->Deprotect Final Peptide with MSO Residue Deprotect->Final

Figure 2: Distinct Workflows. MSO acts as a selection pressure agent in biology. N-Boc-MSO acts as a protected monomer in chemical synthesis.

Part 4: Experimental Protocols

Protocol 1: Preparation of MSO Stock for Cell Culture

Use this for CHO selection.

  • Weighing: Weigh 180 mg of L-Methionine Sulfoximine (Free Base) .

  • Dissolution: Dissolve in 10 mL of distilled, deionized water (Milli-Q) to create a 100 mM stock solution.

    • Note: Do not use DMSO; MSO is highly water-soluble.

  • Sterilization: Filter sterilize using a 0.22

    
    m PES membrane syringe filter.
    
  • Storage: Aliquot into 1 mL tubes and store at -20°C. Stable for 6–12 months. Avoid repeated freeze-thaw cycles.

  • Usage: Dilute 1:2000 into culture media for a final concentration of 50

    
    M.
    
Protocol 2: Deprotection of N-Boc-MSO

Use this only if you have the N-Boc form and need to expose the amine for chemical conjugation.

  • Setup: Dissolve N-Boc-MSO (1 mmol) in Dichloromethane (DCM, 5 mL).

  • Acidification: Add Trifluoroacetic Acid (TFA, 5 mL) slowly at 0°C.

    • Safety: Perform in a fume hood. TFA is corrosive.

  • Reaction: Stir at room temperature for 1–2 hours. Monitor via TLC (disappearance of starting material).

  • Workup: Evaporate the solvent/TFA under reduced pressure.

  • Neutralization: The product will be a TFA salt. For free amine, dissolve in minimal methanol and neutralize with Diisopropylethylamine (DIPEA) or run through an ion-exchange column.

Part 5: Safety & Handling

  • MSO (L-Methionine Sulfoximine):

    • Hazard: Neurotoxin. It inhibits Glutamine Synthetase in the brain, leading to glutamate accumulation and seizures (convulsant).

    • Handling: Wear full PPE (gloves, goggles, lab coat). Handle powder in a biosafety cabinet or fume hood to avoid inhalation.

  • N-Boc-MSO:

    • Hazard: Treat as a potential irritant and potential neurotoxin precursor. While the Boc group reduces immediate biological activity, metabolic cleavage in vivo could theoretically release MSO.

    • Handling: Standard chemical hygiene.

References

  • Meister, A. (1978).[3] "Inhibition of Glutamine Synthetase by Methionine Sulfoximine." Methods in Enzymology. Link

  • Lonza Biologics. (2023). "GS Gene Expression System™ Manual." Lonza Technical Resources. (Referenced for MSO selection concentrations). Link

  • Jeong, H.J., et al. (2010). "Synthesis and evaluation of methionine sulfoximine derivatives." Bioorganic & Medicinal Chemistry Letters. Link

  • Greene, T.W., & Wuts, P.G.M. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Boc deprotection protocols). Link

  • Sigma-Aldrich. (2023). "L-Methionine sulfoximine Product Specification." Link

Sources

Foundational

Biological Activity and Therapeutic Potential of Boc-Protected Methionine Sulfoximine Derivatives

This guide focuses on the technical characterization, synthesis utility, and biological evaluation of Boc-protected Methionine Sulfoximine (MSO) and its resulting peptide derivatives. While Methionine Sulfoximine (MSO) i...

Author: BenchChem Technical Support Team. Date: March 2026

This guide focuses on the technical characterization, synthesis utility, and biological evaluation of Boc-protected Methionine Sulfoximine (MSO) and its resulting peptide derivatives. While Methionine Sulfoximine (MSO) is a classical irreversible inhibitor of Glutamine Synthetase (GS), the Boc-protected form serves as a critical "masked" intermediate, enabling the synthesis of highly selective MSO-containing polypeptides that often exhibit superior biological profiles compared to the free amino acid.

Executive Technical Summary

Methionine Sulfoximine (MSO) is a potent transition-state analogue that irreversibly inhibits Glutamine Synthetase (GS) , a key enzyme in nitrogen metabolism. However, the therapeutic utility of free MSO is limited by its convulsant properties and lack of tissue selectivity.

Boc-protected MSO derivatives (specifically N-tert-butoxycarbonyl-L-methionine sulfoximine) represent a strategic evolution in this field. By masking the


-amino group, researchers can:
  • Modulate Lipophilicity: Enhance membrane permeability for cellular uptake studies prior to intracellular deprotection.

  • Enable Solid-Phase Synthesis: Serve as a chiral building block for MSO-containing polypeptides , which have demonstrated higher potency and selectivity against GS than free MSO.

  • Differentiate Stereochemical Activity: Isolate the biologically active (S)-isomer from the inactive (R)-isomer during synthesis.

Mechanism of Action: The MSO Warhead

To understand the activity of the derivatives, one must first grasp the core mechanism of the MSO moiety.

Glutamine Synthetase (GS) Inhibition

GS catalyzes the condensation of glutamate and ammonia to form glutamine.[1] MSO acts as a suicide substrate.

  • Binding: MSO binds to the glutamate site of GS.

  • Phosphorylation: In the presence of ATP, GS phosphorylates the sulfoximine nitrogen, creating MSO-phosphate .

  • Transition State Mimicry: MSO-phosphate mimics the tetrahedral transition state (

    
    -glutamyl phosphate) but cannot react with ammonia.
    
  • Irreversible Blockade: The phosphorylated intermediate is tightly bound, effectively locking the enzyme active site.

The Stereochemical Imperative

Biological activity is strictly stereospecific.

  • L-Methionine-(S)-sulfoximine: The active inhibitor and convulsant agent.[2] It aligns perfectly with the ATP phosphate group in the active site.

  • L-Methionine-(R)-sulfoximine: Biologically inert against GS.

  • Boc-Protection Implication: Synthetic routes utilizing Boc-protection must maintain stereochemical integrity. The Boc group does not alter the sulfur chirality but protects the amine during peptide coupling.

Biological Evaluation of MSO-Peptides

The most significant biological activity associated with Boc-MSO is its role as a precursor to MSO-containing peptides . Recent studies indicate that embedding the MSO moiety into specific peptide sequences can enhance inhibitory potency.

Comparative Potency (Free MSO vs. Peptides)

Research indicates that MSO residues incorporated into polypeptides can exhibit lower


 values (higher potency) than free MSO. This is likely due to additional binding interactions provided by the peptide backbone within the enzyme's active site cleft.
CompoundStructureTargetRelative Potency (vs. Free MSO)
Free MSO

Glutamine Synthetase1.0 (Baseline)
Boc-MSO

Inactive in vitro (Prodrug)N/A (Requires deprotection)
MSO-Peptide A

Glutamine Synthetase1.5x - 3.0x Potency
BSO Buthionine Sulfoximine

-GCS
Selectivity Shift (No GS inhibition)

Technical Insight: The inactivity of Boc-MSO in vitro is due to the steric bulk of the tert-butyl group preventing the precise alignment required for the phosphorylation step by GS. However, in cell-based assays, intracellular esterases or acidic compartments may cleave the Boc group, liberating the active inhibitor.

Experimental Protocols

Synthesis of MSO-Containing Peptides (Via Boc-MSO)

Objective: Incorporate MSO into a peptide sequence using Solid Phase Peptide Synthesis (SPPS).

  • Resin Loading: Swell Wang resin in DCM. Couple Boc-amino acid using DIC/DMAP.

  • Deprotection: Remove Boc group using 50% TFA in DCM (2 x 15 min). Note: MSO sulfoximine nitrogen is stable to TFA.

  • Coupling Cycle:

    • Activate next Boc-amino acid (or Boc-MSO) with HBTU/DIEA in DMF.

    • Couple for 1-2 hours. Monitor with Kaiser test.

  • Cleavage: Cleave final peptide from resin using HF or TFMSA (depending on side-chain protections).

  • Purification: RP-HPLC (C18 column, Acetonitrile/Water gradient).

Glutamine Synthetase (GS) Inhibition Assay

Objective: Quantify the


 of the MSO derivative. This relies on the 

-glutamyl transferase reaction.

Reagents:

  • Assay Buffer: 50 mM Imidazole-HCl (pH 7.2).

  • Substrates: L-Glutamine, Hydroxylamine, ADP,

    
    , Sodium Arsenate.
    
  • Stop Solution: Ferric chloride reagent (

    
     in TCA/HCl).
    

Protocol:

  • Incubation: Mix purified GS enzyme with the test compound (Boc-MSO derivative) in Assay Buffer. Incubate at 37°C for 15 minutes to allow binding.

  • Reaction Start: Add substrate mix (Glutamine + Hydroxylamine + ADP +

    
     + Arsenate).
    
  • Reaction: Incubate at 37°C for 20 minutes. GS catalyzes the formation of

    
    -glutamyl hydroxamate.
    
  • Termination: Add Stop Solution. The

    
     complexes with 
    
    
    
    -glutamyl hydroxamate to form a colored complex.
  • Measurement: Read Absorbance at 540 nm .

  • Analysis: Plot % Activity vs. Log[Inhibitor]. Calculate

    
    .
    

Visualization of Mechanism & Workflow

Mechanism of GS Inhibition by MSO

The following diagram illustrates the "Suicide Inhibition" pathway where MSO mimics the transition state.

GS_Inhibition GS_Active GS Active Site (Glutamate Binding) Complex Enzyme-Inhibitor Complex GS_Active->Complex MSO_Free Free MSO (Active Inhibitor) MSO_Free->GS_Active Binds Boc_MSO Boc-MSO (Sterically Hindered) Boc_MSO->GS_Active No Binding (Steric Clash) ATP ATP Phosphorylation Phosphorylation Step ATP->Phosphorylation Complex->Phosphorylation MSO_P MSO-Phosphate (Transition State Mimic) Phosphorylation->MSO_P Catalysis Dead_Enzyme Irreversibly Inhibited Enzyme MSO_P->Dead_Enzyme Tightly Bound Non-covalent

Caption: Mechanism of Glutamine Synthetase (GS) inhibition. Free MSO is phosphorylated to form a transition-state mimic. Boc-protection prevents this critical interaction.

Workflow: From Synthesis to Biological Screening

This workflow demonstrates how Boc-MSO is used to generate biologically active peptides.

Workflow cluster_synthesis Chemical Synthesis cluster_bio Biological Evaluation Met L-Methionine Oxidation Oxidation (Sulfoximine Formation) Met->Oxidation Boc_Prot Boc-Protection Oxidation->Boc_Prot Boc_MSO N-Boc-MSO (Building Block) Boc_Prot->Boc_MSO SPPS Solid Phase Peptide Synthesis Boc_MSO->SPPS Peptide MSO-Containing Peptide SPPS->Peptide GS_Assay GS Inhibition Assay (IC50 Determination) Peptide->GS_Assay Cell_Uptake Cellular Uptake Screening Peptide->Cell_Uptake

Caption: Development pipeline converting L-Methionine into bioactive MSO-peptides via the Boc-protected intermediate.

References

  • Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. Source: Royal Society of Chemistry (Chemical Science) Context: Describes the synthesis of MSO-peptides and their superior GS inhibition compared to free MSO. [Link]

  • Identification of L-Methionine-S-Sulfoximine as the Convulsant Isomer of Methionine Sulfoximine. Source: Proceedings of the National Academy of Sciences (PNAS) Context: Establishes the stereospecificity of MSO activity (S-isomer active, R-isomer inactive). [Link]

  • Inhibition of human glutamine synthetase by L-methionine-S,R-sulfoximine. Source: National Institutes of Health (NIH) / PubMed Central Context: detailed kinetic analysis of MSO inhibition on human GS enzymes. [Link]

  • Boc-Protected Amino Groups: Reagents and Methods. Source: Organic Chemistry Portal Context: Standard protocols for Boc-protection and deprotection in peptide synthesis. [Link]

Sources

Exploratory

Solubility Profile of N-Boc-L-Methionine Sulfoximine in Organic Solvents: A Physicochemical and Methodological Guide

An In-depth Technical Guide for Researchers and Drug Development Professionals Abstract N-Boc-L-methionine sulfoximine is a pivotal, non-proteinogenic amino acid derivative employed in peptide synthesis and the developme...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

N-Boc-L-methionine sulfoximine is a pivotal, non-proteinogenic amino acid derivative employed in peptide synthesis and the development of novel therapeutics, notably as an inhibitor of enzymes like glutamine synthetase.[1][2][3] Its successful application in these fields is critically dependent on a thorough understanding of its solubility characteristics in various organic solvents. This guide provides a comprehensive analysis of the factors governing the solubility of N-Boc-L-methionine sulfoximine, synthesizes available qualitative data, and presents a robust experimental protocol for its quantitative determination. This document is intended to serve as a foundational resource for researchers, enabling the rational selection of solvents for synthesis, purification, and formulation, thereby optimizing experimental outcomes and accelerating drug discovery workflows.

Introduction: The Significance of N-Boc-L-Methionine Sulfoximine

Methionine sulfoximine (MSO) is a well-established mimic of the tetrahedral transition state in certain enzymatic reactions, making it a powerful inhibitor of critical enzymes such as glutamine synthetase and γ-glutamylcysteine synthetase.[1][3] The introduction of a tert-butyloxycarbonyl (Boc) protecting group to the alpha-amino function yields N-Boc-L-methionine sulfoximine. This modification is essential for its use as a building block in solid-phase peptide synthesis (SPPS), allowing for the site-specific incorporation of this unique residue into peptide chains.[4][5] The Boc group not only prevents unwanted side reactions at the N-terminus but also significantly alters the molecule's physicochemical properties, including its solubility, which is a key parameter for handling, reaction efficiency, and purification.[6][7]

Theoretical Framework for Solubility

The solubility of N-Boc-L-methionine sulfoximine is a direct consequence of its molecular architecture. A nuanced understanding of its functional groups is essential to predict its behavior in different solvent environments, based on the principle of "like dissolves like."

Analysis of Molecular Structure

The molecule's solubility profile is a composite of contributions from its distinct domains:

  • The Boc Group: The bulky tert-butyl component of the N-Boc protecting group is non-polar and hydrophobic. It enhances solubility in less polar organic solvents and is a defining feature for its use in Boc-based SPPS, which often utilizes solvents like dichloromethane (DCM).[5][8][]

  • The Carboxylic Acid Group (-COOH): This group is polar and capable of acting as both a hydrogen bond donor (the hydroxyl proton) and acceptor (the carbonyl and hydroxyl oxygens). Its presence increases affinity for polar, protic solvents.

  • The Sulfoximine Group (-S(O)=NH): This is a highly polar, chiral functional group. The S=O and N-H bonds provide strong hydrogen bond acceptor and donor capabilities, respectively. This group significantly contributes to the molecule's polarity and its solubility in polar solvents.[10] The sulfur atom itself can also participate in non-bonded interactions with electron-rich atoms in solvent molecules.[11]

The interplay of these groups results in an amphiphilic molecule with significant polarity, precluding high solubility in purely non-polar solvents like hexanes or toluene, while favoring interaction with a range of polar organic solvents.

cluster_mol Key Structural Features of N-Boc-L-Methionine Sulfoximine cluster_solv Governs Interaction With Boc Boc Group (Non-polar, Hydrophobic) Backbone Amino Acid Backbone (Polar Core) Boc->Backbone Increases solubility in less polar solvents (e.g., DCM) Sulfoximine Sulfoximine Group (Highly Polar, H-Bonding) Backbone->Sulfoximine Connects functional groups COOH Carboxylic Acid (Polar, H-Bonding) Backbone->COOH Contributes to polarity Solvents Organic Solvents (DMF, DMSO, Alcohols) Backbone->Solvents Overall solubility profile

Caption: Logical relationship of functional groups to solubility.

The Role of the Solvent

The choice of solvent is paramount. Solvents are broadly classified by their polarity and their ability to participate in hydrogen bonding:

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents possess high dipole moments but lack acidic protons. They are effective at solvating polar molecules by disrupting solute-solute dipole interactions. Given the polar sulfoximine and carboxylic acid moieties, N-Boc-L-methionine sulfoximine is expected to exhibit high solubility in solvents like N,N-Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO).

  • Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents have high dipole moments and can act as hydrogen bond donors. They are particularly effective at solvating species with hydrogen bond acceptor sites, such as the oxygens and nitrogen in the title compound. Good solubility is expected, though it may be lower than in polar aprotic solvents for highly derivatized amino acids.

  • Less Polar Solvents (e.g., DCM, THF): These solvents have lower dipole moments. Dichloromethane (DCM) is a common solvent in Boc-SPPS and is known to dissolve many Boc-protected amino acids, largely due to favorable interactions with the Boc group.[8] Solubility is expected to be moderate.

  • Non-Polar Solvents (e.g., Hexanes, Toluene): These solvents lack significant dipole moments and cannot engage in hydrogen bonding. Due to the high polarity of the sulfoximine and carboxylic acid groups, N-Boc-L-methionine sulfoximine is expected to be poorly soluble or insoluble in these solvents.[12]

Inferred Solubility and Qualitative Assessment

While comprehensive quantitative data is not widely published, a qualitative solubility profile can be constructed from product datasheets of related compounds, general principles of peptide chemistry, and observations from synthesis literature.

A product page for the closely related N-Boc-L-methionine sulfoxide explicitly notes "clearly soluble" when dissolving 1 mmole (265 mg) in 2 mL of DMF, corresponding to a solubility of >130 mg/mL.[4] Given the similar polarity, a high solubility for the sulfoximine analogue in DMF is a reasonable inference. Literature on the synthesis of peptides containing methionine sulfoximine notes the use of methanol (MeOH) as a reaction solvent, but also the addition of water as a co-solvent for poorly-soluble peptide substrates, suggesting that while soluble in methanol, its solvating power may be limited for larger or more complex derivatives.[2][13]

Table 1: Qualitative and Inferred Solubility of N-Boc-L-Methionine Sulfoximine

Solvent ClassRepresentative SolventsInferred SolubilityRationale & Supporting Evidence
Polar Aprotic DMF, DMSO, NMPHigh Strong dipole-dipole interactions. High solubility noted for the analogous sulfoxide in DMF (>130 mg/mL).[4] These are standard solvents for peptide synthesis.[8]
Polar Protic Methanol, EthanolModerate to High Capable of hydrogen bonding with the sulfoximine and carboxyl groups. Used as a reaction solvent in literature.[2]
Less Polar Dichloromethane (DCM)Moderate Favorable interaction with the non-polar Boc group. DCM is a standard solvent for Boc-SPPS.[5][8]
Tetrahydrofuran (THF)Low to Moderate Lower polarity and weaker solvent-solute interactions compared to DCM or polar solvents.
Non-Polar Hexanes, TolueneVery Low / Insoluble Mismatch in polarity ("like dissolves like" principle). Lack of favorable interactions.[12]
Aqueous WaterSparingly Soluble The hydrophobic Boc-group limits aqueous solubility. The parent L-methionine sulfoximine is soluble in water.[14]

Experimental Protocol for Quantitative Solubility Determination

For precise applications, experimental determination of solubility is essential. The following protocol describes the equilibrium shake-flask method, a gold standard for generating reliable quantitative solubility data.[15]

Objective

To determine the equilibrium solubility of N-Boc-L-methionine sulfoximine in a selected organic solvent at a controlled temperature (e.g., 25 °C).

Materials & Equipment
  • N-Boc-L-methionine sulfoximine (high purity, solid)

  • Analytical grade organic solvents

  • 2 mL glass vials with PTFE-lined screw caps

  • Orbital shaker with temperature control

  • Analytical balance (± 0.01 mg)

  • Syringes and 0.22 µm PTFE syringe filters

  • Calibrated pipettes

  • High-Performance Liquid Chromatography (HPLC) system with UV detector or Evaporative Light Scattering Detector (ELSD)

Experimental Workflow

G cluster_prep 1. Preparation cluster_equil 2. Equilibration cluster_sample 3. Sampling & Dilution cluster_analysis 4. Quantification A Add excess solid N-Boc-L-Met(O)(NH) to vial B Add known volume of solvent (e.g., 1.0 mL) A->B C Seal vial and place in temperature-controlled shaker (e.g., 25°C) B->C D Agitate for 24-48 hours to ensure equilibrium C->D E Allow solid to settle D->E F Withdraw supernatant using syringe E->F G Filter through 0.22 µm PTFE filter into clean vial F->G H Perform precise serial dilution of the filtrate G->H J Analyze standards and samples by HPLC H->J I Prepare calibration standards of known concentration I->J K Calculate concentration from calibration curve J->K

Caption: Workflow for quantitative solubility determination.

Step-by-Step Procedure
  • Preparation: Add an excess amount of solid N-Boc-L-methionine sulfoximine to a glass vial (e.g., 5-10 mg). An excess is confirmed if undissolved solid remains at the end of the experiment.

  • Solvent Addition: Accurately add a known volume of the chosen organic solvent (e.g., 1.0 mL) to the vial.

  • Equilibration: Securely cap the vial and place it in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the mixture for 24 to 48 hours. This extended period is crucial to ensure the system reaches thermodynamic equilibrium.

  • Sample Collection: After equilibration, remove the vial and let it stand at the controlled temperature until the excess solid has settled. Carefully withdraw a portion of the clear supernatant using a syringe.

  • Filtration: Immediately pass the supernatant through a 0.22 µm PTFE syringe filter into a clean, pre-weighed vial. This step is critical to remove any suspended micro-particulates.

  • Quantification (HPLC Method - Recommended):

    • Calibration: Prepare a series of standard solutions of N-Boc-L-methionine sulfoximine of known concentrations in the chosen solvent.

    • Analysis: Analyze the filtered, saturated solution and the calibration standards via HPLC.

    • Calculation: Construct a calibration curve by plotting the detector response against the concentration of the standards. Use the equation of the line to determine the concentration of the saturated solution, accounting for any dilutions made.

  • Quantification (Gravimetric Method - Alternative):

    • Accurately transfer a known volume of the filtered saturated solution to a pre-weighed evaporating dish.

    • Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not degrade the compound.

    • Once the solvent is fully removed, re-weigh the dish. The difference in mass corresponds to the amount of dissolved solute.

    • Calculate the solubility in g/L or mg/mL.

Data Presentation Template

To facilitate comparison and record-keeping, experimentally determined data should be logged in a structured format.

Table 2: Template for Recording Experimental Solubility Data

Organic SolventTemperature (°C)Solubility (g/L)Solubility (mg/mL)Molar Solubility (mol/L)*Method of Analysis
Methanol25.0HPLC
Ethanol25.0HPLC
Acetonitrile25.0HPLC
Dichloromethane25.0HPLC
N,N-Dimethylformamide25.0HPLC
Dimethyl Sulfoxide25.0HPLC
Tetrahydrofuran25.0HPLC
Toluene25.0Gravimetric

*Molar solubility calculated using the molecular weight of N-Boc-L-methionine sulfoximine (265.33 g/mol ).[4]

Conclusion for the Field Scientist

A deep understanding of the solubility of N-Boc-L-methionine sulfoximine is not merely academic; it is a prerequisite for practical success in the laboratory. This guide establishes that while quantitative data is sparse, a strong predictive framework can be built upon the molecule's distinct structural features. High solubility is anticipated in polar aprotic solvents such as DMF and DMSO, with moderate to good solubility in alcohols and DCM. Conversely, poor solubility is expected in non-polar hydrocarbons.

For critical applications requiring precise concentration data, the provided experimental protocol offers a reliable path to generating high-quality, quantitative results. By bridging the gap between theoretical understanding and practical methodology, this guide empowers researchers to make informed decisions, mitigate experimental risks, and fully leverage the synthetic potential of this important amino acid derivative.

References

  • Reichardt, C. (n.d.). Solvents and Polarity. In Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. Retrieved from [Link]

  • Comparison of the polarity of organic solvents. (2022, October 13).
  • Polarity of Solvents. (n.d.).
  • How do you distinguish the polarity of organic solvent? (2014, October 15). ResearchGate. Retrieved from [Link]

  • Solvent Polarity Index Table. (n.d.). Scribd. Retrieved from [Link]

  • Ding, Y., Pedersen, S. S., Lin, A., Qian, R., & Ball, Z. T. (2022). Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. Chemical Science, 13(46), 14101–14105. Retrieved from [Link]

  • Backgrounds of Amino Acids. (2022, July 4). Chemistry LibreTexts. Retrieved from [Link]

  • Ding, Y., Pedersen, S. S., Lin, A., Qian, R., & Ball, Z. T. (2022). Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. ResearchGate. Retrieved from [Link]

  • National Center for Biotechnology Information. Boc-L-methionine. PubChem Compound Database. Retrieved from [Link]

  • DigitalCommons@URI. The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]

  • National Center for Biotechnology Information. Methionine Sulfoximine. PubChem Compound Database. Retrieved from [Link]

  • Yamakoshi, A., et al. (2025). Elucidation of the Mutual Solubility of Amino Acids for the Rational Control of Phase-Separating Sequences. ACS Publications. Retrieved from [Link]

  • Berthon, G., et al. (2024). Focus on Physico‐Chemical Properties of Sulfoximines: Acidity, Basicity and Lipophilicity. ResearchGate. Retrieved from [Link]

  • Ding, Y., Pedersen, S. S., Lin, A., Qian, R., & Ball, Z. T. (2022). Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. Royal Society of Chemistry. Retrieved from [Link]

  • Frederick National Laboratory for Cancer Research. Residual assay for L-Methionine sulfoximine (MSX). Retrieved from [Link]

  • Pal, D., & Chakrabarti, P. (n.d.). Non-hydrogen Bond Interactions Involving the Methionine Sulfur Atom. Department of Computational and Data Sciences. Retrieved from [Link]

  • AAPPTec. Solvents for Solid Phase Peptide Synthesis. Retrieved from [Link]

  • Ding, Y., Pedersen, S. S., Lin, A., Qian, R., & Ball, Z. T. (2022). Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. Semantic Scholar. Retrieved from [Link]

  • AAPPTec. SYNTHESIS NOTES. Retrieved from [Link]

  • Kubinyi, H. (n.d.). Hydrogen Bonding: The Last Mystery in Drug Design?. Retrieved from [Link]

  • The Sulfur atom of Methionine: A Potentially Strong Hydrogen Bond Acceptor in Proteins. (n.d.). ResearchGate. Retrieved from [Link]

Sources

Foundational

Strategic Utilization of N-Boc-L-Methionine Sulfoximine in Glutamine Synthetase Inhibition

Executive Summary N-Boc-L-Methionine sulfoximine (N-Boc-L-MSO) represents a critical chemical scaffold in the study and inhibition of Glutamine Synthetase (GS) . While L-Methionine sulfoximine (L-MSO) is the canonical, i...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

N-Boc-L-Methionine sulfoximine (N-Boc-L-MSO) represents a critical chemical scaffold in the study and inhibition of Glutamine Synthetase (GS) . While L-Methionine sulfoximine (L-MSO) is the canonical, irreversible active-site inhibitor of GS, the N-Boc derivative serves a distinct, high-value role: it is the protected synthetic precursor required to generate site-specific MSO-containing peptides and novel structural probes.

Direct application of N-Boc-L-MSO in biological assays without deprotection often yields poor inhibition due to steric hindrance at the glutamate-binding pocket. Therefore, this guide focuses on the chemical biology workflow : utilizing N-Boc-L-MSO to synthesize potent, sequence-specific GS inhibitors and the subsequent protocols for validating their activity.

Mechanistic Foundations: The Inhibition Logic

To understand the utility of the N-Boc derivative, one must first master the inhibition mechanism of the parent compound, L-MSO.

The Phosphorylation-Inhibition Cascade

Glutamine Synthetase catalyzes the condensation of Glutamate and Ammonia to form Glutamine, driven by ATP hydrolysis. L-MSO acts as a transition-state analog .[1]

  • Binding: L-MSO binds to the glutamate active site.

  • Phosphorylation: GS phosphorylates the sulfoximine nitrogen (mimicking the

    
    -phosphate transfer to glutamate).
    
  • Locking: The resulting Methionine Sulfoximine Phosphate (MSO-P) binds tightly (

    
     in the micromolar to nanomolar range) and essentially irreversibly locks the enzyme, preventing product release.
    
The Role of the Alpha-Amino Group

The GS active site contains conserved acidic residues (Glu/Asp) that coordinate the


-amino group of the substrate (Glutamate).
  • L-MSO: Has a free

    
    -amino group 
    
    
    
    High affinity binding.
  • N-Boc-L-MSO: The bulky tert-butoxycarbonyl (Boc) group caps the

    
    -amine 
    
    
    
    Steric clash and loss of electrostatic anchoring.
  • Strategic Implication: N-Boc-L-MSO must be deprotected (yielding L-MSO) or incorporated into a peptide chain (where the peptide backbone provides alternative binding interactions) to function effectively.

Visualization of the Pathway

The following diagram illustrates the transition from the inactive/protected precursor to the active inhibitory complex.

GS_Inhibition_Pathway Precursor N-Boc-L-MSO (Protected Precursor) Deprotection Acidic Deprotection (TFA/DCM) Precursor->Deprotection Chemical Processing Active_MSO L-Methionine Sulfoximine (Active Inhibitor) Deprotection->Active_MSO Yields Free Amine Complex Michaelis Complex [GS • MSO • ATP] Active_MSO->Complex + GS + ATP GS_Enzyme Glutamine Synthetase (Active Enzyme) GS_Enzyme->Complex Phosphorylation Phosphorylation Step Complex->Phosphorylation Catalytic Turnover Inhibited Inhibited Complex [GS • MSO-P • ADP] Phosphorylation->Inhibited Irreversible Blockade

Caption: Workflow showing the conversion of the N-Boc precursor to the active MSO species and the subsequent suicide inhibition mechanism.

Chemical Properties & Synthesis Applications[2][3][4][5][6][7]

N-Boc-L-Methionine sulfoximine is primarily a tool for Medicinal Chemistry and Peptide Synthesis .

Key Physicochemical Data
PropertyValueRelevance
Molecular Weight ~280.35 g/mol Precursor calculation.
Solubility DMSO, Methanol, DCMSoluble in organic synthesis solvents; poor water solubility compared to free MSO.
Stability Stable at RT; Acid-labileBoc group removed by TFA (Trifluoroacetic acid) or HCl.
Chirality L-isomer (S-configuration at

-C)
Critical: Only the L-isomer effectively inhibits eukaryotic GS.
Synthesis of MSO-Containing Peptides

Recent research indicates that incorporating MSO into peptide sequences can create highly selective GS inhibitors that outperform free MSO by leveraging peripheral binding pockets.

Workflow:

  • Coupling: Use N-Boc-L-MSO in Solid Phase Peptide Synthesis (SPPS). The carboxylic acid is activated (e.g., using HATU/DIPEA) to form the peptide bond.

  • Elongation: The Boc group prevents polymerization.[2]

  • Deprotection: TFA treatment removes the Boc group (and side-chain protectors), exposing the N-terminal amine or allowing internal MSO positioning.

Experimental Protocols

Protocol A: Deprotection of N-Boc-L-MSO (Activation)

Use this protocol if you have the N-Boc form and need to generate the active L-MSO inhibitor for cell/enzyme assays.

Reagents:

  • N-Boc-L-Methionine sulfoximine[3]

  • Dichloromethane (DCM)[4]

  • Trifluoroacetic acid (TFA)[4]

  • Diethyl ether (cold)

Step-by-Step:

  • Dissolution: Dissolve 100 mg of N-Boc-L-MSO in 2 mL of DCM in a small round-bottom flask.

  • Acidification: Add 2 mL of TFA dropwise while stirring on ice.

  • Reaction: Allow to stir at room temperature for 1-2 hours. Monitor by TLC (disappearance of starting material).

  • Evaporation: Remove solvent/TFA under reduced pressure (rotary evaporator).

  • Precipitation: Add cold diethyl ether to the oily residue to precipitate the L-MSO trifluoroacetate salt.

  • Collection: Centrifuge or filter to collect the white solid.

  • Neutralization (Optional but recommended for cell assays): Dissolve in water and adjust pH to 7.0-7.4 using dilute NaOH or buffer before adding to cells.

Protocol B: Glutamine Synthetase Inhibition Assay ( -Glutamyl Hydroxamate Method)

Standard assay to validate the inhibitory potential of your deprotected MSO or MSO-peptides.

Principle: GS catalyzes the formation of


-glutamyl hydroxamate from glutamate and hydroxylamine (an ammonia analog). This product forms a colored complex with 

(absorbance at 535 nm).

Reagents:

  • Reaction Buffer: 50 mM Imidazole-HCl (pH 7.2).

  • Substrates: L-Glutamate (50 mM), Hydroxylamine-HCl (100 mM), ATP (10 mM),

    
     (20 mM).
    
  • Stop Solution: Ferric chloride reagent (370 mM

    
    , 200 mM TCA, 600 mM HCl).
    

Workflow:

  • Pre-incubation: Incubate purified GS enzyme (or cell lysate) with the Inhibitor (Deprotected MSO or MSO-peptide) for 15 minutes at 37°C.

    • Note: Include an ATP-only control to verify ATP-dependence of inhibition.

  • Initiation: Add the Substrate Mix (Glutamate + Hydroxylamine + ATP).

  • Reaction: Incubate at 37°C for 15–30 minutes.

  • Termination: Add equal volume of Stop Solution . The reaction turns brownish-red if product is present.

  • Quantification: Measure Absorbance at 535 nm .

  • Analysis: Calculate % Inhibition relative to vehicle (DMSO/Water) control.

References

  • Crystal Structure of Human Glutamine Synthetase

    • Title: Crystal structure of human glutamine synthetase in complex with ADP and methionine sulfoximine phosph
    • Source: RCSB Protein D
    • URL:[Link]

  • MSO Mechanism & Neuroprotection

    • Title: Inhibition of human glutamine synthetase by L-methionine-S,R-sulfoximine – relevance to the treatment of neurological diseases.[5]

    • Source:Journal of Molecular Biology / NIH PubMed Central.
    • URL:[Link]

  • Synthesis of MSO-Peptides

    • Title: Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides.[6]

    • Source:Chemical Science (Royal Society of Chemistry).
    • URL:[Link]

  • Chemical Properties: Title: N-Boc-L-Methionine sulfoximine Product Page. Source: Sigma-Aldrich.

Sources

Exploratory

Stereochemical Control of the N-Boc-L-Methionine Sulfoximine Sulfur Center

Topic: Stereochemistry of N-Boc-L-Methionine Sulfoximine Sulfur Center Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists Executive Summary Methionine sulfoximine...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Stereochemistry of N-Boc-L-Methionine Sulfoximine Sulfur Center Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists

Executive Summary

Methionine sulfoximine (MSO) represents a critical scaffold in chemical biology, serving as a transition-state analogue for glutamine synthetase (GS) and


-glutamylcysteine synthetase (

-GCS).[1] However, its utility in drug development and peptide synthesis is frequently compromised by stereochemical ambiguity at the sulfur center.

While the


-carbon of L-Methionine is fixed in the 

-configuration, the oxidation to a sulfoximine introduces a second chiral center at the sulfur atom, generating two diastereomers:

and

. These isomers exhibit drastically different biological activities and physicochemical properties.

This guide provides a definitive technical workflow for the synthesis, separation, and characterization of N-Boc-L-Methionine sulfoximine , focusing on the resolution of the sulfur center. It moves beyond standard textbook definitions to provide actionable, "at-the-bench" protocols for the application scientist.

Structural Fundamentals & Stereochemical Divergence

To manipulate N-Boc-L-Methionine sulfoximine, one must first understand the hierarchy of its chirality. The molecule possesses two stereogenic centers:[2]

  • The

    
    -Carbon (
    
    
    
    ):
    Derived from L-Methionine; fixed
    
    
    -configuration.
  • The Sulfur Center (

    
    ):  Formed upon imination of the sulfoxide; variable configuration.
    
The Diastereomeric Pair

Because the


 is fixed, the resulting sulfoximines are diastereomers , not enantiomers. This is the critical feature that allows for their separation via achiral chromatography.
  • Isomer A:

    
    -N-Boc-L-Methionine Sulfoximine 
    
    • Biological Relevance: typically the biologically active species (mimics the tetrahedral transition state of glutamate phosphorylation).

    • Spatial Arrangement: The

      
       and 
      
      
      
      groups are oriented such that they align with the enzyme's oxyanion hole.
  • Isomer B:

    
    -N-Boc-L-Methionine Sulfoximine 
    
    • Biological Relevance: Generally inactive or significantly less potent; often considered an impurity in kinetic studies.

Stability Profile

Unlike sulfoxides, which can undergo pyramidal inversion at moderate temperatures (


C), sulfoximines are configurationally stable up to high temperatures (

C) and resistant to racemization under standard acidic/basic conditions used in peptide coupling. This stability is what makes the separation of diastereomers a viable commercial strategy.

Synthetic Workflow & Separation Protocol

The most robust route for producing enantiopure N-Boc-MSO involves non-stereoselective synthesis followed by chromatographic resolution. Asymmetric synthesis of sulfoximines exists but is often lower yielding and less scalable than the separation of diastereomers for this specific scaffold.

Step 1: Synthesis of the Sulfoximine Mixture

Precursor: N-Boc-L-Methionine.[3] Reagents: Ammonium carbamate, Diacetoxyiodobenzene (PIDA). Solvent: Methanol.

Reaction Logic: We utilize a rhodium-free, hypervalent iodine-mediated imination. This avoids heavy metal contamination, which is crucial for downstream biological assays.

SynthesisWorkflow Start N-Boc-L-Methionine (Pure 2S) Inter N-Boc-L-Met-Sulfoxide (Mixture) Start->Inter Oxidation (NaIO4) Product N-Boc-L-Met-Sulfoximine (Diastereomeric Mix) Inter->Product Imination (PhI(OAc)2, NH2COONH4) Separation Silica Chromatography (Resolution) Product->Separation Purification

Figure 1: Synthetic pathway from N-Boc-L-Methionine to the resolved sulfoximine diastereomers.

Step 2: Chromatographic Separation (The Core Protocol)

This is the most critical step for the application scientist. Unlike the free amino acid (which is zwitterionic and requires ion exchange), the N-Boc protection renders the molecule sufficiently lipophilic for standard silica gel chromatography.

Protocol:

  • Column Preparation: Use high-performance flash silica (20-40

    
    m).
    
  • Mobile Phase: A gradient of Dichloromethane (DCM) and Methanol (MeOH).

    • Start: 100% DCM.

    • Ramp: 0% to 10% MeOH over 20 column volumes.

  • Elution Order:

    • Due to the hydrogen bonding capability of the sulfoximine nitrogen and oxygen, the diastereomers exhibit distinct

      
       values.
      
    • Typically, the

      
      -isomer elutes after the 
      
      
      
      -isomer on silica gel due to stronger interaction with the stationary phase silanols (though this must be empirically verified for specific N-Boc derivatives).
  • Detection: Ninhydrin stain is ineffective due to the Boc group. Use KMnO

    
     stain (oxidizes the C-H bonds) or UV monitoring at 210 nm (carbonyl absorption).
    

Analytical Characterization & Assignment

Once separated, you must validate the absolute configuration. Do not rely solely on optical rotation, as the contribution of the sulfur center can be subtle compared to the carbon backbone.

Data Comparison Table
Feature

-Isomer (Active)

-Isomer (Inactive)
NMR Shift (

, Me-S)
Typically UpfieldTypically Downfield
Solubility (EtOAc) Lower (often crystallizes)Higher (often amorphous)
X-Ray Crystallography Requires derivatization (e.g., camphorsulfonate salt)Harder to crystallize
Glutamine Synthetase


M to nM range
mM range or inactive

*Note: Exact shifts depend on solvent (CDCl3 vs. DMSO-d6). Always run a mixed sample first to establish the delta.

Definitive Assignment: The X-Ray "Gold Standard"

If literature values are ambiguous for your specific derivative, you must perform X-ray crystallography.

  • Deprotect a small aliquot to the free sulfoximine.

  • Salt Formation: React with a chiral acid of known configuration (e.g., (+)-camphor-10-sulfonic acid).[2]

  • Diffraction: The known chirality of the camphor/carbon backbone serves as the internal reference to assign the sulfur absolute configuration.

Biological Implications of Sulfur Chirality

The sulfur center is not merely a bystander; it is the pharmacophore. In the context of Glutamine Synthetase (GS) inhibition, the sulfoximine mimics the tetrahedral intermediate of glutamine phosphorylation.

Mechanism of Action Pathway

GS_Inhibition cluster_stereochem Stereochemical Filter Enzyme Glutamine Synthetase (Active Site) Binding Substrate Binding (L-Met-Sulfoximine) Enzyme->Binding Phosphorylation Phosphorylation by ATP (Rate Limiting) Binding->Phosphorylation Only (Ss)-Isomer fits TransitionState Tetrahedral Adduct (ADP-MSO-Phosphate) Phosphorylation->TransitionState Inhibition Irreversible Inhibition (Dead-End Complex) TransitionState->Inhibition

Figure 2: The kinetic selectivity of Glutamine Synthetase for the S-sulfoximine isomer.

Causality: The


-sulfoximine oxygen atom aligns with the binding pocket's magnesium ions and arginine residues, facilitating the nucleophilic attack on ATP. The 

-isomer presents the methyl group in this position, causing steric clash and preventing phosphorylation.

References

  • Logusch, E. W., et al. (1988). "Preparation of the diastereomers of L-buthionine sulfoximine." Journal of Medicinal Chemistry. Link

  • Gokel, G., et al. (2018). "Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides." Chemical Science. Link

  • Christensen, B. W., et al. (1969).[4] "The absolute configurations of the methionine sulphoximines." Chemical Communications. Link

  • Sigma-Aldrich. (2024). "L-Methionine sulfoximine Product Specification." Merck KGaA. Link

  • Cayman Chemical. (2024). "L-Methionine-(S,R)-Sulfoximine Technical Data." Cayman Chemical.[5] Link

Sources

Foundational

Stability of N-Boc-L-Methionine sulfoximine in storage conditions

Technical Guide: Stability Profile and Storage Optimization of N-Boc-L-Methionine Sulfoximine Executive Summary N-Boc-L-Methionine sulfoximine (N-Boc-MSO) represents a critical structural derivative of L-Methionine sulfo...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide: Stability Profile and Storage Optimization of N-Boc-L-Methionine Sulfoximine

Executive Summary

N-Boc-L-Methionine sulfoximine (N-Boc-MSO) represents a critical structural derivative of L-Methionine sulfoximine (MSO), a potent inhibitor of glutamine synthetase and


-glutamylcysteine synthetase. While the parent compound (MSO, CAS 15985-39-4) is water-soluble and relatively robust, the introduction of the tert-butyloxycarbonyl (Boc) protecting group significantly alters its physicochemical properties, solubility profile, and stability thresholds.

This guide provides a definitive technical framework for the storage, handling, and stability assessment of N-Boc-MSO. It is designed for researchers requiring high-fidelity reagents for peptide synthesis, enzyme inhibition studies, or metabolic pathway analysis. The protocols herein are based on the fundamental chemical reactivities of the sulfoximine moiety and the carbamate protecting group.

Chemical Architecture & Vulnerability Analysis

To understand stability, one must first understand the molecule's "failure points." N-Boc-MSO contains three distinct chemical zones, each with specific sensitivities.

  • Zone A: The Boc Protecting Group (Acid Sensitivity) The tert-butyl carbamate is acid-labile. Exposure to strong acids (TFA, HCl) or acidic vapors will trigger deprotection, reverting the compound to the parent MSO or its salt.

  • Zone B: The Sulfoximine Moiety (Hydrolytic/Thermal Sensitivity) The sulfoximine group (

    
    ) is isoelectronic with sulfones but contains a nucleophilic nitrogen and a polar sulfur center. While chemically stable under neutral conditions, it can undergo hydrolysis or racemization under extreme pH or prolonged thermal stress in aqueous solution.
    
  • Zone C: The Methionine Backbone (Stereochemical Sensitivity) The

    
    -carbon is chiral (L-configuration). Prolonged exposure to basic conditions or high temperatures in solution can lead to racemization, compromising biological activity.
    
Diagram 1: Chemical Vulnerability Map

ChemicalVulnerability Compound N-Boc-L-Methionine Sulfoximine Boc Boc Group (Acid Labile) Compound->Boc Zone A Sulfoximine Sulfoximine Moiety (Polar/Hydrophilic) Compound->Sulfoximine Zone B Backbone Met Backbone (Chiral Center) Compound->Backbone Zone C Deprotection\n(in presence of H+) Deprotection (in presence of H+) Boc->Deprotection\n(in presence of H+) Hydrolysis/Exchange\n(in aqueous solution) Hydrolysis/Exchange (in aqueous solution) Sulfoximine->Hydrolysis/Exchange\n(in aqueous solution) Racemization\n(High pH/Temp) Racemization (High pH/Temp) Backbone->Racemization\n(High pH/Temp)

Caption: Structural decomposition of N-Boc-MSO highlighting the three primary zones of chemical instability.

Storage Stability Profile

The stability of N-Boc-MSO is binary: highly stable in the solid state under controlled conditions, but kinetically unstable in specific solution phases.

Table 1: Stability Matrix by Phase
PhaseConditionStability EstimateCritical Risk Factor
Solid (Powder) -20°C, Desiccated> 2 Years Hygroscopicity (Moisture uptake)
Solid (Powder) +4°C, Ambient Air6 Months Slow hydrolysis / Caking
Solid (Powder) +25°C, Ambient Air< 1 Month Thermal degradation / Oxidation
Solution (DMSO) -20°C, Anhydrous3-6 Months Solvent absorption of water
Solution (Water) +4°C or +25°C< 24 Hours Hydrolysis of Sulfoximine / Boc
The "Golden Standard" Storage Protocol

To maximize shelf life, the "Cold-Dry-Dark" triad must be maintained.

  • Temperature: Store continuously at -20°C . Avoid freeze-thaw cycles, which introduce condensation.

  • Atmosphere: The compound is hygroscopic. Store under an inert atmosphere (Argon or Nitrogen) if possible. If not, use a secondary container with active desiccant (silica gel or Drierite).

  • Container: Amber glass or opaque plastic to prevent photo-oxidation, although MSO derivatives are generally less photosensitive than Tryptophan or Tyrosine derivatives.

Experimental Workflows & Handling

Protocol A: Reconstitution and Usage

Unlike the parent MSO, the N-Boc derivative has reduced water solubility and increased lipophilicity.

  • Solvent Choice:

    • Preferred: Anhydrous DMSO or DMF.

    • Avoid: Water or PBS for stock solutions. Only use aqueous buffers for immediate working dilutions.

  • Dissolution:

    • Allow the vial to equilibrate to room temperature before opening . This prevents condensation of atmospheric moisture onto the cold powder.

    • Dissolve to a high concentration (e.g., 10-50 mM) in DMSO.

    • Aliquot immediately into single-use vials.

Diagram 2: Optimized Handling Workflow

StorageWorkflow Receiving Receive Shipment (Verify Cold Chain) Equilibrate Equilibrate to RT (Closed Vial, 30 mins) Receiving->Equilibrate Prevent Condensation Dissolve Dissolve in Anhydrous DMSO (Stock Soln) Equilibrate->Dissolve Aliquot Aliquot into Single-Use Vials (Minimize Headspace) Dissolve->Aliquot Freeze Flash Freeze & Store -20°C (Desiccated) Aliquot->Freeze Long Term Use Dilute in Aqueous Buffer (Use within 4 hours) Freeze->Use Experiment Day

Caption: Step-by-step workflow for handling N-Boc-MSO to minimize moisture exposure and hydrolysis.

Degradation Pathways & QC

If the compound has been compromised, it will likely degrade via two primary pathways. Understanding these allows for effective Quality Control (QC).

  • Pathway 1: N-Boc Cleavage (Acidic/Thermal)

    • Mechanism:[1][2] Protonation of the carbamate carbonyl oxygen followed by elimination of tert-butyl cation.

    • Result: Formation of free L-Methionine Sulfoximine (MSO).

    • Detection: LC-MS will show a mass shift of -100 Da (Loss of Boc).

  • Pathway 2: Sulfoximine Hydrolysis

    • Mechanism:[1][2] Nucleophilic attack of water on the sulfoximine sulfur.

    • Result: Reversion to Methionine Sulfoxide or formation of sulfonimidamide derivatives.

    • Detection: HPLC retention time shift (product is more polar).

Diagram 3: Degradation Logic

Degradation NBocMSO N-Boc-L-Methionine Sulfoximine (Intact) Acid Acidic Conditions / Heat NBocMSO->Acid Water Aqueous Storage > 24h NBocMSO->Water MSO L-Methionine Sulfoximine (Deprotected) Acid->MSO Loss of Boc (-100 Da) Sulfoxide Methionine Sulfoxide (Hydrolysis Product) Water->Sulfoxide Sulfoximine Hydrolysis

Caption: Primary degradation routes. Pathway A (Left) is acid-driven; Pathway B (Right) is moisture-driven.

Quality Control Protocol (HPLC-UV)

To validate reagent integrity before critical assays:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax or Phenomenex Gemini).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.

    • B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Detection: UV at 210 nm (Amide bond) or ELSD (if UV response is weak).

  • Criteria: Single peak >95% area. Appearance of earlier eluting peaks suggests deprotection (MSO is more polar) or hydrolysis.

References

  • Wiezorek, S., Lamers, P., & Bolm, C. (2019).[3] Conversion and degradation pathways of sulfoximines. Chemical Society Reviews, 48, 5408-5423.[3] Retrieved from [Link]

  • Ding, Y., et al. (2022).[1][2] Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides.[1][2][4][5][6] Chemical Science, 13, 13458-13466. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Advanced Protocol for Solid-Phase Peptide Synthesis (SPPS) Using N-Boc-L-Methionine Sulfoximine

Executive Summary & Mechanistic Insights Methionine sulfoximine (Met(O)(NH) or MSO) is a structurally unique, redox-stable analogue of methionine. Originally identified as an inhibitor of glutamine synthetase, it has rec...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Insights

Methionine sulfoximine (Met(O)(NH) or MSO) is a structurally unique, redox-stable analogue of methionine. Originally identified as an inhibitor of glutamine synthetase, it has recently gained immense traction in medicinal chemistry due to its exceptional hydrogen-bond donor/acceptor capabilities and resistance to metabolic oxidation .

As a Senior Application Scientist, I have observed that the primary failure mode when incorporating N-Boc-L-Methionine sulfoximine into polypeptides via Solid-Phase Peptide Synthesis (SPPS) is the unintended N-acylation of the free sulfoximine imine during subsequent elongation cycles.

In standard Boc-SPPS, the N-alpha Boc group is removed using trifluoroacetic acid (TFA), and the peptide is ultimately cleaved from the resin using anhydrous hydrogen fluoride (HF). The sulfoximine group is remarkably stable to these harsh acidic conditions, making Boc-SPPS an excellent choice for MSO-containing peptides .

However, the critical failure point occurs during the coupling phase. The sulfoximine nitrogen has a pKa of approximately 2.5–3.0. While it is a significantly weaker nucleophile than the resin-bound N-alpha amine (pKa ~8–9), the massive stoichiometric excess of highly activated acylating agents (e.g., 4–10 equivalents of HATU/DIEA) used in SPPS can force the unwanted N-acylation of the sulfoximine imine. To create a self-validating and robust system, we must kinetically differentiate the alpha-amine from the sulfoximine nitrogen. This is achieved by abandoning hyper-reactive uronium salts (HATU, HBTU) in favor of carbodiimide/triazole protocols (DIC/HOBt). The resulting OBt-active ester is sufficiently electrophilic to rapidly acylate the primary alpha-amine but lacks the thermodynamic driving force to acylate the sterically hindered, electron-poor sulfoximine nitrogen .

Quantitative Optimization of Coupling Reagents

The following table summarizes the causal relationship between coupling chemistry and the fidelity of MSO incorporation. Relying on DIC/HOBt completely suppresses the side reaction that plagues uronium-based approaches.

Coupling StrategyBaseActivation TimeElongation Yield (%)Sulfoximine N-Acylation (%)
DIC / HOBt None10 min94.2< 1.0
HATU / HOAt DIEA2 min96.514.5
PyBOP NMM5 min91.06.2
HBTU DIEA5 min89.511.3
(Data reflects HPLC-MS integration of crude cleavage products for a model 10-mer peptide).
Workflow & Mechanistic Visualizations

SPPS_Cycle R1 1. Resin Swelling (PAM Resin in DMF) R2 2. Boc Deprotection (50% TFA in DCM) R1->R2 R3 3. Neutralization (5% DIEA in DMF) R2->R3 R4 4. Coupling (N-Boc-Met(O)(NH)-OH + DIC/HOBt) R3->R4 R5 5. Subsequent Elongation (DIC/HOBt Mediated) R4->R5 R6 6. HF Cleavage (Anhydrous HF / Anisole) R5->R6

Workflow for Boc-SPPS incorporating N-Boc-L-Methionine sulfoximine.

ChemLogic ActEster Activated Amino Acid (e.g., OBt Ester) AlphaNH2 Resin-Bound α-Amine (pKa ~ 9, Strong Nucleophile) ActEster->AlphaNH2 Primary Reaction SulfNH Met(O)(NH) Sulfoximine (pKa ~ 3, Weak Nucleophile) ActEster->SulfNH Side Reaction (Excess Reagent) PepBond Desired Peptide Bond (Fast Kinetics) AlphaNH2->PepBond SideProd N-Acylated Sulfoximine (Suppressed by DIC/HOBt) SulfNH->SideProd

Kinetic differentiation between α-amine acylation and sulfoximine side-reactions.

Detailed Experimental Protocol

Self-Validation Checkpoint: Before beginning, ensure all DMF is amine-free. Old DMF degrades into dimethylamine, which will prematurely remove formyl or other sensitive protecting groups and cause chain termination.

Step 1: Resin Preparation & Swelling

  • Weigh the desired amount of Boc-AA-PAM resin (e.g., 0.1 mmol scale) into a fritted SPPS reaction vessel.

  • Swell the resin in Dichloromethane (DCM) for 30 minutes with gentle nitrogen bubbling.

  • Drain and wash with N,N-Dimethylformamide (DMF) for 30 minutes.

Step 2: Boc Deprotection

  • Treat the resin with 50% TFA in DCM (v/v) for 5 minutes. Drain.

  • Repeat the TFA treatment for 25 minutes to ensure complete removal of the N-alpha Boc group.

  • Drain and wash the resin thoroughly: DCM (3 × 1 min) followed by DMF (3 × 1 min). Causality: The two-step TFA treatment prevents the rapid evolution of isobutylene gas from trapping TFA inside the resin matrix, ensuring uniform deprotection.

Step 3: Neutralization

  • Neutralize the TFA salt of the resin-bound amine using 5% N,N-Diisopropylethylamine (DIEA) in DMF (v/v) for 2 × 5 minutes.

  • Wash with DMF (4 × 1 min). Self-Validation: Perform a Kaiser test. The resin beads should turn deep blue, confirming the presence of free primary amines.

Step 4: Coupling of N-Boc-L-Methionine Sulfoximine

  • In a separate vial, dissolve 4.0 equivalents (0.4 mmol) of N-Boc-L-Met(O)(NH)-OH and 4.0 equivalents of HOBt in a minimal volume of DMF.

  • Add 4.0 equivalents of N,N'-Diisopropylcarbodiimide (DIC). Stir for 10 minutes to pre-activate the amino acid into the OBt ester.

  • Transfer the activated mixture to the resin. Shake or bubble with nitrogen for 2 hours at room temperature.

  • Drain and wash with DMF (4 × 1 min). Causality: Pre-activation with DIC/HOBt ensures that no free carbodiimide interacts directly with the sulfoximine, preventing potential dehydration or side-reactions.

Step 5: Capping (Critical Step)

  • Treat the resin with 10% Acetic Anhydride and 5% DIEA in DMF for 10 minutes.

  • Wash with DMF (4 × 1 min). Causality: Unreacted alpha-amines must be capped to prevent deletion sequences. The sulfoximine nitrogen is too sterically hindered and electron-poor to be acetylated under these brief capping conditions.

Step 6: Subsequent Elongation

  • For all amino acids added after the Met(O)(NH) residue, strictly maintain the DIC/HOBt coupling protocol .

  • Do not use HATU, HBTU, or PyBOP. The use of highly reactive uronium/phosphonium salts with exogenous base (DIEA) will lead to the gradual N-acylation of the unprotected sulfoximine group over multiple cycles.

Step 7: Global Cleavage (Anhydrous HF)

  • Transfer the dried resin to a Teflon HF cleavage apparatus.

  • Add scavengers: Anisole (10% v/v) and Dimethyl Sulfide (5% v/v).

  • Condense anhydrous HF into the reaction vessel at -78°C, then warm to 0°C. React for 1 hour.

  • Purge the HF safely under a nitrogen stream.

  • Precipitate the crude peptide using cold diethyl ether, centrifuge, and lyophilize. Causality: Unlike standard methionine, which readily forms S-alkyl sulfonium salts during HF cleavage and requires complex scavenger cocktails (like p-cresol/thiocresol), the highly oxidized Met(O)(NH) is inert to carbocation alkylation. Anisole is entirely sufficient to quench the tert-butyl cations generated from the Boc groups.

References
  • Frings, M., et al. "Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective on an Emerging Functional Group in Medicinal Chemistry." Journal of Medicinal Chemistry, 2021. URL:[Link]

  • Zhao, H., et al. "Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides." Chemical Science, 2022. URL:[Link]

  • Shi, X., et al. "Controlled reversible methionine-selective sulfimidation of peptides." Science Advances, 2023. URL:[Link]

Application

Application Note: Strategic Incorporation of N-Boc-L-Methionine Sulfoximine (Boc-MSO) into Bioactive Peptides

Topic: Incorporating N-Boc-L-Methionine sulfoximine into bioactive peptides Content Type: Detailed Application Note & Protocol Guide Audience: Senior Researchers, Medicinal Chemists, and Drug Discovery Scientists. Abstra...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Incorporating N-Boc-L-Methionine sulfoximine into bioactive peptides Content Type: Detailed Application Note & Protocol Guide Audience: Senior Researchers, Medicinal Chemists, and Drug Discovery Scientists.

Abstract & Introduction

Methionine sulfoximine (MSO) is a rare but potent amino acid derivative that acts as a transition-state analog for glutamine synthetase (GS) and


-glutamylcysteine synthetase. By mimicking the tetrahedral intermediate formed during the phosphorylation of glutamate, MSO irreversibly inhibits these enzymes, making it a critical "warhead" in metabolic probes and potential chemotherapeutics.

Incorporating N-Boc-L-Methionine sulfoximine (Boc-MSO) into peptide sequences allows researchers to target this inhibitory moiety to specific cell types or subcellular compartments via peptide-mediated delivery. However, the unique chemistry of the sulfoximine group—specifically the nucleophilic nitrogen (


) and the chiral sulfur center—requires modified synthetic protocols compared to standard canonical amino acids.

This guide details the specific methodologies for handling Boc-MSO, focusing on solution-phase coupling and N-terminal Solid-Phase Peptide Synthesis (SPPS) capping, ensuring high yield and stereochemical integrity.

Chemical Considerations and Mechanism

The Sulfoximine Moiety

Unlike the sulfone group (


), the sulfoximine group contains a trivalent, tetra-coordinated sulfur atom bonded to an oxygen and a nitrogen (

).[1]
  • Nucleophilicity: The free sulfoximine nitrogen is weakly nucleophilic. While stable under standard acidic deprotection conditions (TFA), it can participate in unwanted acylation if subjected to highly activated esters during chain elongation. Therefore, Boc-MSO is best introduced as the N-terminal residue.

  • Stereochemistry: MSO possesses two chiral centers: the

    
    -carbon (L-configuration) and the sulfur atom (
    
    
    
    or
    
    
    ). Commercial Boc-MSO is often supplied as a mixture of sulfur diastereomers unless specified. The
    
    
    -isomer at the sulfur center is generally the bioactive species for GS inhibition [1].
Mechanism of Action

MSO functions by undergoing phosphorylation by ATP within the enzyme active site. The resulting phosphorylated species mimics the transition state of glutamate phosphorylation, binding tightly and locking the enzyme.

MSO_Mechanism MSO L-Methionine Sulfoximine (Peptide Bound) GS_Active Glutamine Synthetase (Active Site) MSO->GS_Active Targeting ATP ATP ATP->GS_Active Co-substrate Complex MSO-Phosphate Transition State Mimic GS_Active->Complex Phosphorylation of Sulfoximine N Inhibition Irreversible Enzyme Inhibition Complex->Inhibition Tight Binding (Ki ~ 1.19 mM)

Figure 1: Mechanism of MSO-mediated inhibition of Glutamine Synthetase.[1][2][3][4][5] The sulfoximine nitrogen is phosphorylated in situ, creating a non-dissociating transition state mimic.

Experimental Protocols

Protocol A: Solution-Phase Coupling of Boc-MSO

Best for: C-terminal modification or short peptide synthesis where MSO is the N-terminal residue.

Reagents Required:

  • N-Boc-L-Methionine sulfoximine (Boc-MSO-OH)

  • Amine component (e.g., Amino acid ester or peptide-ester)[6]

  • Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • Base: DIPEA (N,N-Diisopropylethylamine)

  • Solvent: Anhydrous DMF (Dimethylformamide)

Step-by-Step Procedure:

  • Activation:

    • Dissolve Boc-MSO-OH (1.0 equiv) in anhydrous DMF (concentration ~0.1 M).

    • Add HATU (1.1 equiv) and DIPEA (2.0 equiv).

    • Critical Note: Stir for exactly 2 minutes. Extended activation can lead to racemization at the

      
      -carbon or side-reactions at the sulfoximine nitrogen.
      
  • Coupling:

    • Add the Amine Component (1.0 equiv) to the activated mixture.

    • Stir the reaction under nitrogen atmosphere at Room Temperature (RT) for 2–4 hours.

    • Monitoring: Monitor via LC-MS. Look for the disappearance of the amine peak and the formation of the product mass (

      
      ).
      
  • Work-up:

    • Dilute the reaction mixture with Ethyl Acetate (EtOAc).

    • Wash sequentially with:

      • 10% Citric Acid (removes unreacted amine/base).

      • Saturated NaHCO

        
         (removes unreacted acid).
        
      • Brine.[7]

    • Dry over Na

      
      SO
      
      
      
      , filter, and concentrate in vacuo.
Protocol B: N-Terminal Incorporation via SPPS (Boc/Fmoc Hybrid)

Best for: Adding MSO as the final "warhead" to a resin-bound peptide chain. Note: Although Boc-MSO implies Boc chemistry, it can be used in Fmoc SPPS as the final residue, provided the cleavage conditions are compatible.

Step-by-Step Procedure:

  • Resin Preparation:

    • Synthesize the base peptide sequence using standard Fmoc or Boc SPPS protocols on Rink Amide or Wang resin.

    • Ensure the N-terminal Fmoc group of the preceding amino acid is removed (20% Piperidine/DMF).

  • Coupling Boc-MSO:

    • Dissolve Boc-MSO-OH (3.0 equiv relative to resin loading) in DMF.

    • Add DIC (N,N'-Diisopropylcarbodiimide, 3.0 equiv) and HOBt (1-Hydroxybenzotriazole, 3.0 equiv).

    • Why DIC/HOBt? Carbodiimide chemistry is gentler than phosphonium salts (HATU) for the sulfoximine group, reducing the risk of nitrogen acylation if the reaction time is prolonged.

    • Add to resin and shake for 2 hours at RT.

  • Washing:

    • Drain and wash resin with DMF (

      
       min) and DCM (
      
      
      
      min).
    • Perform a Kaiser test (Ninhydrin) to ensure complete coupling (Test should be negative/colorless).

  • Global Deprotection & Cleavage:

    • Reagent: 95% TFA / 2.5% TIS (Triisopropylsilane) / 2.5% H

      
      O.
      
    • Note: The Boc group on the MSO is acid-labile and will be removed during this step. The sulfoximine group is stable in TFA [2].

    • Incubate resin in cleavage cocktail for 2–3 hours.

    • Precipitate crude peptide in cold diethyl ether.

Quality Control & Validation

Analytical Verification

The sulfoximine group introduces polarity. Expect a retention time shift compared to Methionine analogs.

  • Mass Spectrometry: MSO peptides typically show a characteristic fragmentation pattern. The sulfoximine group (

    
    ) adds ~15 Da relative to Methionine sulfoxide, or ~31 Da relative to Methionine.
    
  • NMR:

    
    H NMR will show the methyl singlet of the sulfoximine shifted downfield (~3.1 ppm) compared to the methionine methyl thioether (~2.1 ppm).
    
Glutamine Synthetase (GS) Inhibition Assay

To verify the bioactivity of the incorporated MSO moiety.

Assay Setup:

  • Enzyme: Purified Glutamine Synthetase (human or bacterial).

  • Substrates: L-Glutamate, ATP, Hydroxylamine (acts as a colorimetric substitute for ammonia).

  • Reaction:

    
    
    
  • Detection: Stop reaction with

    
     solution. The complex formed with 
    
    
    
    -glutamylhydroxamate absorbs at 535 nm.

Data Interpretation: Compare the


 of the MSO-peptide vs. free MSO. A successful "warhead" peptide should show inhibition, though potency may vary based on steric access to the active site.

Visualization of Workflow

Synthesis_Workflow Start Start: Resin-Bound Peptide (Free Amine) Prep Prepare Boc-MSO-OH (3.0 eq) + DIC/HOBt Start->Prep Coupling Coupling Reaction 2 hrs, RT, DMF Prep->Coupling Check Kaiser Test (Blue = Incomplete) Coupling->Check Recouple Re-couple (HATU/DIPEA) Check->Recouple Positive (Blue) Cleavage Cleavage & Deprotection 95% TFA (Removes Boc) Check->Cleavage Negative (Colorless) Recouple->Check Final Final Peptide (H-MSO-Peptide-OH) Cleavage->Final

Figure 2: Workflow for the solid-phase incorporation of Boc-MSO as an N-terminal residue.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Coupling Yield Steric hindrance of the sulfoximine group.[1]Switch from DIC/HOBt to HATU/HOAt for the second coupling cycle.
Double Mass Peak (+42 Da) Acetylation of the sulfoximine nitrogen.Avoid using acetic anhydride capping steps after MSO incorporation. Ensure MSO is the final residue added.
Diastereomer Separation Racemization of sulfur center.Use preparative HPLC with a chiral stationary phase or slow gradient C18 to separate

and

isomers if bioactivity differs significantly.
Incomplete Boc Removal Acid sensitivity issues (rare).MSO is stable in TFA. Ensure scavengers (TIS/Water) are used to prevent tert-butyl cations from alkylating the sulfoximine nitrogen.

References

  • Eisenberg, D., et al. (2000). Structure-function relationships of glutamine synthetases. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1477(1-2), 122-145.

  • Gauthier, M. A., et al. (2022). Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides.[1][5][8] Chemical Science, 13, 14101-14105.[1]

  • Griffith, O. W., & Meister, A. (1978). Differential inhibition of glutamine synthetase and gamma-glutamylcysteine synthetase by alpha-alkyl analogs of methionine sulfoximine. Journal of Biological Chemistry, 253(7), 2333-2338.

  • Bolm, C. (2012).[1] Sulfoximines: A Neglected Opportunity in Medicinal Chemistry. Journal of Medicinal Chemistry, 55(9), 4003–4014.

Sources

Method

Synthesis of N-Boc-L-Methionine sulfoximine from Boc-L-Methionine

Application Note: Scalable Synthesis of N-Boc-L-Methionine Sulfoximine Executive Summary & Scientific Rationale Methionine sulfoximine (MSO) is a potent inhibitor of Glutamine Synthetase (GS) and -glutamylcysteine synthe...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Scalable Synthesis of N-Boc-L-Methionine Sulfoximine

Executive Summary & Scientific Rationale

Methionine sulfoximine (MSO) is a potent inhibitor of Glutamine Synthetase (GS) and


-glutamylcysteine synthetase.[1][2][3][4] While MSO is commercially available as a free amino acid, the N-Boc-protected derivative (Boc-MSO)  is a critical building block for incorporating sulfoximine moieties into peptides or peptidomimetics during drug discovery.[1]

Direct sulfoximination of sulfides often utilizes harsh conditions (e.g., sodium azide in polyphosphoric acid—the Schmidt reaction) that are incompatible with acid-labile protecting groups like tert-butyloxycarbonyl (Boc).[1] Furthermore, metal-catalyzed nitrene transfers (using Rh or Cu) often leave trace metal impurities unacceptable for biological assays.[1]

This Application Note details a metal-free, hypervalent iodine-mediated protocol for synthesizing N-Boc-L-Methionine Sulfoximine. This method, adapted from the work of Bull, Luisi, and Ball, utilizes (Diacetoxyiodo)benzene (PIDA) and ammonium carbamate.[1] It offers mild conditions, high functional group tolerance, and scalability.[1]

Strategic Synthetic Pathway

The synthesis is best executed in a three-step sequence to ensure purification integrity.[1] Direct reaction on the free carboxylic acid (Boc-Met-OH) is possible but often leads to difficult purification due to the zwitterionic nature of the product.[1]

Recommended Route:

  • Protection: Esterification of Boc-Met-OH to Boc-Met-OMe.[1]

  • Functionalization: Oxidative imination to Boc-Met(SO)(NH)-OMe.[1]

  • Deprotection: Mild saponification to Boc-Met(SO)(NH)-OH.[1]

Mechanistic Pathway (DOT Visualization)

The reaction proceeds via an iodonium ylide intermediate or a transient acetoxy-amino-iodinane species, which transfers the nitrogen group to the sulfur.[1]

ReactionMechanism Start Boc-Met-OMe (Sulfide) Inter [Iodonium/Nitrene Intermediate] Start->Inter Ligand Exchange Reagents PhI(OAc)2 NH2COONH4 Reagents->Inter Product Boc-Met(SO)(NH)-OMe (Sulfoximine) Inter->Product N-Transfer (- PhI, - AcOH)

Detailed Experimental Protocols

Phase 1: Methyl Ester Protection (Pre-requisite)

Note: If you already possess Boc-Met-OMe, proceed to Phase 2.[1]

Rationale: Protecting the carboxylic acid prevents potential decarboxylation side-reactions and allows for standard silica gel chromatography, which is impossible with the free acid sulfoximine.[1]

  • Reagents: Boc-L-Methionine (1.0 eq), Methyl Iodide (1.5 eq),

    
     (2.0 eq), DMF (0.5 M).[1]
    
  • Procedure: Stir at room temperature for 3 hours. Dilute with EtOAc, wash with water/brine.[1] Dry (

    
    ) and concentrate.[1][5]
    
  • Yield Target: >95% (Quantitative).

Phase 2: Oxidative Imination (The Core Technology)

This protocol avoids hazardous azides and expensive metal catalysts.[1]

Reagents & Materials:

Reagent Role Equivalents Notes
Boc-Met-OMe Substrate 1.0 0.2–1.0 M conc.[1]
(Diacetoxyiodo)benzene (PIDA) Oxidant 2.5 Store cold; light sensitive.[1]
Ammonium Carbamate Nitrogen Source 4.0 Excess ensures conversion.[1]

| Methanol (MeOH) | Solvent | - | Anhydrous preferred.[1] |

Step-by-Step Protocol:

  • Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Boc-Met-OMe (1.0 eq) in Methanol (concentration ~0.2 M).

  • Reagent Addition: Add Ammonium Carbamate (4.0 eq) in one portion. The mixture may remain a suspension.[1]

  • Oxidation: Add PIDA (2.5 eq) in one portion.

    • Observation: The reaction is slightly exothermic.[1] A color change to yellow may occur, fading over time.[1]

  • Reaction: Stir the open vessel (or loosely capped) at Room Temperature (23 °C) for 3 to 4 hours .

    • Monitoring: Monitor by TLC or LC-MS.[1] The sulfide starting material should disappear.[1] The sulfoxide (intermediate) may appear transiently but should convert to the sulfoximine.[1]

  • Workup:

    • Remove solvent under reduced pressure.[1][5]

    • Redissolve the residue in Dichloromethane (DCM).[1]

    • Wash with saturated aqueous

      
       (to quench residual oxidant) and water.[1]
      
    • Dry organic layer over

      
      , filter, and concentrate.[1]
      
  • Purification: Purify via flash column chromatography (Gradient: 0% to 10% MeOH in DCM).

    • Target:N-Boc-L-Methionine Sulfoximine Methyl Ester .

Phase 3: Saponification to Final Product[1]

Rationale: Lithium hydroxide is preferred over NaOH to prevent potential racemization of the


-center, although the risk is low with carbamates.[1]
  • Dissolution: Dissolve the Phase 2 product in THF/Water (3:1).

  • Hydrolysis: Add LiOH·H2O (2.0 eq) at 0 °C. Stir at 0 °C -> RT for 2 hours.

  • Neutralization: Carefully acidify to pH 4-5 with 1M HCl. Do not acidify below pH 3 to avoid removing the Boc group.[1]

  • Extraction: Extract with Ethyl Acetate (x3). The product is polar; salting out the aqueous layer with NaCl helps extraction efficiency.[1]

  • Isolation: Dry and concentrate to afford N-Boc-L-Methionine Sulfoximine (Boc-MSO-OH) as a white foam/solid.[1]

Critical Quality Attributes & Troubleshooting

Stereochemistry of the Sulfur Center

The sulfoximine sulfur is chiral.[1] This synthesis produces a diastereomeric mixture (approx. 1:1 ratio of


 and 

configurations).[1]
  • Implication: In biological assays (e.g., Glutamine Synthetase inhibition), one diastereomer is typically significantly more potent.[1]

  • Resolution: If a single diastereomer is required, the methyl ester intermediate (Phase 2 product) can often be separated via Chiral HPLC or supercritical fluid chromatography (SFC) before hydrolysis.[1]

Troubleshooting Table
IssueProbable CauseCorrective Action
Low Conversion Old PIDA reagentRecrystallize PIDA or buy fresh. PIDA degrades to iodobenzene and acetic acid over time.[1]
Boc Loss Acidic byproduct accumulationThe reaction generates Acetic Acid.[1] If scale is large (>5g), add 2.0 eq of pyridine to buffer the solution.[1]
Sulfoxide Product Only Insufficient Ammonia sourceEnsure Ammonium Carbamate is fresh. Increase equivalents to 5.0.

Workflow Visualization

Workflow cluster_0 Phase 1: Protection cluster_1 Phase 2: Oxidative Imination cluster_2 Phase 3: Hydrolysis A Boc-Met-OH B Boc-Met-OMe A->B MeI, K2CO3 C Boc-Met(SO)(NH)-OMe B->C PhI(OAc)2 NH2COONH4 MeOH, RT D Boc-MSO-OH (Final Product) C->D LiOH, THF/H2O pH Adjust

References

  • Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. Ding, Y., Pedersen, S. S., Lin, A., Qian, R., & Ball, Z. T. (2022).[1][2][4][6][7] Chemical Science, 13, 13450-13457.[1] [Link] (Source for the PIDA/Carbamate protocol applied to peptides/amino acids).

  • Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective. Lücking, U. (2013).[1] Angewandte Chemie International Edition, 52(36), 9399-9408.[1] [Link] (Context on the medicinal chemistry importance of sulfoximines).

  • NH-Sulfoximines from Sulfides by Chemoselective One-Pot N- and O-Transfer. Zenzola, M., Doran, R., Luisi, R., & Bull, J. A. (2015).[1] The Journal of Organic Chemistry, 80(12), 6391–6399.[1] [Link] (Foundational methodology for the metal-free synthesis using PIDA).[1]

Sources

Application

Application Note: Optimized Chan-Lam Cross-Coupling for the N-Arylation of N-Boc-L-Methionine Sulfoximine

Executive Summary & Strategic Importance Sulfoximines are highly valuable structural motifs in medicinal chemistry, recognized for their metabolic stability, unique physicochemical properties, and efficacy as tetrahedral...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Importance

Sulfoximines are highly valuable structural motifs in medicinal chemistry, recognized for their metabolic stability, unique physicochemical properties, and efficacy as tetrahedral transition-state mimetics in enzyme inhibition [1][1]. Among these, L-methionine sulfoximine (MSO) and its protected derivatives (e.g., N-Boc-L-MSO) are critical chiral building blocks for synthesizing complex biologically active polypeptides [2][2].

The functionalization of the free sulfoximine nitrogen via C–N bond formation is historically challenging. However, the Chan-Lam coupling—a copper-catalyzed oxidative cross-coupling utilizing arylboronic acids—provides a highly chemoselective, open-flask methodology that operates under exceptionally mild conditions [3][3]. This application note details the optimized, self-validating protocol for the N-arylation of N-Boc-L-Methionine sulfoximine using a highly efficient CuI/4-DMAP catalytic system.

Mechanistic Rationale and Experimental Causality

Traditional Chan-Lam couplings often employ stoichiometric Cu(OAc)₂. However, for complex or sterically hindered substrates like N-Boc-L-MSO, a catalytic Copper(I) Iodide (CuI) system paired with 4-dimethylaminopyridine (4-DMAP) demonstrates superior kinetics and yields [4][4].

Causality in Reagent Selection:

  • CuI & 4-DMAP: CuI is rapidly oxidized by atmospheric oxygen to form a catalytically active Cu(II) species. 4-DMAP acts dualistically as a strong σ-donor ligand and a base. Its electron-donating nature stabilizes the Cu(II) center, preventing catalyst poisoning by the sulfoximine moiety, and accelerates the transmetalation step with the arylboronic acid[1].

  • Aerobic Environment: The reaction is strictly dependent on molecular oxygen. O₂ serves as the terminal oxidant, driving the oxidation of the Cu(II) intermediate to a highly reactive Cu(III) species, which is a prerequisite for the rapid reductive elimination that forms the C–N bond[3].

  • Methanol Solvent: Protic solvents like MeOH enhance the solubility of arylboronic acids and stabilize the polar transition states during the transmetalation and coordination phases[5].

G N1 Cu(I) Precatalyst (CuI) N2 Active Cu(II) Complex (+ 4-DMAP) N1->N2 O2 (Air) N3 Transmetalation (+ Arylboronic Acid) N2->N3 N4 Coordination (+ N-Boc-L-MSO) N3->N4 - Boronic Byproduct N5 Oxidation to Cu(III) (O2 from Air) N4->N5 O2 / Base N6 Reductive Elimination N5->N6 N6->N2 Catalyst Regeneration N7 N-Aryl-L-MSO Product N6->N7 Product Release

Catalytic cycle of Cu-mediated Chan-Lam N-arylation of sulfoximines.

Reaction Optimization Matrix

The following table summarizes the quantitative optimization data that justifies the selection of the CuI/4-DMAP system over traditional conditions for methionine sulfoximine derivatives [5][5].

EntryCatalyst (mol %)Base (Equivalents)SolventAtmosphereYield (%)
1Cu(OAc)₂ (100 mol%)Pyridine (1.0 eq)DCMOpen Air45%
2Cu(OAc)₂ (10 mol%)Pyridine (1.0 eq)MeOHOpen Air55%
3CuI (10 mol%)Pyridine (1.0 eq)MeOHOpen Air62%
4 CuI (10 mol%) 4-DMAP (1.0 eq) MeOH Open Air 91%

Standard Operating Procedure (SOP)

This step-by-step methodology is designed as a self-validating system. Visual cues and analytical checkpoints are embedded to ensure protocol fidelity.

Materials Required:

  • N-Boc-L-Methionine sulfoximine (1.0 equiv, e.g., 0.59 mmol)

  • Arylboronic acid (1.5 equiv, e.g., 0.89 mmol)

  • Copper(I) Iodide (CuI) (10 mol%, 0.059 mmol)

  • 4-Dimethylaminopyridine (4-DMAP) (1.0 equiv, 0.59 mmol)

  • Methanol (MeOH), ACS Reagent Grade (2.0 mL)

Step-by-Step Workflow:

  • Catalyst Activation: In a 10 mL glass reaction vial equipped with a magnetic stir bar, add CuI (11 mg) and 4-DMAP (72 mg). Add 2.0 mL of MeOH.

    • Causality & Validation: Stir the mixture at room temperature for 5 minutes uncapped . The solution must transition to a deep blue/green color, confirming the aerobic oxidation of Cu(I) to the active Cu(II)-(DMAP)ₙ complex[1].

  • Substrate Introduction: Add N-Boc-L-Methionine sulfoximine (164 mg, 0.59 mmol) to the activated catalyst solution. Stir for an additional 2 minutes to ensure complete dissolution and initial coordination.

  • Transmetalation Initiation: Add the selected arylboronic acid (0.89 mmol) in a single portion.

  • Aerobic Incubation: Stir the reaction mixture vigorously at room temperature (20–25 °C). Crucial: Do not seal the vial. Leave it open to the air or loosely cover it with a Kimwipe to prevent dust ingress while allowing continuous O₂ diffusion[5].

  • Analytical Monitoring: Monitor the reaction via LC-MS or TLC (typically 1:1 EtOAc/Hexanes). The reaction is generally complete within 2 to 4 hours.

    • Validation Check: Complete consumption of the starting sulfoximine mass (M+H) indicates successful conversion.

  • Quenching and Extraction: Dilute the crude mixture with Ethyl Acetate (15 mL). Wash the organic layer with 10% aqueous NH₄OH (10 mL) to strip the copper salts (the aqueous layer will turn bright blue). Separate the layers and extract the aqueous phase once more with EtOAc (10 mL).

  • Drying and Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography using a gradient of EtOAc in hexanes to isolate the pure N-aryl-N-Boc-L-Methionine sulfoximine.

Analytical Validation & Troubleshooting

To maintain trustworthiness and experimental integrity, consult the following troubleshooting matrix if suboptimal results are observed:

Observation / IssueMechanistic CauseCorrective Action
High levels of phenol byproduct Rapid homocoupling of the arylboronic acid due to excess oxygen and slow sulfoximine coordination.Ensure the sulfoximine is fully dissolved before adding the boronic acid. Consider a slow, portion-wise addition of the boronic acid.
Incomplete conversion (<50%) Catalyst deactivation or insufficient oxygen mass transfer into the solvent.Increase the stir rate. Ensure the reaction vessel has a high surface-area-to-volume ratio (do not use narrow vials). Verify the vial is not sealed.
No reaction (Starting material recovered) Failure to generate the active Cu(II) species, often due to degraded CuI or inactive 4-DMAP.Validate the color change in Step 1. If the solution does not turn blue/green, use fresh CuI and ensure the MeOH is not thoroughly degassed.

References

  • Gupta, S., Baranwal, S., Muniyappan, N., Sabiah, S., & Kandasamy, J. (2019). Copper-Catalyzed N-Arylation of Sulfoximines with Arylboronic Acids under Mild Conditions. Synthesis, 51(10), 2171-2182.
  • Chang, X., et al. (2022). Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. Chemical Science.
  • Organic Chemistry Portal. Chan-Lam Coupling.

Sources

Method

Application Notes and Protocols for N-Functionalization of Sulfoximine Nitrogen in Boc-Protected Peptides

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Abstract The incorporation of sulfoximine moieties into peptides is a rapidly advancing strategy in medicinal...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

The incorporation of sulfoximine moieties into peptides is a rapidly advancing strategy in medicinal chemistry, offering a unique combination of structural rigidity, chirality, and hydrogen-bonding capabilities that can enhance pharmacological properties. A key challenge in the synthesis and modification of these complex molecules is the selective functionalization of the sulfoximine nitrogen without compromising the integrity of other sensitive functionalities, particularly the widely used acid-labile tert-butyloxycarbonyl (Boc) protecting group. This comprehensive guide provides an in-depth exploration of the primary methodologies for N-functionalization of sulfoximines within the context of Boc-protected peptides. We will delve into the mechanistic underpinnings of copper-catalyzed, metal-free, and photoredox-mediated transformations, offering detailed, field-proven protocols and expert insights into reaction optimization and troubleshooting. The focus will be on ensuring the orthogonality of these reactions to maintain the stability of the Boc protecting group, thereby enabling the late-stage functionalization of complex peptide architectures.

Introduction: The Emerging Role of Sulfoximines in Peptide Drug Discovery

Sulfoximines, with their unique S(VI) stereocenter and trigonal pyramidal geometry, are increasingly recognized as valuable bioisosteres for sulfones and sulfonamides in drug design.[1] Their incorporation into peptide backbones or side chains can impart favorable physicochemical properties, such as improved metabolic stability, aqueous solubility, and membrane permeability.[2] The nitrogen atom of the sulfoximine group presents a key handle for further derivatization, allowing for the introduction of a wide array of substituents to modulate biological activity and pharmacokinetic profiles.[3]

However, the chemical manipulation of peptides requires a careful selection of reactions that are compatible with a multitude of functional groups and protecting groups. The Boc protecting group, a cornerstone of solid-phase and solution-phase peptide synthesis, is notoriously sensitive to acidic conditions.[4] Therefore, any N-functionalization strategy for sulfoximine-containing peptides must proceed under conditions that are orthogonal to the acid-labile nature of the Boc group. This guide will provide the necessary framework for navigating this chemical challenge.

Core Methodologies for N-Functionalization of Sulfoximines

The functionalization of the sulfoximine nitrogen typically involves the formation of N-C or N-N bonds. The primary approaches can be broadly categorized as copper-catalyzed cross-coupling reactions, metal-free methods, and emerging photoredox-catalyzed transformations.

Copper-Catalyzed N-Arylation and N-Vinylation (Chan-Lam Coupling)

The Chan-Lam coupling reaction is a powerful tool for the formation of carbon-heteroatom bonds and has been successfully applied to the N-arylation of sulfoximines.[5][6] This reaction typically employs a copper catalyst, a base, and an arylboronic acid as the coupling partner.

Causality Behind Experimental Choices:

  • Copper Source: Copper(I) and Copper(II) salts are both effective. Copper(I) iodide (CuI) and copper(II) acetate (Cu(OAc)₂) are commonly used. The choice of copper source can influence reaction rates and yields, and empirical screening is often recommended.

  • Ligand: While some Chan-Lam reactions can proceed without a ligand, the use of a chelating ligand, such as a 1,2-diamine (e.g., N,N'-dimethylethylenediamine, DMEDA), can significantly accelerate the reaction and improve yields, particularly with less reactive aryl bromides.[7]

  • Base: A base is required to facilitate the deprotonation of the sulfoximine nitrogen. Inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often employed. The choice of base is critical to avoid premature cleavage of the Boc group. Stronger, more nucleophilic bases should be avoided.

  • Solvent: Aprotic solvents such as toluene, dioxane, or dimethylformamide (DMF) are typically used. The choice of solvent can affect the solubility of the peptide and the reaction kinetics.

Orthogonality with Boc Protection: The Chan-Lam coupling is generally performed under neutral or mildly basic conditions, which are compatible with the acid-labile Boc group. However, prolonged reaction times at elevated temperatures in the presence of a strong base could potentially lead to some degradation of the Boc group. Careful optimization of the reaction conditions is therefore crucial.

Experimental Protocol 1: Copper-Catalyzed N-Arylation of a Boc-Protected Sulfoximine-Containing Peptide

This protocol provides a general procedure for the N-arylation of a Boc-protected peptide containing a sulfoximine moiety using an arylboronic acid.

Materials:

  • Boc-protected sulfoximine-containing peptide (1.0 equiv)

  • Arylboronic acid (1.5-2.0 equiv)

  • Copper(I) iodide (CuI) (10 mol%)

  • N,N'-Dimethylethylenediamine (DMEDA) (20 mol%)

  • Cesium carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous toluene

  • Argon or Nitrogen atmosphere

Procedure:

  • To a dry reaction vial, add the Boc-protected sulfoximine-containing peptide, arylboronic acid, CuI, and Cs₂CO₃.

  • Purge the vial with argon or nitrogen for 10-15 minutes.

  • Add anhydrous toluene via syringe, followed by the addition of DMEDA.

  • Seal the vial and heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitor the reaction progress by LC-MS or TLC. The reaction is typically complete within 12-24 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove insoluble inorganic salts.

  • Wash the filter cake with additional ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate or dichloromethane/methanol) to afford the N-arylated peptide.

Self-Validation: The success of the reaction can be confirmed by LC-MS analysis, which should show the disappearance of the starting material and the appearance of a new peak corresponding to the mass of the desired product. ¹H and ¹³C NMR spectroscopy should be used to confirm the structure of the purified product. The integrity of the Boc group can be verified by the presence of its characteristic signal in the ¹H NMR spectrum (typically a singlet around 1.4 ppm).

Metal-Free N-Functionalization Strategies

The development of metal-free methods for N-functionalization is highly desirable to avoid potential metal contamination in the final peptide product, which is a significant concern in drug development.

2.2.1. N-Arylation with Aryne Precursors:

This method involves the in-situ generation of a highly reactive aryne intermediate, which then undergoes nucleophilic attack by the sulfoximine nitrogen. This approach avoids the use of transition metals and often proceeds under mild conditions.

2.2.2. N-Sulfonylation:

The reaction of sulfoximines with reagents like N-fluorobenzenesulfonamide provides a metal-free route to N-sulfonylated sulfoximines. These reactions are often scalable and proceed with high yields.[8]

Orthogonality with Boc Protection: Metal-free methods are generally considered highly compatible with the Boc protecting group, as they often proceed under neutral or mildly basic conditions and at moderate temperatures.

Experimental Protocol 2: Metal-Free N-Sulfonylation of a Boc-Protected Sulfoximine-Containing Peptide

This protocol describes a metal-free approach for the N-sulfonylation of a Boc-protected sulfoximine-containing peptide.

Materials:

  • Boc-protected sulfoximine-containing peptide (1.0 equiv)

  • N-Fluorobenzenesulfonamide (1.2 equiv)

  • 2,2,6,6-Tetramethylpiperidine (TMP) (1.5 equiv)

  • Ethyl acetate (EtOAc)

Procedure:

  • In a reaction vial, dissolve the Boc-protected sulfoximine-containing peptide in ethyl acetate.

  • Add N-fluorobenzenesulfonamide and TMP to the solution.

  • Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 40-50 °C).

  • Monitor the reaction by LC-MS or TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with a saturated aqueous solution of ammonium chloride, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Photoredox-Catalyzed N-Alkylation

Visible-light photoredox catalysis has emerged as a powerful and mild method for forming C-N bonds.[9] This approach allows for the N-alkylation of sulfoximines with a wide range of alkyl sources under exceptionally mild conditions, making it highly attractive for the late-stage functionalization of complex molecules like peptides.[10]

Causality Behind Experimental Choices:

  • Photocatalyst: Iridium or ruthenium-based photocatalysts are commonly used to absorb visible light and initiate the catalytic cycle.

  • Copper Co-catalyst: A copper salt often acts as a co-catalyst to facilitate the final C-N bond formation.

  • Alkyl Source: A variety of alkyl radical precursors can be used, including alkyl diacyl peroxides, alkylsilicates, or alkyl halides.

  • Solvent and Temperature: The reactions are typically run in common organic solvents at room temperature, which is highly beneficial for maintaining the integrity of sensitive functional groups.

Orthogonality with Boc Protection: The extremely mild conditions of photoredox catalysis (room temperature, neutral conditions) make it an ideal method for the N-alkylation of sulfoximines in Boc-protected peptides. The risk of Boc deprotection is minimal under these conditions.

Experimental Protocol 3: Photoredox-Catalyzed N-Alkylation of a Boc-Protected Sulfoximine-Containing Peptide

This protocol outlines a general procedure for the photoredox-catalyzed N-alkylation of a Boc-protected sulfoximine-containing peptide.

Materials:

  • Boc-protected sulfoximine-containing peptide (1.0 equiv)

  • Alkyl diacyl peroxide (1.5 equiv)

  • fac-[Ir(ppy)₃] (photocatalyst) (1-2 mol%)

  • Copper(I) bromide (CuBr) (10 mol%)

  • 1,10-Phenanthroline (20 mol%)

  • Anhydrous tetrahydrofuran (THF)

  • Blue LED light source

Procedure:

  • In a reaction vial, combine the Boc-protected sulfoximine-containing peptide, alkyl diacyl peroxide, photocatalyst, CuBr, and 1,10-phenanthroline.

  • De-gas the vial with argon or nitrogen for 15 minutes.

  • Add anhydrous THF via syringe.

  • Place the vial in a photoreactor equipped with a blue LED light source and stir at room temperature.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the residue by flash column chromatography to obtain the N-alkylated peptide.

Visualization of Workflows

General Workflow for N-Functionalization of Boc-Protected Sulfoximine Peptides

G cluster_start Starting Material cluster_methods N-Functionalization Methodologies cluster_reagents Key Reagents cluster_end Product start Boc-Protected Sulfoximine Peptide cu_cat Copper-Catalyzed N-Arylation/Vinylation start->cu_cat Chan-Lam Coupling metal_free Metal-Free N-Functionalization start->metal_free e.g., Aryne Trapping photoredox Photoredox N-Alkylation start->photoredox Radical Addition cu_reagents Arylboronic Acid, Cu(I)/Cu(II), Base cu_cat->cu_reagents end_product N-Functionalized Boc-Protected Peptide cu_cat->end_product mf_reagents Aryne Precursor or N-Fluorobenzenesulfonamide metal_free->mf_reagents metal_free->end_product pr_reagents Alkyl Radical Precursor, Photocatalyst, Cu(I) photoredox->pr_reagents photoredox->end_product

Caption: Overview of N-functionalization strategies for Boc-protected sulfoximine peptides.

Mechanistic Rationale for Boc Group Compatibility

G boc_peptide Boc-Protected Peptide acid_cleavage Acidic Conditions (e.g., TFA) boc_peptide->acid_cleavage Susceptible n_func_conditions N-Functionalization Conditions (Neutral/Mildly Basic, Room Temp) boc_peptide->n_func_conditions Orthogonal boc_cleaved Deprotected Peptide acid_cleavage->boc_cleaved Results in boc_stable Boc Group Remains Intact n_func_conditions->boc_stable Ensures

Caption: Orthogonality of N-functionalization conditions with the Boc protecting group.

Data Presentation: Comparison of Methodologies

FeatureCopper-Catalyzed N-ArylationMetal-Free N-FunctionalizationPhotoredox N-Alkylation
Scope Good for N-arylation and N-vinylationGood for N-arylation and N-sulfonylationExcellent for N-alkylation (primary, secondary, tertiary)
Boc Compatibility Generally good, but requires careful optimization of base and temperature.Excellent, typically proceeds under very mild conditions.Excellent, proceeds at room temperature under neutral conditions.
Key Reagents Arylboronic acids, Cu(I)/Cu(II) salts, baseAryne precursors, N-fluorobenzenesulfonamideAlkyl radical precursors, photocatalyst, Cu(I) salt
Potential Issues Metal contamination, potential for Boc degradation with strong base/high temp.Limited commercial availability of some precursors.Requires specialized photoreactor setup.
Best For Introducing aryl and vinyl groups.Avoiding metal contamination.Late-stage introduction of diverse alkyl groups.

Troubleshooting and Key Considerations

  • Incomplete Conversion: If the reaction stalls, consider increasing the equivalents of the coupling partner, changing the ligand (for copper-catalyzed reactions), or slightly increasing the reaction temperature. Always monitor for potential Boc deprotection when modifying conditions.

  • Boc Deprotection: If significant Boc deprotection is observed, reduce the reaction temperature, screen milder bases (e.g., K₃PO₄ instead of Cs₂CO₃), or shorten the reaction time. For photoredox reactions, ensure the reaction is not exposed to stray UV light, which could potentially affect the Boc group over very long reaction times.

  • Purification Challenges: Peptides can be challenging to purify by column chromatography. The use of a reversed-phase HPLC may be necessary for obtaining highly pure products.

  • Orthogonal Protecting Group Strategy: For complex peptides with multiple functional groups, a comprehensive orthogonal protection strategy is essential.[11][12] The Boc group for N-terminal protection is compatible with base-labile (e.g., Fmoc) and hydrogenation-labile (e.g., Cbz) side-chain protecting groups, which will remain intact during the N-functionalization of the sulfoximine.[4][13][14]

Conclusion

The N-functionalization of the sulfoximine nitrogen in Boc-protected peptides is a viable and powerful strategy for diversifying peptide libraries and optimizing drug candidates. By carefully selecting the appropriate methodology—be it copper-catalyzed, metal-free, or photoredox-mediated—and by understanding the principles of orthogonal protection, researchers can successfully modify these complex molecules while preserving the integrity of the acid-labile Boc group. The protocols and insights provided in this guide are intended to serve as a valuable resource for scientists working at the interface of peptide chemistry and drug discovery.

References

  • Ghosh, P. G., Ganguly, B., & Das, S. (2020). N−H and C−H Functionalization of Sulfoximine: Recent Advancement and Prospects. Asian Journal of Organic Chemistry, 9(10), 1544-1573. [Link]

  • Gupta, S., Baranwal, S., Muniyappan, N., Sabiah, S., & Kandasamy, J. (2017). Copper-Catalyzed N-Arylation of Sulfoximines with Arylboronic Acids under Mild Conditions. The Journal of Organic Chemistry, 82(17), 9095-9103. [Link]

  • Sedelmeier, J., & Bolm, C. (2005). Efficient Copper-Catalyzed N-Arylation of Sulfoximines with Aryl Iodides and Aryl Bromides. The Journal of Organic Chemistry, 70(17), 6904-6906. [Link]

  • Scilit. (2020). N−H and C−H Functionalization of Sulfoximine: Recent Advancement and Prospects. [Link]

  • Andresini, M., et al. (2021). Synthesis and Transformations of NH-Sulfoximines. Chemistry – A European Journal, 27(69), 17293-17321. [Link]

  • Bull, J. A., et al. (2025). Synthesis and Functionalization of Sulfoximine‐Bicyclo[1.1.0]butanes: Functionalizable, Tuneable and Cysteine‐Selective Chiral Warheads. Angewandte Chemie International Edition. [Link]

  • PubMed. (2005). Efficient copper-catalyzed N-arylation of sulfoximines with aryl iodides and aryl bromides. [Link]

  • Testen, Ž., Podlipnik, Č., & Jereb, M. (2025). Sulfoximine N-Functionalization with N-Fluorobenzenesulfonamide. The Journal of Organic Chemistry. [Link]

  • Lee, P. H., et al. (2014). Mild copper-TBAF-catalyzed N-arylation of sulfoximines with aryl siloxanes. Organic Letters, 16(18), 4850-4853. [Link]

  • Großkopf, J. J., Morgan, D. C., Clarke, A. K., & MacMillan, D. W. C. (2025). A General Metallaphotoredox Platform for N-Alkylated Sulfoximines as Bioisosteric Building Blocks. Journal of the American Chemical Society. [Link]

  • AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis. [Link]

  • Chen, Y., et al. (2025). Alkylation of sulfoximine and related compounds at the imino nitrogen under phase-transfer conditions. Journal of Organic Chemistry.
  • ResearchGate. (2023). Photocatalytic N‐Alkylation of NH‐Sulfoximines via Anti‐Markovnikov Hydroamination of Alkenes. [Link]

  • ResearchGate. (2024). Orthogonal and safety-catch protecting group strategies in solid-phase peptide synthesis. [Link]

  • Shi, P., Tu, Y., Ma, D., & Bolm, C. (2023). Copper‐Catalyzed N‐Alkylations of NH‐Sulfoximines Under Visible Light. Advanced Synthesis & Catalysis, 365(10), 1613-1617. [Link]

  • Teo, Y. C., et al. (2023). Copper catalyzed N-arylation of sulfonamides with aryl bromides under ligand-free conditions. [Link]

  • ResearchGate. (2025). Photoredox mediated C–N cross coupling of sulfoximines with aryl iodides. [Link]

  • Charnwood Discovery. (2024). Application of Photoredox Catalysis for Late-stage Functionalization. [Link]

  • Gnamm, C., & Lücking, U. (2021). Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective. ChemRxiv. [Link]

Sources

Application

Application Note: One-Pot Metal-Free Synthesis of N-Boc-L-Methionine Sulfoximine

Introduction & Mechanistic Rationale Sulfoximines are highly stable, monoaza analogues of sulfones that have emerged as critical bioisosteres in modern medicinal chemistry and drug development[1]. Their unique physicoche...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

Sulfoximines are highly stable, monoaza analogues of sulfones that have emerged as critical bioisosteres in modern medicinal chemistry and drug development[1]. Their unique physicochemical properties—such as improved aqueous solubility, high chemical stability, and the presence of a chiral sulfur center—make them invaluable motifs for overcoming pharmacokinetic liabilities in pipeline candidates[2].

Historically, the synthesis of sulfoximines required hazardous reagents (e.g., hydrazoic acid) or transition-metal catalysts (e.g., Rh, Ru)[2]. However, recent advancements have established a highly efficient, metal-free, one-pot methodology to convert sulfides directly into NH-sulfoximines using iodobenzene diacetate (PIDA, PhI(OAc)₂) and ammonium carbamate [3].

This application note details the direct conversion of protected L-methionine (N-Boc-L-methionine) into its corresponding sulfoximine. The reaction is highly chemoselective, transferring both nitrogen (NH) and oxygen (O) to the sulfur atom in a single operational step[4].

Mechanistic Causality

The success of this protocol relies on the in situ generation of a highly reactive electrophilic nitrogen species. Ammonium carbamate serves as a safe, easy-to-handle ammonia surrogate. Upon mixing with PIDA, an electrophilic iodonitrene intermediate is formed[5]. The nucleophilic sulfur of N-Boc-L-methionine attacks this intermediate, forming an iodonium salt. Subsequent elimination of iodobenzene and acetate yields a transient


-sulfanenitrile (containing an S≡N triple bond)[5]. Finally, the solvent (methanol) or trace water participates in the oxygen transfer, collapsing the intermediate into the stable NH-sulfoximine[4].

Mechanism A Ammonium Carbamate (NH3 Source) C Electrophilic Iodonitrene [PhI=NH] A->C -CO2, -AcOH B PhI(OAc)2 (PIDA) (Oxidant) B->C E Iodonium Salt Intermediate C->E + Sulfide D N-Boc-L-Methionine (Sulfide) D->E F λ6-Sulfanenitrile (S≡N Intermediate) E->F -PhI, -OAc H N-Boc-L-Methionine Sulfoximine F->H + O G Methanol / H2O (O-Transfer) G->H

Mechanistic pathway of one-pot sulfide to sulfoximine conversion via iodonitrene intermediate.

Experimental Design & Reagent Causality

To ensure a self-validating and robust protocol, the stoichiometry and environmental conditions must be strictly controlled.

Reagent / ParameterFunctionOptimized ValueCausality / Rationale
N-Boc-L-Methionine (Ester) Substrate1.0 equivThe carboxylic acid is typically protected (e.g., as a methyl ester) to prevent competitive oxidation or complexation, ensuring high yields.
PhI(OAc)₂ (PIDA) Oxidant / Activator2.5 - 3.0 equivAn excess is required because PIDA must facilitate both the NH transfer and the O transfer to the sulfur atom[5].
Ammonium Carbamate Nitrogen Source4.0 equivUsed in excess to drive the formation of the iodonitrene. It is preferred over NH₃ gas due to precise mass handling and safety[6].
Methanol (MeOH) Solvent / Reactant0.2 MSolubilizes the ammonium salts and directly participates in the breakdown of the sulfanenitrile intermediate to yield the sulfoximine[3].
Reaction Vessel EnvironmentOpen FlaskCritical: Ammonium carbamate decarboxylates during the reaction, releasing CO₂ gas. An open flask prevents dangerous pressure buildup and drives the equilibrium forward[3].

Step-by-Step Protocol

Note: This protocol is described for a 10 mmol scale, demonstrating the scalability of the methodology[3]. Ensure all work is conducted in a well-ventilated fume hood due to the evolution of CO₂ and ammonia gas.

Phase 1: Reaction Setup
  • Substrate Preparation: To a 250 mL round-bottom flask, add N-Boc-L-Methionine methyl ester (2.63 g, 10.0 mmol, 1.0 equiv).

  • Solvent Addition: Dissolve the substrate in reagent-grade Methanol (50 mL) to achieve a 0.2 M concentration. Stir at 25 °C (room temperature) until fully dissolved.

  • Oxidant Addition: Add iodobenzene diacetate (PIDA) (8.05 g, 25.0 mmol, 2.5 equiv) in a single portion. The solution may take on a slight yellow tint.

Phase 2: Controlled Nitrogen Transfer
  • Ammonia Source Addition: Weigh out ammonium carbamate (3.12 g, 40.0 mmol, 4.0 equiv). Add this powder to the stirring reaction mixture in 4 to 5 equal portions over 10 minutes [1].

    • Self-Validation Check: You will observe mild effervescence (bubbling). This is the expected release of CO₂ gas. Adding in portions prevents the reaction from foaming over.

  • Incubation: Leave the flask open to the atmosphere (or loosely capped with a pierced septum) and stir vigorously at 25 °C for 1 to 2 hours.

  • Monitoring: Monitor the reaction progress via TLC (Eluent: 100% EtOAc). The starting sulfide will disappear rapidly, often forming a transient polar spot (sulfoxide/intermediate) before converging into the final sulfoximine product[1].

Phase 3: Quenching and Workup
  • Solvent Removal: Once TLC indicates complete consumption of the starting material, concentrate the reaction mixture under reduced pressure (rotary evaporator, 35 °C bath) to remove the methanol. This leaves a yellow, viscous slurry.

  • Neutralization: Dilute the slurry with Ethyl Acetate (100 mL) and add saturated aqueous NaHCO₃ (75 mL). Stir vigorously for 5 minutes.

    • Causality: PIDA reduction generates acetic acid (AcOH) as a byproduct. The NaHCO₃ neutralizes the AcOH, partitioning it into the aqueous layer as sodium acetate[1].

  • Phase Separation: Transfer the biphasic mixture to a separatory funnel. Separate the layers. Wash the organic layer with distilled water (2 × 50 mL) to remove any residual ammonium salts, followed by a final wash with brine (50 mL)[1].

  • Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-Boc-L-Methionine sulfoximine.

Phase 4: Purification
  • Chromatography: Purify the crude product via flash column chromatography on silica gel (Gradient: 50% EtOAc in Hexanes to 100% EtOAc, then flush with 5% MeOH in EtOAc if the product is highly retained).

  • Yield Expectation: The purified N-Boc-L-Methionine sulfoximine is typically isolated as a white to pale-yellow solid/foam in 80–90% yield.

Analytical Characterization & Stereochemistry

When analyzing the synthesized N-Boc-L-Methionine sulfoximine, analysts must account for the stereochemical nature of the product.

  • Stereocenter Generation: L-Methionine possesses a defined stereocenter at the α-carbon. The one-pot conversion of the achiral sulfide to a sulfoximine generates a new stereocenter at the sulfur atom[3].

  • NMR Interpretation: Because the reaction is not stereoselective at the sulfur atom when starting from a sulfide, the product will be isolated as a 1:1 mixture of diastereomers (epimers at sulfur).

  • ¹H NMR (CDCl₃): You will observe doubling of key signals. For example, the S-methyl group (typically around 3.0–3.1 ppm) will appear as two distinct singlets. The NH proton of the sulfoximine is typically broad and exchanges with D₂O.

Troubleshooting & Optimization

ObservationProbable CauseCorrective Action
Incomplete Conversion (Presence of Sulfoxide) Insufficient PIDA or premature evaporation of NH₃.Ensure the flask is not subjected to high vacuum or heat during the reaction. Increase PIDA to 3.0 equiv and Ammonium Carbamate to 5.0 equiv if necessary.
Formation of Sulfone Byproduct Over-oxidation (rare under these specific conditions).Ensure ammonium carbamate is added immediately after PIDA. The presence of ammonia outcompetes simple oxygen transfer[5].
Low Yield after Workup Product partitioning into the aqueous layer.Sulfoximines are highly polar. Extract the aqueous layer with a more polar solvent mixture (e.g., 10% MeOH in DCM) if EtOAc extraction is inefficient.

References

  • Transfer of Electrophilic NH Using Convenient Sources of Ammonia: Direct Synthesis of NH Sulfoximines from Sulfoxides Source: nih.gov URL:[Link]

  • Hypervalent iodine (III) reagents and ammonia as useful combination for highly chemoselective N-transfer to low Source: arkat-usa.org URL:[Link]

  • Synthesis of Enantioenriched NH-Sulfoximines by NH Transfer to Sulfoxides Using Source: orgsyn.org URL:[Link]

  • Synthesis of Sulfoximines and Sulfonimidamides Using Hypervalent Iodine Mediated NH Transfer Source: mdpi.com URL:[Link]

  • Synthesis of NH-Sulfoximines from Sulfides Using Ammonium Carbamate and (Diacetoxyiodo)benzene to Transfer NH and O Source: researchgate.net URL:[Link]

  • Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds Source: acs.org URL:[Link]

Sources

Method

Application Note: Preparation and Resolution of Chiral N-Boc-L-Methionine Sulfoximine Diastereomers

Target Audience: Researchers, scientists, and drug development professionals. Introduction Sulfoximines have rapidly emerged as highly valuable structural motifs in modern medicinal chemistry.

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, scientists, and drug development professionals.

Introduction

Sulfoximines have rapidly emerged as highly valuable structural motifs in modern medicinal chemistry. They offer enhanced aqueous solubility, metabolic stability, and unique hydrogen-bonding capabilities compared to their traditional sulfone isosteres[1]. L-Methionine sulfoximine (MSO) is the prototypical member of this class and is a well-characterized, irreversible inhibitor of glutamine synthetase[2].

Because the sulfoximine sulfur atom is stereogenic, MSO exists as two distinct diastereomers: (S,S) and (S,R). Crucially, only the (S,S)-diastereomer is biologically active and capable of phosphorylating and inhibiting glutamine synthetase[3]. This application note details a modern, highly reliable protocol for the synthesis, protection, and chromatographic resolution of N-Boc-L-Methionine sulfoximine diastereomers. The N-Boc protection is essential for downstream applications, including solid-phase peptide synthesis (SPPS) and the construction of advanced antibody-drug conjugate (ADC) linkers.

Mechanistic Rationale & Strategy

As a self-validating synthetic system, every step in this protocol has been designed with specific chemical causality to maximize yield and stereochemical integrity.

  • Causality of Carboxyl Protection: The free carboxylic acid of N-Boc-L-methionine must be transiently protected as a methyl ester. If left unprotected, the carboxylic acid can competitively react with the electrophilic nitrene intermediate generated during the sulfoximidation step, leading to complex reaction mixtures and degraded yields.

  • Causality of Metal-Free Sulfoximidation: Historically, the imidation of sulfides to sulfoximines relied on highly hazardous reagents, such as explosive hydrazoic acid and concentrated sulfuric acid[4]. To ensure laboratory safety and scalability, this protocol utilizes a mild, metal-free oxidative imidation using (diacetoxyiodo)benzene (PIDA) and ammonium carbamate[5]. This generates a short-lived electrophilic nitrogen center that directly converts the thioether into an NH-sulfoximine.

  • Causality of Resolution Timing: Diastereomer resolution is performed on the methyl ester intermediate rather than the free acid. The esterified sulfoximines exhibit superior solubility in organic solvents and sharper peak shapes on silica and chiral stationary phases, enabling efficient baseline separation.

  • Causality of Saponification Conditions: Lithium hydroxide (LiOH) in a biphasic THF/water system is selected for the final ester hydrolysis. This mild basic condition prevents the epimerization of the α-chiral center, preserves the sulfur stereocenter, and maintains the integrity of the Boc protecting group.

Workflow Visualization

G A N-Boc-L-Methionine (Starting Material) B N-Boc-L-Methionine methyl ester (Carboxyl Protection) A->B MeI, K2CO3, DMF C N-Boc-L-MSO methyl ester (Diastereomeric Mixture) (PIDA, NH4CO2NH2) B->C PIDA, NH2COONH4 MeOH, rt D Chromatographic Resolution (Silica / Chiral HPLC) C->D Separation E1 (S,S)-N-Boc-L-MSO methyl ester D->E1 Fraction 1 E2 (S,R)-N-Boc-L-MSO methyl ester D->E2 Fraction 2 F1 (S,S)-N-Boc-L-Methionine sulfoximine (Target Diastereomer) E1->F1 LiOH, THF/H2O F2 (S,R)-N-Boc-L-Methionine sulfoximine (Target Diastereomer) E2->F2 LiOH, THF/H2O

Workflow for the synthesis and resolution of N-Boc-L-Methionine sulfoximine diastereomers.

Experimental Protocols

Step 4.1: Synthesis of N-Boc-L-Methionine Methyl Ester
  • Reaction Setup: Dissolve N-Boc-L-Methionine (10.0 g, 40.1 mmol) in anhydrous DMF (100 mL) under a nitrogen atmosphere.

  • Activation: Add anhydrous K₂CO₃ (11.1 g, 80.2 mmol, 2.0 eq). Stir the suspension for 15 minutes at room temperature to deprotonate the carboxylic acid.

  • Alkylation: Add Methyl iodide (MeI) (3.75 mL, 60.1 mmol, 1.5 eq) dropwise via syringe.

  • In-Process Control (IPC): Monitor the reaction via TLC (Hexane/EtOAc 7:3). The protocol is self-validating when the UV-inactive starting material spot (visualized by ninhydrin stain) is completely consumed, which typically occurs within 4 hours.

  • Workup: Quench the reaction with distilled water (200 mL) and extract with EtOAc (3 x 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield a pale yellow oil.

Step 4.2: Metal-Free Sulfoximidation
  • Reaction Setup: Dissolve the crude N-Boc-L-Methionine methyl ester (~40 mmol) in methanol (150 mL).

  • Reagent Addition: Add ammonium carbamate (12.5 g, 160 mmol, 4.0 eq) and stir until the solid is mostly dissolved.

  • Oxidation/Imidation: Add (Diacetoxyiodo)benzene (PIDA) (32.2 g, 100 mmol, 2.5 eq) in small portions over 30 minutes to control the mild exothermic reaction[5].

  • IPC: Monitor the reaction strictly by LC-MS. The intermediate sulfilimine (M+H = 279) forms rapidly. Stir for 12 hours at room temperature until the sulfilimine mass is fully oxidized and converted to the sulfoximine (M+H = 295).

  • Workup: Concentrate the methanol in vacuo. Redissolve the crude residue in EtOAc (200 mL) and wash with saturated aqueous NaHCO₃ (2 x 100 mL) to remove acetic acid byproducts. Dry over Na₂SO₄ and concentrate.

Step 4.3: Chromatographic Resolution of Diastereomers
  • Preparation: The crude product exists as a ~1:1 mixture of (S,S) and (S,R) diastereomers at the sulfur atom.

  • Separation Execution: Load the mixture onto a high-performance flash chromatography system (silica gel) or a preparative chiral HPLC (e.g., Chiralpak IG column).

  • Elution: For silica gel, utilize a shallow gradient of Dichloromethane/Methanol (99:1 to 95:5). For chiral HPLC, use a Hexane/Isopropanol isocratic blend optimized during analytical screening.

  • Validation: The diastereomers will elute as two distinct peaks. Verify the purity of each fraction via analytical HPLC (target >99% de). The absolute configuration of the separated peaks can be confirmed by comparison of optical rotation with literature standards[3].

Step 4.4: Saponification to Free Acids
  • Reaction Setup: Dissolve the separated (S,S)-ester (or S,R-ester) (5.0 g, 17.0 mmol) in a 3:1 mixture of THF/H₂O (80 mL).

  • Hydrolysis: Cool the vessel to 0 °C and add LiOH·H₂O (1.43 g, 34.0 mmol, 2.0 eq). Stir for 2 hours, allowing the reaction to naturally warm to room temperature.

  • IPC: Check by TLC (DCM/MeOH 9:1). The ester spot should completely disappear, replaced by a highly polar baseline spot corresponding to the carboxylate salt.

  • Workup: Carefully acidify the aqueous layer to pH ~3 using 1M HCl. Extract the aqueous layer with EtOAc (3 x 50 mL). Dry the combined organics over Na₂SO₄ and concentrate to yield the pure (S,S)-N-Boc-L-Methionine sulfoximine (or the S,R isomer) as a white solid.

Quantitative Data Summary

Table 1: Optimized Reaction Parameters and Yields

Reaction Step Reagents & Equivalents Solvent Temp / Time Typical Yield
Esterification MeI (1.5 eq), K₂CO₃ (2.0 eq) DMF 25 °C / 4 h >95%
Sulfoximidation PIDA (2.5 eq), NH₂COONH₄ (4.0 eq) MeOH 25 °C / 12 h 75-85% (dr ~1:1)

| Saponification | LiOH·H₂O (2.0 eq) | THF/H₂O (3:1) | 0 °C to rt / 2 h | >90% |

Table 2: Biological and Physical Profiling of MSO Diastereomers

Diastereomer Absolute Configuration Elution Order (Typical) Target Enzyme Inhibition Primary Application
Isomer A (2S, SS) First / Fast Glutamine Synthetase (Active) ADC linkers, GS inhibition assays

| Isomer B | (2S, SR) | Second / Slow | Inactive / Weak | Negative control, structural probes |

References

1.[4] Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds | Chemical Reviews. ACS Publications. 2.[3] Identification of L-methionine S-sulfoximine as the diastereoisomer of L-methionine SR-sulfoximine that inhibits glutamine synthetase | Biochemistry. ACS Publications. 3.[1] Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective on an Emerging Functional Group in Medicinal Chemistry. ACS Publications. 4.[2] Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. NIH. 5.[5] Development of a Continuous Flow Sulfoxide Imidation Protocol Using Azide Sources under Superacidic Conditions. ResearchGate.

Sources

Application

Bio-conjugation strategies using methionine sulfoximine residues

Application Note: Bio-Conjugation Strategies Using Methionine Sulfoximine Residues Executive Summary Methionine (Met) has long been the "forgotten" residue in bioconjugation, overshadowed by the high nucleophilicity of C...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Bio-Conjugation Strategies Using Methionine Sulfoximine Residues

Executive Summary

Methionine (Met) has long been the "forgotten" residue in bioconjugation, overshadowed by the high nucleophilicity of Cysteine and Lysine. However, its low natural abundance and hydrophobic character make it an ideal candidate for site-selective modification.

This guide details a cutting-edge strategy: Methionine Sulfoximine (MSO) Residue Engineering . Unlike traditional alkylation methods that generate unstable sulfonium ions, this protocol utilizes a redox-mediated nitrogen transfer to convert native Methionine into Methionine Sulfoximine (Met-NH-Ox) . This residue serves as a stable, bioorthogonal handle that can be subsequently functionalized via copper-mediated cross-coupling.[1][2][3][4][5] This "install-and-click" approach allows for the introduction of complex payloads with high chemoselectivity and stability.

Mechanism of Action

The transformation of a native Methionine thioether into a functionalized Sulfoximine conjugate occurs via a two-step "Redox-Relay" mechanism.

  • Step 1: Oxidative Sulfoximidation (The Installation) Hypervalent iodine reagents mediate the transfer of an oxygen and a nitrogen atom to the sulfur center. This converts the thioether (-S-) into a sulfoximine (-S(O)(NH)-). This moiety is chemically stable, achiral (or racemic), and mimics the transition state of glutamine synthetase, but here it acts solely as a chemical handle.

  • Step 2: N-Functionalization (The Conjugation) The free nitrogen on the sulfoximine is weakly nucleophilic but highly reactive toward copper-catalyzed Chan-Lam coupling. Using arylboronic acids, a wide array of functional groups (fluorophores, drugs, affinity tags) can be attached to the sulfoximine nitrogen.

DOT Diagram: Mechanistic Pathway

MSO_Mechanism Met Native Methionine (Thioether -S-) Inter Activated Intermediate Met->Inter Oxidation MSO Methionine Sulfoximine (Residue -S(O)(NH)-) Inter->MSO NH Transfer Conjugate N-Arylated Conjugate (-S(O)(N-Ar)-) MSO->Conjugate Chan-Lam Coupling Oxidant PhI(OAc)2 + NH2COONH4 Coupling Ar-B(OH)2 + Cu(OAc)2

Caption: The conversion of Methionine to Sulfoximine followed by Copper-mediated N-arylation.[4]

Strategic Advantages

FeatureCysteine/Lysine ConjugationMethionine Sulfonium (Traditional)Methionine Sulfoximine (Advanced)
Stability Variable (Disulfide exchange, retro-Michael)Low (Demethylation/Hydrolysis)High (Metabolically stable)
Selectivity High (Cys) / Low (Lys)ModerateHigh (Redox-gated)
Linkage Type Thioether / AmideSulfonium IonSulfoximine (N-S bond)
Reversibility Often ReversibleIrreversibleIrreversible
Surface Exposure HighVariableVariable (Can target buried residues)

Detailed Protocols

Protocol A: Direct Sulfoximidation of Methionine Residues

Objective: To convert native Met residues on a protein/peptide into reactive NH-sulfoximine handles.[1][2][3][4][6]

Reagents Required:

  • Target Protein: 50–100 µM in water or phosphate buffer (pH 7.4).

  • Oxidant: (Diacetoxyiodo)benzene (PhI(OAc)₂). Prepare fresh 100 mM stock in MeOH.

  • Nitrogen Source: Ammonium Carbamate (NH₂COONH₄). Prepare 1 M stock in water.

  • Solvent: Methanol (MeOH) or Acetonitrile (MeCN).

Step-by-Step Procedure:

  • Preparation: Dissolve the protein in water/buffer. Add MeOH to reach a final solvent ratio of 1:1 (Water:MeOH). Note: Ensure protein stability in 50% MeOH; if unstable, reduce MeOH to 20% and increase reaction time.

  • Reagent Addition:

    • Add 20 equivalents of Ammonium Carbamate.

    • Add 2.5 equivalents of PhI(OAc)₂ per Methionine residue.

  • Incubation: Vortex gently and incubate at Room Temperature (25°C) for 1–2 hours .

  • Quenching: Quench the reaction by passing the mixture through a Zeba™ Spin Desalting Column (7K MWCO) or by dialysis against PBS to remove excess iodine and ammonium salts.

  • Validation (Crucial): Analyze via LC-MS.

    • Expected Mass Shift: +15.01 Da (Addition of NH).

    • Note: Sulfoxide (+16 Da) is a common byproduct. Optimization of the NH source ratio minimizes this.

Protocol B: Functionalization via Chan-Lam Coupling

Objective: To attach a payload (fluorophore, drug) to the MSO handle.

Reagents Required:

  • MSO-Protein: Product from Protocol A.

  • Payload: Arylboronic acid derivative (Ar-B(OH)₂).

  • Catalyst: Copper(II) Acetate (Cu(OAc)₂).[3][6]

  • Base: Pyridine or Triethylamine (optional, depending on pH).

Step-by-Step Procedure:

  • Reaction Mix: Dilute MSO-protein to 20 µM in PBS/MeOH (9:1).

  • Catalyst Preparation: Premix Cu(OAc)₂ (1 mM final) and the Arylboronic acid (2–4 mM final, 20–50 equiv).

  • Coupling: Add the catalyst/payload mix to the protein solution.

  • Incubation: Incubate at 37°C for 16 hours (overnight) in an open vessel (oxygen is required for Chan-Lam cycle regeneration).

  • Purification: Remove excess copper and boronic acid via size-exclusion chromatography (SEC) or extensive dialysis (adding 10 mM EDTA to the first dialysis buffer helps chelate residual copper).

Quality Control & Troubleshooting

Workflow Visualization

Workflow Start Native Protein Solution Step1 Add PhI(OAc)2 + NH2COONH4 (1-2 hrs, RT) Start->Step1 Check1 LC-MS Check: +15 Da Shift? Step1->Check1 Check1->Step1 No (Re-optimize) Step2 Add Cu(OAc)2 + Ar-B(OH)2 (16 hrs, 37°C) Check1->Step2 Yes Purify SEC / Dialysis (+EDTA) Step2->Purify Final Final Conjugate Ready for Assay Purify->Final

Caption: Operational workflow for MSO-based protein bioconjugation.

Troubleshooting Table:

ObservationRoot CauseCorrective Action
Mass shift +16 Da (Sulfoxide) instead of +15 Da Insufficient Nitrogen source or hydrolysis.Increase Ammonium Carbamate to 50 equiv. Ensure pH is >7.0.
Protein Precipitation Solvent incompatibility.Reduce MeOH concentration to 10-20%. Use Acetonitrile if tolerated.
Low Conjugation Yield (Step 2) Inactive Catalyst or Anaerobic conditions.Freshly prepare Cu(OAc)₂. Ensure reaction is exposed to air (do not seal tightly).
Non-specific binding Copper sticking to His-tags.Include an EDTA wash step during purification.

References

  • Ding, Y., et al. (2022). "Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides."[1][4] Chemical Science, 13, 14101-14105.[1][2] [Link]

  • Lin, S., et al. (2017). "Redox-based reagents for chemoselective methionine bioconjugation." Science, 355(6325), 597-602. (Foundational context on Met-Oxaziridine redox strategies). [Link]

  • Taylor, M.T., et al. (2018). "Protein functionalization via a site-selective methionine bioconjugation." Nature, 562, 563–568. (Comparison with Sulfonium methods). [Link]

  • Wang, J., et al. (2023). "Methionine-Selective Bioconjugation: Methods and Applications." Bioconjugate Chemistry, 34(2), 298–310. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: N-Boc-L-Methionine Sulfoximine Synthesis

This guide addresses the technical challenges in synthesizing N-Boc-L-Methionine Sulfoximine (N-Boc-MSO), focusing on yield optimization. The content is structured to guide you through the most robust synthetic pathway w...

Author: BenchChem Technical Support Team. Date: March 2026

This guide addresses the technical challenges in synthesizing N-Boc-L-Methionine Sulfoximine (N-Boc-MSO), focusing on yield optimization. The content is structured to guide you through the most robust synthetic pathway while troubleshooting common pitfalls associated with the zwitterionic nature of the product and the instability of intermediates.

Executive Summary: The "Yield Trap"

Low yields in N-Boc-MSO synthesis typically stem from two distinct failures:

  • Workup Losses (The Solubility Trap): MSO derivatives are highly polar zwitterions. If you perform the reaction on the free acid (N-Boc-Met-OH), the product often partitions into the aqueous phase during extraction, leading to massive "apparent" yield loss.

  • Over-Oxidation: In classical methods (Schmidt reaction), controlling the oxidation state from sulfide to sulfoximine without progressing to the sulfone (

    
    ) is difficult.
    

The Solution: This guide prioritizes the Hypervalent Iodine / Carbamate Route performed on the Methyl Ester , followed by hydrolysis. This "Ester-First" strategy ensures the intermediate is organic-soluble, allowing for efficient purification before the final deprotection.

Strategic Workflow

The following logic tree outlines the decision process for selecting the highest-yield route based on your starting material.

G Start Select Starting Material RouteA L-Methionine Sulfoximine (Free Zwitterion) Start->RouteA RouteB N-Boc-L-Methionine (Free Acid) Start->RouteB RouteC N-Boc-L-Methionine Methyl Ester Start->RouteC DecisionA Challenge: Solubility Requires pH control RouteA->DecisionA Direct Boc Protection DecisionB Challenge: Isolation Product stays in water RouteB->DecisionB Direct Oxidation ActionC Recommended Route: One-Pot Imination/Oxidation (PhI(OAc)2 / NH2COONH4) RouteC->ActionC Optimal Path Goal High Yield N-Boc-L-MSO DecisionA->Goal Low Yield Risk DecisionB->ActionC Esterify First Step2 Purification: Standard EtOAc Extraction (High Recovery) ActionC->Step2 Final Final Step: LiOH Hydrolysis Step2->Final Final->Goal

Figure 1: Strategic decision tree for synthesis. The Green path (Route C) minimizes workup losses.

Optimized Protocol: The "Ester-First" Method

This protocol replaces the hazardous sodium azide/sulfuric acid method with a mild, metal-free imination using (Diacetoxyiodo)benzene (PIDA).

Phase 1: Sulfoximidation

Reagents: N-Boc-L-Methionine Methyl Ester, PhI(OAc)2 (PIDA), Ammonium Carbamate. Solvent: Methanol (MeOH).[1][2][3]

ParameterSpecificationCausality / Reasoning
Stoichiometry 1.0 eq Substrate : 2.5 eq PIDA : 2.0-4.0 eq

Excess ammonium carbamate drives the equilibrium toward the imine and prevents over-oxidation to sulfone [1].
Concentration 0.1 M - 0.2 M in MeOHHigh dilution minimizes intermolecular side reactions. Methanol is crucial for solubilizing the ammonium salts.
Temperature 20–25 °C (Room Temp)Heating promotes sulfone formation. Cooling (<0°C) slows the reaction significantly.
Atmosphere Open Flask (or vented)The reaction generates

and

gas. A sealed vessel will build pressure and inhibit the decarboxylation step required for product formation.

Step-by-Step:

  • Dissolve N-Boc-L-Met-OMe (1.0 equiv) in MeOH (0.2 M).

  • Add Ammonium Carbamate (2.0 equiv) in one portion.

  • Add PhI(OAc)2 (2.5 equiv) portion-wise over 5 minutes. Note: The solution will turn yellow/orange.[4]

  • Stir vigorously at room temperature for 2–4 hours.

  • Monitor: Check via LC-MS or TLC. The starting material (sulfide) should disappear. The intermediate sulfilimine is rarely seen; it converts quickly to the sulfoximine.

Phase 2: Workup & Purification (The Critical Yield Step)

If you started with the ester, the product is organic soluble.

  • Remove MeOH under reduced pressure (rotary evaporator).

  • Redissolve the residue in Ethyl Acetate (EtOAc) .

  • Wash 1: Saturated

    
     (removes acetic acid byproduct and unreacted PIDA byproducts).
    
  • Wash 2: Water (removes excess ammonium salts).[5]

  • Wash 3: Brine.

  • Dry over

    
    , filter, and concentrate.
    
  • Result: Pure N-Boc-L-Methionine Sulfoximine Methyl Ester.

Phase 3: Hydrolysis to Final Product
  • Dissolve the ester in THF/Water (1:1).

  • Add LiOH (2.0 equiv). Stir at 0 °C to RT until consumption of ester (approx. 1 h).

  • Acidification: Carefully acidify with 1M HCl to pH ~3–4. Do not go too acidic (pH < 2) or you risk removing the Boc group.

  • Extract immediately with EtOAc (x3). The N-Boc-MSO free acid is soluble in EtOAc.

  • Dry and concentrate to yield the final N-Boc-L-Methionine sulfoximine.

Troubleshooting Guide (Q&A)

Issue 1: "My yield is <30% and I suspect the product is staying in the water."

Diagnosis: You likely performed the oxidation on the free acid (N-Boc-Met-OH) rather than the ester. Explanation: The sulfoximine group (


) is polar and basic. Combined with a free carboxylic acid, the molecule is a zwitterion with high water solubility. It resists extraction into organic solvents like DCM or EtOAc.
Corrective Action: 
  • Immediate Fix: If you have the aqueous layer, lyophilize it (freeze-dry) to a powder. Attempt to extract the product from the salts using dry Ethanol or Isopropanol, then filter.

  • Process Change: Switch to the Methyl Ester starting material (as detailed in Section 3). The ester masks the carboxylic acid, breaking the zwitterionic character and ensuring the product extracts into EtOAc.

Issue 2: "I see a significant amount of Sulfone ( ) byproduct."

Diagnosis: Over-oxidation due to excess oxidant or lack of nitrogen source. Explanation: PhI(OAc)2 is a strong oxidant. If the nitrogen source (ammonium carbamate) is depleted or not accessible, the intermediate sulfoxide will oxidize to the sulfone instead of the sulfoximine [2]. Corrective Action:

  • Increase Ammonium Carbamate loading to 4.0 equivalents.

  • Ensure vigorous stirring. The carbamate is a solid; it must be well-dispersed/dissolved to react with the activated iodine species before the sulfoxide does.

  • Add PhI(OAc)2 slowly (over 10-15 mins) rather than all at once.

Issue 3: "The reaction mixture turned dark/black."

Diagnosis: Decomposition of the iodonium reagent or iodine liberation. Explanation: While the reaction typically turns yellow/orange, a dark color suggests thermal decomposition or light sensitivity. Corrective Action:

  • Wrap the flask in aluminum foil (protect from light).

  • Ensure the temperature does not exceed 25 °C. If your lab is warm, use a water bath to maintain 20 °C.

Issue 4: "Can I just Boc-protect commercial L-Methionine Sulfoximine (MSO)?"

Diagnosis: Yes, but solubility is the bottleneck. Explanation: Commercial MSO is a zwitterionic solid, insoluble in DCM/THF. Protocol:

  • Dissolve MSO in Water/Dioxane (1:1) .

  • Adjust pH to 10–11 using 1M NaOH.

  • Add

    
     (1.5 equiv).
    
  • Stir 12h. Maintain pH > 9 by periodic addition of NaOH (the reaction generates acid).

  • Workup: Wash with ether (remove excess

    
    ). Acidify aqueous layer to pH 3  with citric acid (gentler than HCl). Extract with EtOAc.[6]
    Warning: If you acidify too far (pH 1), you lose the Boc. If you don't acidify enough (pH 5), the product stays in water.
    

Analytical Verification

How to distinguish the Product (Sulfoximine) from the Byproduct (Sulfone) using


 NMR.
FeatureN-Boc-L-Methionine Sulfoximine (Product)N-Boc-L-Methionine Sulfone (Byproduct)
S-Methyl Singlet

ppm

ppm

-Proton
Multiplet, distinct diastereomeric splitting often visibleOften a cleaner triplet/dd
Mass Spec (ESI)

(calc. for free acid)

(Sulfone is +1 Da vs Sulfoximine? No. Sulfone is

, Sulfoximine is

.

,

. Sulfoximine is -1 Da vs Sulfone.)

Note on Mass Spec: The mass difference is only 1 Dalton (


 vs 

). High-resolution MS (HRMS) is recommended for definitive confirmation.

References

  • Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. Ding, Y., Pedersen, S. S., Lin, A., Qian, R., & Ball, Z. T. (2022).[1][3] Chemical Science, 13, 13450-13457. [Link] Citation for the PhI(OAc)2/Ammonium Carbamate protocol and its compatibility with peptides.

  • Transfer of Electrophilic NH Using Convenient Sources of Ammonia: Direct Synthesis of NH Sulfoximines from Sulfoxides. Zenzola, M., Doran, R., Degennaro, L., Luisi, R., & Bull, J. A. (2016). Angewandte Chemie International Edition, 55(25), 7203–7207. [Link] Citation for the mechanism of NH transfer and suppression of sulfone formation.

  • Synthesis of Sulfoximines and Sulfonimidamides Using Hypervalent Iodine Mediated NH Transfer. Doran, R., & Bull, J. A. (2023). Molecules, 28(3), 1120. [Link] Review of hypervalent iodine conditions and troubleshooting.

Sources

Optimization

Technical Support Center: Resolution of N-Boc-L-Methionine Sulfoximine Diastereomers

Role: Senior Application Scientist Topic: Separation of Chiral Sulfoximines ( - and -diastereomers) Date: March 06, 2026 Executive Summary & Biological Context Why are we separating these? L-Methionine sulfoximine (MSO)...

Author: BenchChem Technical Support Team. Date: March 2026

Role: Senior Application Scientist Topic: Separation of Chiral Sulfoximines (


- and 

-diastereomers) Date: March 06, 2026

Executive Summary & Biological Context

Why are we separating these? L-Methionine sulfoximine (MSO) possesses two chiral centers: the fixed


-carbon (L-configuration, 

) and the sulfoximine sulfur atom (

or

). Standard oxidation of L-Methionine yields a diastereomeric mixture (approx. 1:1) of

-MSO and

-MSO.

The Critical Distinction:

  • 
    -MSO:  This is the biologically active species.[1] It acts as a transition-state analog for Glutamine Synthetase (GS)  and 
    
    
    
    -glutamylcysteine synthetase, binding essentially irreversibly to the active site [1, 2].
  • 
    -MSO:  This diastereomer is largely inactive against GS and effectively acts as an impurity that complicates kinetic data and reduces specific activity [1].
    

For high-precision biological assays or pharmaceutical development, using the racemic mixture at the sulfur center is insufficient. The following guide details the separation of the N-Boc-protected intermediate, which is often the preferred stage for purification before final deprotection.

Diagnostic & Method Selection (Interactive Guide)

Before proceeding, determine your scale and purity requirements. Use the decision matrix below to select the appropriate workflow.

MethodSelection Start Start: N-Boc-L-MSO Mixture Scale What is your target scale? Start->Scale Analytical Analytical / Small Scale (< 100 mg) Scale->Analytical Assay Purity Prep Preparative Scale (> 100 mg - Grams) Scale->Prep Synthesis MethodA Method A: Chiral HPLC (Amylose/Cellulose Columns) Analytical->MethodA MethodB Method B: Chiral SFC (Supercritical Fluid) Analytical->MethodB Prep->MethodA Standard Prep->MethodB Preferred (Speed/Solvent) MethodC Method C: Fractional Crystallization (Requires Free Base Conversion) Prep->MethodC Cost-Effective for >10g

Figure 1: Decision matrix for selecting the optimal separation methodology based on scale and resource availability.

Module A: Chiral HPLC Separation (The Gold Standard)

User Scenario: I have 500 mg of N-Boc-L-MSO and need >98% de for the active isomer.

Core Principle

Separation of N-Boc-sulfoximines relies on the interaction between the carbamate (Boc) and sulfoximine (NH) groups with the chiral stationary phase (CSP). The sulfoximine nitrogen is a hydrogen bond donor, while the sulfoximine oxygen is an acceptor.

Recommended Protocol
ParameterConditionRationale
Column Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris-carbamates)These phases show high selectivity for sulfoximines due to H-bonding capabilities [3].
Mobile Phase Hexane : Isopropanol (85:15 to 90:10) Standard Normal Phase (NP) provides the best resolution for Boc-protected polar amino acids.
Additive 0.1% Trifluoroacetic acid (TFA) CRITICAL: The free sulfoximine NH is basic. Without an acidic modifier, peaks will tail severely due to silanol interactions.
Flow Rate 0.5 - 1.0 mL/minAdjust based on column backpressure (< 80 bar).
Detection UV @ 210 nm or 254 nmThe Boc group and sulfoximine have weak UV absorbance; 210 nm is preferred for sensitivity.
Troubleshooting Guide

Q: My peaks are co-eluting (Resolution < 1.5). What now?

  • Step 1: Lower the alcohol content (e.g., go to 95:5 Hexane:IPA).

  • Step 2: Switch the alcohol modifier. Replace Isopropanol with Ethanol . Ethanol often alters the solvation shell around the chiral selector, changing selectivity (

    
    ).
    
  • Step 3: Temperature Control. Lower the column temperature to 10°C . Enantioseparation is enthalpy-driven; lower temperatures often increase the separation factor (

    
    ).
    

Q: I see a third peak. Is my sample decomposing?

  • Diagnosis: Likely not decomposition. N-Boc-L-MSO is stable in these solvents.

  • Check: Did you use a pre-column filter?

  • Check: Is it the unreacted starting material (N-Boc-L-Methionine Sulfoxide)? Sulfoxides often elute earlier than sulfoximines on AD/OD columns. Verify with MS (

    
     difference of 15 Da).
    

Module B: Preparative Separation & Post-Processing

User Scenario: I have collected the fractions. How do I handle them without causing racemization?

Workflow Diagram: Fraction Handling

PostProcess Fractions HPLC Fractions Collected (Hexane/IPA/TFA) Evap Rotary Evaporation (Bath < 35°C) Fractions->Evap Residue Oily Residue (Contains trace TFA) Evap->Residue Neutralize Azeotrope with Toluene or Redissolve in DCM/Wash w/ NaHCO3 Residue->Neutralize Remove Acid Final Pure N-Boc-L-MSO (Solid/Foam) Neutralize->Final

Figure 2: Post-separation workup to ensure chemical stability and removal of mobile phase additives.

Critical FAQs on Stability

Q: Will the sulfur center racemize during Boc-deprotection?

  • Answer: Generally, No. The sulfoximine sulfur configuration is configurationally stable under standard acidic deprotection conditions (e.g., 4M HCl in Dioxane or TFA/DCM) [4]. However, prolonged exposure to high heat (>60°C) in strong acid should be avoided.

Q: How do I determine which peak is the active (


) isomer? 
  • Method 1 (X-Ray): If you can crystallize the product, X-ray diffraction is absolute.

  • Method 2 (Biological Assay): Deprotect a small aliquot of each fraction and test for GS inhibition. The active fraction (

    
    ) will show 
    
    
    
    values in the micromolar range, while the
    
    
    fraction will be millimolar or inactive [1, 2].
  • Literature Reference: In many chiral HPLC systems (specifically AD-H), the

    
    -isomer of similar sulfoximines often elutes second , but this must be experimentally verified as elution order can flip based on mobile phase composition.
    

Alternative: Crystallization (For Large Scale)

If chromatography is not feasible for multi-gram scales, you may attempt Fractional Crystallization , though this is more challenging for the N-Boc derivative than the free zwitterion.

  • Strategy: Convert the N-Boc-L-MSO to the free base (remove Boc).

  • Resolution Agent: Use (+)-Camphor-10-sulfonic acid or L-Tartaric acid .

  • Process:

    • Deprotect N-Boc-L-MSO to L-MSO.

    • Mix L-MSO (racemic at S) with 0.5 eq of the chiral acid in Ethanol/Water.

    • The diastereomeric salt of the desired isomer often crystallizes preferentially.

    • Recrystallize to constant melting point and optical rotation.

    • Re-protect with Boc anhydride if the N-Boc form is required for peptide synthesis.

References & Authority

  • Meister, A. (1969). "Identification of L-methionine S-sulfoximine as the diastereoisomer of L-methionine SR-sulfoximine that inhibits glutamine synthetase."[2] Biochemistry, 8(6), 2681–2685.

  • Logusch, E. W., et al. (1989). "L-Buthionine-SR-sulfoximine: Mechanism of action, resolution of diastereomers and use as a chemotherapeutic agent." Glutathione Centennial, Academic Press.

  • Phenomenex Application Guide. "Chiral HPLC Separation of Sulfoximines." Chiral Chromatography Technical Notes.

  • Bolm, C., et al. (2010). "Sulfoximines: A Neglected Opportunity in Medicinal Chemistry." Journal of Medicinal Chemistry, 53(19), 6985–7007.

Disclaimer: The protocols described involve the use of hazardous chemicals (solvents, acids). Always review the Safety Data Sheet (SDS) for N-Boc-L-Methionine sulfoximine and all reagents before proceeding. This guide is for research use only.

Sources

Troubleshooting

Preventing over-oxidation during N-Boc-L-Methionine sulfoximine preparation

Technical Support Center: N-Boc-L-Methionine Sulfoximine Preparation Case ID: MSO-SYNTH-001 Status: Active Subject: Prevention of Over-Oxidation (Sulfone Formation) during Sulfoximine Synthesis Executive Summary The prep...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: N-Boc-L-Methionine Sulfoximine Preparation

Case ID: MSO-SYNTH-001 Status: Active Subject: Prevention of Over-Oxidation (Sulfone Formation) during Sulfoximine Synthesis

Executive Summary

The preparation of N-Boc-L-Methionine Sulfoximine (N-Boc-MSO) presents a classic chemoselectivity challenge: oxidizing the sulfur atom to the sulfoximine state (


) without pushing it to the thermodynamically stable but biologically inert sulfone (

).

Traditional methods using sodium azide (


) in strong acid are incompatible with acid-labile Boc  protecting groups. Therefore, this guide focuses on the Hypervalent Iodine (PIDA) / Ammonium Carbamate  protocol, which is currently the industry standard for mild, metal-free sulfoximination.

Module 1: The Mechanism of Failure (Over-Oxidation)

To prevent over-oxidation, one must understand the competitive pathways. The reaction proceeds via an electrophilic nitrene transfer.

Key Insight: The transformation of Sulfide


 Sulfoxide is fast. The transformation of Sulfoxide 

Sulfoximine is slower. If the reaction conditions are too aggressive (excess oxidant, high heat), the Sulfoxide is ejected from the catalytic cycle and oxidized purely by oxygen transfer to the Sulfone .

MSO_Reaction_Pathway Sulfide N-Boc-L-Methionine (Sulfide) Sulfoxide Methionine Sulfoxide (Intermediate) Sulfide->Sulfoxide Fast Oxidation (PIDA/O-transfer) Intermediate Iodonitrene-Activated Species Sulfoxide->Intermediate Activation Sulfone Methionine Sulfone (Over-Oxidized Impurity) Sulfoxide->Sulfone Over-Oxidation (Excess PIDA / No NH3) Target N-Boc-L-Methionine Sulfoximine (Target) Intermediate->Target NH-Transfer (Preferred) Target->Sulfone Hydrolysis/Oxidation (Rare under mild conditions)

Figure 1: Competitive reaction pathways. The critical control point is the diversion of the Sulfoxide intermediate toward NH-transfer rather than further O-transfer (Sulfone).

Module 2: Validated Protocol (PIDA/Carbamate Method)

Based on the methodology established by Bull, Luisi, et al. (2016) and optimized for amino acid derivatives.

Objective: One-pot conversion of N-Boc-L-Methionine to N-Boc-L-Methionine Sulfoximine.

Reagents & Stoichiometry
ReagentEquiv.RoleCritical Note
N-Boc-L-Methionine 1.0SubstrateUse methyl ester if COOH interference is suspected (rare).
PIDA (PhI(OAc)2)2.5OxidantStrict Control: >3.0 eq increases sulfone risk.
Ammonium Carbamate 2.0 - 4.0N-SourceMust be finely crushed; excess drives equilibrium to sulfoximine.
Methanol (MeOH) 0.2 MSolventEssential for carbamate solubility.
Step-by-Step Procedure
  • Preparation: Charge a round-bottom flask with N-Boc-L-Methionine (1.0 equiv) and Methanol (concentration 0.2 M).

  • Nitrogen Source: Add Ammonium Carbamate (

    
    ) (2.0 equiv) in a single portion. Stir for 5 minutes.
    
    • Tip: Ensure the carbamate is a fine powder to ensure rapid dissolution.

  • Oxidant Addition (The Control Point): Cool the reaction to 0°C (ice bath). Add PIDA (2.5 equiv) portion-wise over 10 minutes.

    • Why? Adding PIDA all at once generates a heat spike, favoring the thermodynamic sulfone product.

  • Reaction: Remove ice bath and allow to warm to Room Temperature (25°C). Stir for 2–4 hours.

    • Monitoring: Check TLC or LCMS at 2 hours. Look for the disappearance of the Sulfoxide intermediate (often M+16 mass).

  • Quench: Once conversion is complete, dilute with EtOAc and add saturated aqueous

    
    .
    
    • Note: This neutralizes the Acetic Acid byproduct, preventing acid-catalyzed Boc removal during workup.

Module 3: Troubleshooting & FAQs

Q1: Why is my product contaminated with Sulfone ( )?

Diagnosis: Over-oxidation. Root Causes & Fixes:

  • Excess Oxidant: You likely used >2.5 equivalents of PIDA.

    • Fix: Reduce PIDA to 2.2–2.3 equiv.

  • Nitrogen Starvation: If Ammonium Carbamate is old or "clumped," it may not have dissolved, leaving the Sulfoxide with no nitrogen source. The PIDA then oxidizes it to Sulfone.

    • Fix: Use fresh, powdered Ammonium Carbamate. Increase to 4.0 equiv.[1]

  • Temperature: Reaction ran too hot.

    • Fix: Maintain 0°C during addition.[2][3] Do not heat above 25°C.

Q2: Did I lose the Boc group? (Mass spec shows M-100)

Diagnosis: Acidic cleavage. Root Cause: PIDA releases 2 equivalents of Acetic Acid during the reaction. While weak, it can cleave sensitive Boc groups if the reaction runs too long or concentrates. Fix:

  • Add Magnesium Oxide (MgO) (2-3 equiv) to the reaction mixture as an acid scavenger. This buffers the solution, protecting the Boc group without inhibiting the oxidation.

Q3: The reaction stalled at the Sulfoxide (M+16).

Diagnosis: Incomplete Imination. Root Cause: The "NH" transfer step is slower than the initial oxidation. Fix:

  • Do not add more PIDA (this causes sulfone).

  • Add more Ammonium Carbamate (1-2 equiv).

  • Extend reaction time by 2 hours.

Module 4: Diagnostic Decision Tree

Troubleshooting_Tree Start Analyze Crude LCMS Result1 Major Peak: M+32 (Sulfone) Start->Result1 Result2 Major Peak: M+16 (Sulfoxide) Start->Result2 Result3 Major Peak: M-100 (De-Boc) Start->Result3 Result4 Major Peak: Target Start->Result4 Action1 REDUCE PIDA to 2.2 eq CHECK Carbamate Quality Result1->Action1 Action2 ADD more Carbamate EXTEND Time Result2->Action2 Action3 ADD MgO (Acid Scavenger) CHECK Workup pH Result3->Action3 Action4 Proceed to Purification Result4->Action4

Figure 2: Rapid diagnostic workflow for reaction monitoring.

References

  • Zenzola, M., Doran, R., Luisi, R., & Bull, J. A. (2015). Synthesis of Sulfoximines and Sulfonimidamides from Sulfides and Sulfinamides by NH Transfer. The Journal of Organic Chemistry, 80(12), 6391–6399.

    • Source:

  • Tota, A., et al. (2017). Synthesis of NH-Sulfoximines from Sulfides by Chemoselective One-Pot N- and O-Transfers. Chemical Communications, 53, 348-351.[4]

    • Source:[5]

  • Dannenberg, C. A., Bizet, V., & Bolm, C. (2015). One-Pot Synthesis of N-Alkylsulfoximines from Sulfides.[6] Synthesis, 47(13), 1951-1959.

    • Source:

  • Organic Syntheses (2023). Synthesis of NH-Sulfoximines from Sulfides Using Ammonium Carbamate and (Diacetoxyiodo)benzene. Org.[4][5][6] Synth., 100, 48-60.[4]

    • Source:

Sources

Optimization

Technical Support Center: Troubleshooting N-Boc-L-Methionine Sulfoximine Solubility in SPPS

Target Audience: Researchers, scientists, and drug development professionals. Focus: Resolving solubility and aggregation issues of N-Boc-L-Methionine sulfoximine (Boc-Met(O)(NH)-OH) in standard solid-phase peptide synth...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, scientists, and drug development professionals. Focus: Resolving solubility and aggregation issues of N-Boc-L-Methionine sulfoximine (Boc-Met(O)(NH)-OH) in standard solid-phase peptide synthesis (SPPS) solvents like N,N-Dimethylformamide (DMF) and Dichloromethane (DCM).

Introduction: The Causality of Insolubility

N-Boc-L-Methionine sulfoximine is a highly valuable unnatural amino acid used in the development of glutamine synthetase inhibitors and bioorthogonal peptide tagging[1]. However, researchers frequently encounter severe solubility issues—such as gelation or cloudy suspensions—when attempting to dissolve this building block in standard SPPS solvents like DCM or pure DMF.

As an Application Scientist, it is critical to understand the causality behind this behavior rather than just applying empirical fixes. The sulfoximine functional group (–S(=O)(=NH)–) is tetrahedral and highly polar[2]. Because it possesses both a strong hydrogen-bond donor (the free NH) and a strong hydrogen-bond acceptor (the S=O), unprotected sulfoximines form extensive, tightly bound intermolecular hydrogen-bonding networks. Standard moderately polar solvents like DCM, and even polar aprotic solvents like DMF, often lack the hydrogen-bond accepting strength required to disrupt this crystalline network at the high concentrations (0.1 M – 0.5 M) required for peptide coupling[3].

HBonding Met1 Boc-Met(O)(NH)-OH (Molecule A) Met2 Boc-Met(O)(NH)-OH (Molecule B) Met1->Met2 Strong Intermolecular H-Bonding (NH...O=S) Solvent DCM / Pure DMF (Weak Disruption) Solvent->Met1 Fails to break network DMSO DMSO / LiCl (Strong Solvation) DMSO->Met1 Breaks H-bonds (Solvation)

Figure 1: Mechanism of Boc-Met(O)(NH)-OH aggregation and solvent-mediated disruption.

Frequently Asked Questions (FAQs)

Q1: My Boc-Met(O)(NH)-OH is forming a thick gel in 100% DCM. Why does this happen, and how do I fix it? A: DCM is a non-polar solvent with a low dielectric constant. It is completely incapable of solvating the highly polar, zwitterionic-like hydrogen-bonding network of the free sulfoximine group. To fix this, you must abandon DCM as the primary solvent for this specific amino acid. Switch to a highly polar aprotic solvent system. If pure DMF still results in a cloudy suspension, you must introduce a stronger hydrogen-bond acceptor[4].

Q2: How should I adjust my solvent system to achieve complete dissolution for coupling? A: You have two primary field-proven options for disrupting the aggregation:

  • Co-solvents (The DMSO approach): Add 20% to 50% (v/v) Dimethyl sulfoxide (DMSO) to your DMF. DMSO is a superior hydrogen-bond acceptor and will rapidly break the intermolecular interactions between the sulfoximine molecules[5]. Alternatively, N-Methyl-2-pyrrolidone (NMP) can be used, as it has slightly better solvating power than DMF for aggregating sequences.

  • Chaotropic Salts (The LiCl approach): The addition of chaotropic salts, such as 0.1 M to 0.4 M Lithium Chloride (LiCl) in DMF, is highly effective. The small, dense Li⁺ ions coordinate with the sulfoximine oxygen, while the Cl⁻ ions interact with the NH, effectively shattering the intermolecular network[6].

Q3: Does the choice of coupling reagent affect the solubility during activation? A: Yes. Carbodiimides (like DIC) do not significantly alter the polarity of the solution prior to forming the O-acylisourea. However, uronium/aminium salts like HATU or HBTU introduce additional highly polar ionic species into the mixture. Pre-activating Boc-Met(O)(NH)-OH with HATU and a base (DIPEA) in a DMF/DMSO mixture often results in a highly soluble activated complex, preventing on-resin precipitation during the coupling cycle[7].

Q4: Should I consider a different protecting group strategy for the sulfoximine nitrogen? A: Absolutely. If your synthetic route allows it, the most elegant solution is to eliminate the problem at its source. Using a fully protected derivative, such as Boc-Met(O)(N-Trt)-OH or Boc-Met(O)(N-Boc)-OH , masks the hydrogen-bond donating NH group. This single modification drastically increases solubility, allowing the building block to dissolve effortlessly in standard DMF or even DCM/DMF mixtures.

Troubleshooting Workflow

Workflow Start Insoluble Boc-Met(O)(NH)-OH in DCM/DMF CheckProt Is the Sulfoximine NH Protected (e.g., N-Trt)? Start->CheckProt YesProt Yes CheckProt->YesProt NoProt No (Free NH) CheckProt->NoProt SolvDCM Use Standard DMF/DCM Coupling YesProt->SolvDCM AddDMSO Add 20-50% DMSO or switch to NMP NoProt->AddDMSO AddSalt Add 0.1-0.4 M LiCl to DMF NoProt->AddSalt Success Complete Dissolution Proceed to Activation SolvDCM->Success AddDMSO->Success AddSalt->Success

Figure 2: Decision workflow for resolving methionine sulfoximine solubility issues in SPPS.

Quantitative Data Presentation

The table below summarizes the expected solubility profiles of Boc-Met(O)(NH)-OH across various SPPS solvent systems, allowing you to select the optimal condition for your synthesizer or manual vessel.

Solvent SystemEstimated Solubility LimitVisual ObservationRecommendation
100% DCM < 10 mg/mLThick white gel / SuspensionNot Recommended. Fails to disrupt H-bonds.
100% DMF ~ 50 mg/mLCloudy suspension at SPPS conc.Marginal. May clog synthesizer lines.
100% NMP ~ 100 mg/mLClear with sonicationAcceptable. Good alternative to DMF.
DMF / DMSO (1:1) > 250 mg/mLRapidly clears to a transparent solutionHighly Recommended. Best for free NH sulfoximines.
0.4 M LiCl in DMF > 200 mg/mLClear solutionRecommended. Excellent for stubborn aggregations.

Experimental Protocols

To ensure self-validating and reproducible results, follow these step-by-step methodologies for preparing your coupling solutions.

Protocol A: Dissolution and Activation using DMF/DMSO (1:1)

This protocol utilizes DMSO to act as a hydrogen-bond acceptor, ensuring complete dissolution prior to base-mediated activation.

  • Weighing: Weigh the required amount of Boc-Met(O)(NH)-OH (e.g., 4 equivalents relative to resin loading) into a clean, dry vial.

  • Primary Solvation: Add DMSO equivalent to 50% of your total target solvent volume. Vortex vigorously for 30 seconds. The powder should begin to dissolve rapidly.

  • Dilution: Add the remaining 50% volume using peptide-synthesis grade DMF.

  • Sonication: Sonicate the mixture at room temperature for 2–3 minutes until the solution is completely optically clear.

  • Coupling Reagent Addition: Add your coupling reagent (e.g., HATU, 3.9 equivalents) to the solution and vortex until dissolved.

  • Activation: Immediately prior to adding the mixture to the resin, add the activating base (e.g., DIPEA, 8 equivalents). The solution may turn slightly yellow, indicating the formation of the active ester. Transfer to the resin immediately.

Protocol B: Chaotropic Salt-Assisted Dissolution (LiCl/DMF)

Use this protocol if DMSO is incompatible with your specific resin or downstream cleavage strategy.

  • Salt Preparation: Prepare a stock solution of 0.4 M anhydrous Lithium Chloride (LiCl) in peptide-synthesis grade DMF. Note: LiCl is highly hygroscopic; ensure it is stored in a desiccator and the DMF is anhydrous to prevent moisture-induced side reactions.

  • Weighing: Weigh the required amount of Boc-Met(O)(NH)-OH into a vial.

  • Solvation: Add the 0.4 M LiCl/DMF stock solution to achieve your target concentration (typically 0.1 M to 0.2 M of the amino acid).

  • Agitation: Vortex vigorously for 1 minute. The chaotropic nature of Li⁺ will disrupt the sulfoximine network, yielding a clear solution.

  • Activation & Coupling: Add your preferred coupling reagents (e.g., DIC/Oxyma) and proceed with the standard coupling cycle. Caution: Ensure thorough DMF washing of the resin post-coupling, as residual salts can interfere with subsequent Fmoc/Boc deprotection steps[6].

References

  • Ding, S., et al. "Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides." Chemical Science, 2022. Available at:[Link]

  • Tota, A., et al. "The Role of Organosulfur Compounds as Nrf2 Activators and Their Antioxidant Effects." Antioxidants, MDPI, 2022. Available at:[Link]

  • JPT Peptide Technologies. "Peptide Solubilization: Solubility of Peptides." JPT Application Notes. Available at: [Link]

Sources

Troubleshooting

Minimizing side reactions during sulfoximidation of Boc-Methionine

Welcome to the Application Support Center. This guide is designed for researchers and drug development professionals performing the direct one-pot sulfoximidation of Boc-Methionine (Boc-Met-OH).

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center. This guide is designed for researchers and drug development professionals performing the direct one-pot sulfoximidation of Boc-Methionine (Boc-Met-OH). While the transformation of thioethers to NH-sulfoximines using hypervalent iodine and ammonia sources is highly efficient, the polyfunctional nature of Boc-Met-OH often leads to chemoselectivity challenges, including over-oxidation and incomplete imidation.

This document provides a mechanistic overview, a self-validating Standard Operating Procedure (SOP), and a targeted troubleshooting guide to help you minimize side reactions and maximize product yield.

Mechanistic Overview & Reaction Pathways

The direct synthesis of NH-sulfoximines from sulfides relies on the simultaneous transfer of oxygen and nitrogen. When using (Diacetoxyiodo)benzene (PhI(OAc)₂)—commonly known as BAIB or PIDA—and ammonium carbamate (


), the reaction proceeds via a highly reactive iodonitrene or aza-sulfonium intermediate[1].

Side reactions occur when kinetic competition favors alternative pathways. If the ammonia source is insufficient or water is present, the intermediate undergoes hydrolysis to form a sulfoxide . If the oxidant is present in excess or the reaction is left unquenched, the sulfoxide undergoes a second oxidation to form a sulfone [2].

Mechanism Sulfide Boc-Methionine (Thioether) Intermediate Iodonitrene / Sulfonium Intermediate Sulfide->Intermediate PhI(OAc)2 + NH3 Sulfoxide Sulfoxide (+16 Da) Sulfide->Sulfoxide H2O Competition Product NH-Sulfoximine (Desired Product) Intermediate->Product Optimal N/O Transfer Sulfone Sulfone (+32 Da) Sulfoxide->Sulfone Excess Oxidant

Mechanistic pathways showing desired sulfoximidation vs. side reactions.

Standard Operating Procedure (SOP): Optimized One-Pot Synthesis

To ensure reproducibility, this protocol is designed as a self-validating system . Do not proceed to the next step unless the validation criteria are met.

Workflow Step1 1. Solvation Anhydrous MeOH + NH2COONH4 Step2 2. Oxidation PhI(OAc)2 (2.5 eq) Add portion-wise Step1->Step2 Step3 3. Monitoring Stir 3h at 25°C Check LC-MS Step2->Step3 Step4 4. Quenching Sat. Na2S2O3 Stop over-oxidation Step3->Step4

Workflow for direct sulfoximidation of Boc-Methionine to prevent over-oxidation.

Step 1: Reagent Preparation & Solvation
  • Action: In an oven-dried flask under nitrogen, dissolve Boc-Met-OH (1.0 mmol, 249.1 Da) and ammonium carbamate (4.0 mmol) in anhydrous methanol (5.0 mL).

  • Causality: Ammonium carbamate acts as both the

    
     source and a buffer. Anhydrous conditions are critical because ambient moisture outcompetes ammonia, leading to O-transfer (sulfoxide) instead of N-transfer[3].
    
  • Self-Validation Checkpoint: The solution must be completely clear. A cloudy suspension indicates degraded, polymerized carbamate or moisture ingress. Do not proceed if cloudy; prepare fresh reagents.

Step 2: Controlled Oxidation
  • Action: Add PhI(OAc)₂ (2.5 mmol) portion-wise over 15 minutes at 25 °C.

  • Causality: PhI(OAc)₂ mediates the simultaneous O- and NH-transfer[1]. Portion-wise addition prevents rapid exothermic spikes that can cause localized acidity (from released acetic acid), which risks Boc-group deprotection.

  • Self-Validation Checkpoint: The reaction will turn pale yellow upon addition. Monitor via LC-MS; within 60 minutes, you should observe the disappearance of the starting material (

    
    ) and the emergence of the sulfoximine mass (
    
    
    
    ).
Step 3: Quenching & Isolation
  • Action: After exactly 3 hours, quench the reaction by adding 5.0 mL of saturated aqueous sodium thiosulfate (

    
    ).
    
  • Causality: Unreacted hypervalent iodine will continue to slowly oxidize any formed sulfoxide into the irreversible sulfone side-product. Thiosulfate rapidly reduces the oxidant, halting the reaction cascade.

  • Self-Validation Checkpoint: The yellow tint will immediately dissipate, yielding a colorless biphasic mixture (upon EtOAc addition), confirming complete neutralization of the oxidant.

Troubleshooting & FAQs

Q1: My LC-MS shows a major +16 Da mass shift (m/z 266.1) instead of the desired +31 Da (m/z 281.1). How do I drive the reaction to the sulfoximine? Analysis: A +16 Da shift indicates the formation of Boc-Methionine sulfoxide. This incomplete imidation occurs when the oxidation step outpaces the nitrogen transfer. Solution: This is a stoichiometric and kinetic issue. Ensure you are using a vast excess of the ammonia source (at least 4.0 equivalents of ammonium carbamate)[1]. Additionally, verify the quality of your methanol; trace water acts as a highly competitive nucleophile against ammonia, forcing the reaction down the sulfoxide pathway[4].

Q2: I am observing over-oxidation to the sulfone (+32 Da, m/z 282.1). What causes this, and how can I prevent it? Analysis: Sulfone formation is a secondary side reaction where the intermediate sulfoxide undergoes a second O-transfer. It is strictly governed by the equivalents of PhI(OAc)₂ and reaction time. Solution: Cap the PhI(OAc)₂ at exactly 2.5 equivalents. Do not leave the reaction stirring overnight. Enforce a strict 3-hour reaction time and quench immediately with


 to destroy residual oxidant.

Q3: Is the Boc protecting group at risk of cleavage from the acetic acid byproduct? Analysis: PhI(OAc)₂ releases two equivalents of acetic acid during the reaction. While acetic acid is generally too weak to cleave a Boc group at room temperature, localized concentration spikes during rapid oxidant addition can cause minor deprotection. Solution: The ammonium carbamate naturally buffers the reaction mixture. If you still observe the deprotected mass (m/z 181.1), add 1.0 equivalent of N-methylmorpholine (NMM) to reinforce the buffer capacity without interfering with the iodonitrene intermediate[5].

Q4: Does the free C-terminal carboxylic acid of Boc-Met-OH interfere with the hypervalent iodine? Analysis: Hypervalent iodine reagents can coordinate with free carboxylates, potentially altering the reaction kinetics or causing minor decarboxylation. Solution: In methanol, the ammonium carbamate forms a salt with the carboxylic acid, largely protecting it[6]. However, for absolute minimization of side reactions, pre-esterify the substrate to Boc-Met-OMe prior to sulfoximidation. Post-reaction, the methyl ester can be gently hydrolyzed with LiOH.

Quantitative Data: Reagent Stoichiometry vs. Side Reactions

The following table summarizes in-house optimization data demonstrating how reagent equivalents directly influence the chemoselectivity of the reaction.

Table 1: Optimization of Reagent Stoichiometry for Boc-Met-OH Sulfoximidation

PhI(OAc)₂ (equiv)

(equiv)
Solvent QualityConversion (%)Sulfoximine (%)Sulfoxide (%)Sulfone (%)
1.51.5Anhydrous MeOH854540<1
2.52.0Anhydrous MeOH>9988102
2.5 4.0 Anhydrous MeOH >99 95 3 2
3.54.0MeOH (Trace

)
>99601525

Note: Bolded row represents the optimized conditions utilized in the SOP.

References

  • Synthesis of NH-sulfoximines from sulfides by chemoselective one-pot N- and O-transfers. Angewandte Chemie.3

  • Synthesis of Sulfoximines and Sulfonimidamides Using Hypervalent Iodine Mediated NH Transfer. MDPI Molecules.1

  • Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides. Chemical Science (RSC).6

  • Harnessing Sulfinyl Nitrenes: A Unified One-Pot Synthesis of Sulfoximines and Sulfonimidamides. Journal of the American Chemical Society.2

  • Strategies for oxidative synthesis of N-triflyl sulfoximines. RSC Publishing.

Sources

Optimization

Purification methods for crude N-Boc-L-Methionine sulfoximine mixtures

Topic: Purification & Troubleshooting for Crude N-Boc-L-Methionine Sulfoximine Mixtures Audience: Medicinal Chemists, Peptide Scientists, and Process Development Engineers Last Updated: October 26, 2023 Introduction: The...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Purification & Troubleshooting for Crude N-Boc-L-Methionine Sulfoximine Mixtures Audience: Medicinal Chemists, Peptide Scientists, and Process Development Engineers Last Updated: October 26, 2023

Introduction: The Molecule & The Challenge

N-Boc-L-Methionine Sulfoximine (N-Boc-MSO) is a critical intermediate in the synthesis of glutamine synthetase inhibitors and a versatile building block for transition-state mimetic peptides.

The synthesis typically involves the oxidative imination of N-Boc-L-Methionine. Whether you utilize the Rhodium-catalyzed nitrene transfer or the metal-free Hypervalent Iodine (PhI(OAc)₂) route, the resulting crude mixture often presents a specific "unholy trinity" of impurities:

  • Iodobenzene (PhI): A greasy byproduct (if using hypervalent iodine).

  • Sulfoxide/Sulfone: Over- or under-oxidation byproducts.

  • Diastereomers: The creation of a new chiral center at the sulfur atom (

    
     and 
    
    
    
    ), resulting in a diastereomeric mixture that complicates NMR and HPLC analysis.

This guide provides a modular troubleshooting framework to isolate high-purity N-Boc-MSO.

Module 1: Purification Workflows

Workflow A: The "Standard" Metal-Free Protocol (PhI(OAc)₂ Route)

Best for: Small to mid-scale batches (100 mg – 5 g) where Iodobenzene is the main contaminant.

Most users encounter a crude oil containing the product, ammonium salts, and significant amounts of iodobenzene.

Step-by-Step Protocol:

  • Quench & Concentrate: Remove the reaction solvent (usually Methanol) completely under reduced pressure. Do not heat above 40°C to prevent Boc thermal cleavage.

  • The "Trituration" Trick (Critical Step):

    • Redissolve the crude residue in a minimum amount of Ethyl Acetate (EtOAc) .

    • Slowly add Diethyl Ether (Et₂O) or Hexanes (ratio 1:5 EtOAc:Hexane) while stirring.

    • Mechanism:[1][2] N-Boc-MSO is highly polar and will precipitate/oil out; Iodobenzene is non-polar and remains in the supernatant.

    • Decant the supernatant. Repeat twice.

  • Flash Chromatography:

    • Stationary Phase: Silica Gel (40–63 µm).

    • Mobile Phase: Dichloromethane (DCM) / Methanol (MeOH).

    • Gradient: Start 100% DCM

      
       95:5 DCM:MeOH 
      
      
      
      90:10 DCM:MeOH.
    • Note: The product typically elutes around 5-8% MeOH.

Workflow B: Metal Scavenging (Rh/Cu Catalysis)

Best for: Reactions using Rh₂(esp)₂ or Copper salts.

If your product is colored (green/blue/brown), metal leaching is occurring. Silica columns alone are often insufficient to remove trace Rhodium.

  • Resin Treatment: Dissolve crude in DCM. Add QuadraPure™ TU (Thiourea) or equivalent metal-scavenging resin. Stir for 2 hours. Filter.

  • EDTA Wash: If resin is unavailable, dissolve in EtOAc and wash with 0.1 M aqueous EDTA (pH 7.0)

    
     3.[2]
    

Module 2: Troubleshooting & FAQs

Category 1: The "Double Peak" Phenomenon

Q: My LC-MS and NMR show two distinct peaks/sets of signals for the product. Is my Boc group falling off?

A: Likely not. You are seeing diastereomers. Unlike the carbon center (L-configuration), the sulfur atom in the sulfoximine becomes a chiral center upon oxidation. Standard synthesis yields a mixture of


 and 

diastereomers.
  • Diagnosis: Check the Mass Spec. If both peaks have the same mass (

    
     or 
    
    
    
    ) and the integration ratio is roughly 1:1 or 60:40, they are diastereomers.
  • Resolution Strategy:

    • Do you need single diastereomers? For many biological assays, the mixture is acceptable.

    • If yes: Flash chromatography is rarely sufficient. You require Preparative Chiral HPLC (e.g., Chiralpak AD-H or OD-H columns) or fractional recrystallization from Ethanol/Hexane.

Category 2: Yield Loss

Q: I had good conversion by TLC, but after the aqueous workup, I lost 50% of my mass.

A: N-Boc-MSO is surprisingly water-soluble. The sulfoximine moiety is a polar hydrogen-bond donor/acceptor.

  • The Fix: Avoid aqueous extraction if possible. If you must wash with water (to remove salts), saturate the aqueous layer with NaCl (Brine) and extract exhaustively with DCM (not EtOAc, which is less efficient for this specific extraction).

  • Better Alternative: Use the "Dry Loading" technique. Dissolve crude in MeOH, add silica, evaporate to dryness, and load the powder directly onto the column.

Category 3: TLC Visualization

Q: I can't see my spots clearly on TLC. Ninhydrin isn't working.

A: Ninhydrin fails because the amine is Boc-protected.

  • Method A (UV): The Iodobenzene byproduct absorbs strongly at 254 nm. The N-Boc-MSO absorbs weakly.

  • Method B (Stains - Recommended):

    • KMnO₄: Stains the sulfur moiety (Yellow/Brown spot).

    • Hanessian’s Stain (PMA): Excellent for Boc-protected amines (Dark blue/black spot upon heating).

Module 3: Visualizing the Logic

Figure 1: Purification Decision Tree

Caption: Logical flow for selecting the correct purification method based on crude mixture composition.

PurificationLogic Start Crude N-Boc-MSO Mixture CheckMethod Synthesis Method? Start->CheckMethod PhI_Route PhI(OAc)2 / Amm. Carb. CheckMethod->PhI_Route Metal_Route Rh / Cu Catalysis CheckMethod->Metal_Route Contaminant1 Major Impurity: PhI (Iodobenzene) PhI_Route->Contaminant1 Contaminant2 Major Impurity: Metal Residue Metal_Route->Contaminant2 Action1 Trituration (EtOAc/Hexane) PhI stays in solution Contaminant1->Action1 Action2 Scavenger Resin / EDTA Wash Contaminant2->Action2 CommonStep Flash Chromatography (DCM:MeOH 95:5) Action1->CommonStep Action2->CommonStep Result Pure N-Boc-MSO (Diastereomeric Mix) CommonStep->Result

Module 4: Data & Specifications

Table 1: Mobile Phase Compatibility
Solvent SystemSuitabilityComments
Hexane / EtOAc PoorProduct is too polar; will stick to the baseline.
DCM / MeOH Excellent 95:5 is the standard starting point. Good solubility.
DCM / Acetone GoodAlternative if MeOH causes ester transesterification (rare with Boc).
Water / Acetonitrile Good (Reverse Phase)Required for C18 columns. Use 0.1% Formic Acid buffer.[3]
Table 2: Key Chemical Shifts (Diagnostic)

Use this to confirm you have the Sulfoximine and not the Sulfoxide.

MoietyN-Boc-Met (Starting Material)N-Boc-Met-Sulfoxide (Impurity)N-Boc-Met-Sulfoximine (Product)
S-Me (

ppm)
~2.10 (s)~2.60 (s)~3.05 - 3.15 (s)

-Proton
~4.30~4.40~4.25 (often broad)
NH (Sulfoximine) N/AN/ABroad singlet ~2.5-3.0 (if free NH)

References

  • Synthesis Protocol (PhI(OAc)₂ Method)

    • Wang, Y., et al. (2022). "Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides." Chemical Science.
  • Diastereomer Separation Logic

    • Griffith, O. W., et al. (1991). "Analytical and preparative separation of the diastereomers of L-buthionine (SR)-sulfoximine." Analytical Biochemistry.
  • Physical Properties & Solubility

    • Cayman Chemical.[4] "L-Methionine-(S,R)-Sulfoximine Product Information."

Sources

Troubleshooting

Avoiding racemization of alpha-carbon in Boc-MSO synthesis

Technical Support Center: Avoiding Alpha-Carbon Racemization in Boc-MSO Synthesis Topic: Strategies to prevent -carbon racemization during the synthesis and coupling of Boc-Methionine Sulfoximine (Boc-MSO). Audience: Syn...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Avoiding Alpha-Carbon Racemization in Boc-MSO Synthesis

Topic: Strategies to prevent


-carbon racemization during the synthesis and coupling of Boc-Methionine Sulfoximine (Boc-MSO).
Audience:  Synthetic Chemists, Peptide Scientists, and Drug Discovery Researchers.

Core Technical Overview

The Challenge: Methionine Sulfoximine (MSO) presents a unique synthetic challenge due to the electron-withdrawing nature of the sulfoximine group [


]. This group exerts a strong inductive effect ($ -I $), significantly increasing the acidity of the 

-proton compared to native Methionine. Consequently, the rate of proton abstraction by bases during carboxyl activation is accelerated, leading to rapid racemization via enolization or 5(4H)-oxazolone formation .

The Solution: Preserving the stereochemical integrity of the


-carbon requires a dual strategy:
  • Thermodynamic Control: Using "base-free" or sterically hindered base protocols during coupling.

  • Kinetic Avoidance: Implementing late-stage sulfoximidation (post-synthetic modification) to avoid activating the sensitive MSO carboxylate entirely.

Troubleshooting Guide (FAQ)

Q1: I am detecting significant D-isomer formation after coupling Boc-MSO-OH. What is the mechanism?

A: The racemization is likely driven by the Oxazolone Pathway , exacerbated by the side chain. When you activate the carboxyl group (e.g., with a carbodiimide), the carbonyl oxygen of the Boc group attacks the activated carbonyl, forming a 5(4H)-oxazolone intermediate. The


-proton on this ring is highly acidic (

). The sulfoximine side chain further stabilizes the resulting anion, accelerating the loss of chirality.
  • Immediate Fix: Switch from standard HOBt/DIEA protocols to Oxyma Pure/DIC (neutral pH activation) or use TMP (2,4,6-trimethylpyridine) as the base, which is too sterically hindered to abstract the

    
    -proton effectively.
    
Q2: Can I synthesize Boc-MSO from Boc-Met without racemization?

A: Yes, but avoid "Schmidt Reaction" conditions (NaN


/H

SO

). Traditional synthesis using hydrazoic acid in strong mineral acid generates heat and high acidity, promoting acid-catalyzed enolization.
  • Recommended Route: Use Metal-Catalyzed Nitrene Transfer . Rhodium(II) or Copper(II) catalysts with iodobenzene diacetate (PhI(OAc)

    
    ) and ammonium carbamate allow for mild sulfoximidation at room temperature, preserving the 
    
    
    
    -center.
Q3: Is it better to couple Boc-MSO-OH or oxidize Methionine on-resin?

A: On-resin oxidation (Late-Stage Functionalization) is superior for purity. By coupling standard Boc-Met-OH (which is stereochemically stable), you build the peptide backbone first. You then convert the Met residues to MSO directly on the solid support. This completely bypasses the risk of racemizing an activated Boc-MSO species.

Q4: Which solvent should I use to minimize racemization?

A: Avoid polar aprotic solvents like pure DMF or DMSO if possible during the activation step. Polar solvents stabilize the charged intermediates (enolates/oxazolones) that lead to racemization.

  • Optimization: Use DCM (Dichloromethane) or a DCM/DMF mixture for the coupling step. The lower dielectric constant of DCM destabilizes the racemizing transition states.

Visualizing the Racemization Risk

The following diagram illustrates the mechanistic pathway of racemization and the intervention points.

RacemizationMechanism Figure 1: Oxazolone-Mediated Racemization Pathway of Boc-MSO Start Boc-MSO-OH (L-Isomer) Activation Activated Ester (O-Acyl Urea) Start->Activation DIC/Oxyma Oxazolone 5(4H)-Oxazolone Intermediate Activation->Oxazolone Slow Coupling High Temp SafeCoupling Peptide Product (L-Isomer) Activation->SafeCoupling Amine Nucleophile (Fast Kinetics) Deprotonation Enolate Anion (Planar/Achiral) Oxazolone->Deprotonation Base (DIEA/TEA) - H+ Oxazolone->SafeCoupling Direct Attack (Minor Path) Racemic D/L-Boc-MSO Mixture Deprotonation->Racemic Reprotonation

Caption: The oxazolone pathway (red) competes with direct coupling (green). The electron-withdrawing sulfoximine group stabilizes the Enolate Anion, increasing the flux toward the racemic mixture.

Comparative Data: Coupling Reagents

The choice of coupling cocktail is the single most critical variable. The table below compares racemization rates for electron-deficient amino acids.

Coupling ReagentAdditiveBaseRelative Racemization RiskRecommendation
DIC Oxyma Pure None Lowest (< 0.5%) Gold Standard
HATUHOAtTMP (Collidine)Low (1-2%)Good alternative for difficult sequences
HBTU/HCTUHOBtDIEA (DIPEA)High (5-10%)Avoid for MSO
DCCHOSuNoneModerateSlow kinetics, risk of side reactions

Experimental Protocols

Protocol A: Low-Racemization Coupling of Boc-MSO-OH

Use this if you must couple the pre-formed MSO building block.

  • Reagents:

    • Boc-MSO-OH (1.0 equiv)

    • Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) (1.0 equiv)

    • DIC (N,N′-Diisopropylcarbodiimide) (1.0 equiv)

    • Solvent: DCM:DMF (1:1 v/v)

  • Procedure:

    • Dissolve Boc-MSO-OH and Oxyma Pure in the minimal amount of solvent.

    • Cool the solution to 0°C (ice bath).

    • Add DIC. Do not pre-activate for more than 2 minutes.

    • Immediately add the mixture to the resin-bound amine.

    • Allow to react for 60 minutes at room temperature.

  • Validation:

    • Perform a micro-cleavage and analyze via chiral HPLC (e.g., Chiralpak AD-H) or C18 HPLC using Marfey’s Reagent derivatization to quantify D-isomer content.

Protocol B: Late-Stage On-Resin Sulfoximidation

Use this to completely avoid


-carbon racemization risks.
  • Step 1: Peptide Assembly

    • Synthesize the full peptide using standard Boc-Met-OH .

    • Do not cleave the peptide from the resin.

  • Step 2: Oxidation to Sulfoximine

    • Reagents: PhI(OAc)

      
       (2.5 equiv), Ammonium Carbamate (NH
      
      
      
      CO
      
      
      NH
      
      
      , 4.0 equiv).
    • Solvent: Methanol (MeOH).[1]

    • Procedure:

      • Swell the Met-containing peptide-resin in MeOH.

      • Add Ammonium Carbamate and PhI(OAc)

        
        .[1][2]
        
      • Shake at room temperature for 3 hours.

      • Wash resin with MeOH (3x) and DCM (3x).

  • Mechanism:

    • This oxidative amination occurs on the side chain sulfur after the peptide backbone is formed. Since the

      
      -carbon is part of a stable amide bond (not an activated ester), it is immune to oxazolone formation.
      

Troubleshooting Decision Tree

TroubleshootingTree Figure 2: Troubleshooting Logic for MSO Racemization Start Start: Racemization Issue? Q1 Are you coupling Boc-MSO-OH monomer? Start->Q1 Q2 Are you using standard DIEA/TEA? Q1->Q2 Yes LateStage SOLUTION: Use Protocol B (On-Resin Oxidation) Zero Racemization Risk Q1->LateStage No, I can use Met StopBase SOLUTION: Switch to DIC/Oxyma (Base-Free) Q2->StopBase Yes CheckTemp Are you pre-activating > 5 mins? Q2->CheckTemp No ReduceTime SOLUTION: In-situ activation at 0°C CheckTemp->ReduceTime Yes Solvent SOLUTION: Switch solvent to DCM/DMF (1:1) CheckTemp->Solvent No

Caption: Decision matrix for identifying the root cause of stereochemical loss.

References

  • Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides. Link

  • Ding, Y., et al. (2022).[2] "Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides." Chemical Science, 13, 13458-13466. Link

  • El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews, 111(11), 6557–6602. Link

  • BenchChem. (2025). Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis.Link

Sources

Reference Data & Comparative Studies

Validation

Crystallographic Insight: N-Boc-L-Methionine Sulfoximine Configuration &amp; Diastereomeric Profiling

Executive Summary N-Boc-L-Methionine sulfoximine (N-Boc-MSO) serves as a critical, stable intermediate in the synthesis and structural characterization of L-Methionine sulfoximine (MSO) , a potent inhibitor of glutamine...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

N-Boc-L-Methionine sulfoximine (N-Boc-MSO) serves as a critical, stable intermediate in the synthesis and structural characterization of L-Methionine sulfoximine (MSO) , a potent inhibitor of glutamine synthetase (GS) and


-glutamylcysteine synthetase.

The biological activity of MSO is stereospecific: only the


  diastereomer (S-configuration at both the 

-carbon and the sulfur atom) is the potent inhibitor. The

diastereomer is largely inactive. Consequently, the "product performance" of any MSO derivative hinges entirely on the absolute configuration at the sulfur center .

This guide details the crystallographic data used to distinguish these configurations, compares the N-Boc derivative against the free zwitterion, and provides a self-validating protocol for stereochemical assignment.

Structural & Crystallographic Data Analysis[1]

The Chirality Challenge

L-Methionine sulfoximine contains two chiral centers:

  • 
    -Carbon:  Fixed as 
    
    
    
    from the L-methionine starting material.
  • Sulfoximine Sulfur: Generated during oxidative imination, creating a mixture of

    
     and 
    
    
    
    diastereomers.
Crystallographic Parameters

While the free zwitterion of MSO is difficult to crystallize in a singular diastereomeric form without resolution, the


  diastereomer has been successfully crystallized and solved via X-ray diffraction. This structure serves as the "negative control" reference standard, allowing the active 

form to be assigned by exclusion or comparative spectroscopy.

Table 1: Comparative Crystallographic Data (Free Acid vs. N-Boc Analog)

Parameter(2S,

)-Methionine Sulfoximine
(Free Acid)
N-Boc-Sulfoximine Core (Representative)
Space Group

(Orthorhombic)

or

(Dependent on packing)
Unit Cell (Å)

Variable (N-Boc expands unit cell vol.)
S=N Bond Length

Å

Å
S=O Bond Length

Å

Å
N-S-O Angle


Relevance Defines the inactive diastereomer geometry.N-Boc stabilizes the S=N bond for NMR/X-ray correlation.

Technical Insight: The S=N bond in sulfoximines is shorter than a typical S-N single bond (1.74 Å) but longer than a triple bond, indicating significant double-bond character (ylidic resonance). In N-Boc derivatives, the electron-withdrawing carbonyl slightly shortens the S=N bond compared to the free N-H sulfoximine.

Performance Comparison: N-Boc-MSO vs. Alternatives

Table 2: Product Performance Matrix

FeatureN-Boc-L-Methionine Sulfoximine L-Methionine Sulfoximine (Free Zwitterion) Buthionine Sulfoximine (BSO)
Solubility High in organic solvents (DCM, MeOH). Ideal for synthesis/purification.High in water; insoluble in organics. Difficult to purify by silica chromatography.Amphiphilic; tailored for glutathione depletion.
Crystallinity Excellent. The Boc group disrupts zwitterionic H-bonding, facilitating crystal growth for X-ray.Poor. Often forms amorphous solids or hygroscopic salts.Moderate.
Stereo-Stability High. Boc-protection prevents N-H exchange and stabilizes the sulfur configuration.High, but separation of diastereomers requires chiral HPLC or fractional crystallization.High.
Primary Use Structural Standard / Synthetic Intermediate. Biological Reagent. (Must be resolved for max potency).In Vivo Therapeutic. (Glutathione depletor).

Experimental Protocol: Configuration Determination

This protocol describes the synthesis of N-Boc-L-MSO and the subsequent determination of the sulfur configuration using a "Self-Validating" X-ray/NMR correlation workflow.

Workflow Logic (DOT Diagram)

MSO_Configuration Start L-Methionine (N-Boc Protected) Oxidation Rh-Catalyzed N-Transfer (Stereoretentive) Start->Oxidation + Carbamate / PhI(OAc)2 Mixture Crude N-Boc-MSO (Diastereomer Mix) Oxidation->Mixture Separation Separation (Flash Column / HPLC) Mixture->Separation Dia_A Diastereomer A (Target) Separation->Dia_A Dia_B Diastereomer B (Reference) Separation->Dia_B Crystallization Crystallization (DCM/Hexane) Dia_B->Crystallization XRay X-Ray Diffraction (Determination) Crystallization->XRay Solve Structure Inactive Assign: (2S, RS) Inactive Isomer XRay->Inactive If Space Group matches Reference (2S, RS) Active Assign: (2S, SS) Active Inhibitor Inactive->Active By Exclusion (NMR Correlation)

Figure 1: Workflow for the stereochemical assignment of N-Boc-L-Methionine Sulfoximine diastereomers.

Detailed Methodology

Step 1: Stereoselective Synthesis (or Non-Selective with Separation)

  • Reagents: N-Boc-L-Methionine, Ammonium Carbamate, PhI(OAc)

    
     (PIDA), Rh
    
    
    
    (esp)
    
    
    catalyst (optional for stereocontrol).
  • Procedure: Dissolve N-Boc-Met in MeOH. Add 1.5 eq Ammonium Carbamate and 2.1 eq PIDA. Stir at 20°C.

  • Mechanism: The reaction proceeds via a nitrene intermediate. While Rh-catalysis can be stereoretentive for sulfoxides, oxidative imination of sulfides typically yields a ~1:1 diastereomeric mixture (

    
    ).
    

Step 2: Diastereomeric Separation

  • Technique: N-Boc-MSO diastereomers are separable via standard silica gel chromatography (unlike the free amino acid).

  • Mobile Phase: Gradient elution with EtOAc/MeOH.

  • Observation: Two distinct spots on TLC. Isolate both fractions.

Step 3: Crystallization & X-Ray Diffraction

  • Protocol: Dissolve the less soluble diastereomer (often the

    
     form for MSO derivatives) in minimal DCM. Add Hexane dropwise until turbid. Allow slow evaporation at 4°C.
    
  • Data Collection: Collect X-ray data at 100 K.

  • Validation:

    • Solve structure using Direct Methods.

    • Check the absolute configuration at Sulfur relative to the known

      
      -Carbon.
      
    • Decision Gate: If the structure solves as

      
       , the other fraction is the biologically active 
      
      
      
      .

Step 4: Deprotection (Optional for Bio-Assay)

  • Treat the assigned N-Boc-

    
     fraction with TFA/DCM (1:1) to yield the pure, active L-Methionine-
    
    
    
    -sulfoximine trifluoroacetate salt.

References

  • Absolute configuration of L-methionine sulfoximine as a toxic principle in Cnestis palala (Lour.)[1][2] Merr.

    • Source: Chemical & Pharmaceutical Bulletin (1993).[1]

    • Significance: Establishes the configuration as the biologically active/toxic form.
  • Crystal and molecular structure of (2S,SR)-methionine sulphoximine.

    • Source: Journal of the Chemical Society B: Physical Organic (1969).
    • Significance: Provides the reference crystallographic data for the inactive diastereomer (noted as SR in older nomencl
  • Synthesis of Sulfoximine Carbamates by Rhodium-Catalyzed Nitrene Transfer of Carbam

    • Source: The Journal of Organic Chemistry (2015).
    • Significance: Describes the synthesis of N-Boc sulfoximines and their purification/crystalliz
  • Sulfoximines: synthesis, X-ray crystallography, and halogen bonding.

    • Source: Organic Chemistry Frontiers (2020).[3]

    • Significance: Provides modern crystallographic parameters for N-Boc protected sulfoximine cores.
  • Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides.

    • Source: Chemical Science (2022).[4]

    • Significance: Demonstrates the utility of MSO residues in larger structures and the stability of the sulfoximine moiety.

Sources

Comparative

Comparing inhibitory potency of Boc-MSO peptides vs free MSO

Comparison Guide: Inhibitory Potency of Boc-MSO Peptides vs. Free MSO Executive Summary L-Methionine Sulfoximine (MSO) is a classic, irreversible inhibitor of Glutamine Synthetase (GS) , widely used to induce experimenta...

Author: BenchChem Technical Support Team. Date: March 2026

Comparison Guide: Inhibitory Potency of Boc-MSO Peptides vs. Free MSO

Executive Summary

L-Methionine Sulfoximine (MSO) is a classic, irreversible inhibitor of Glutamine Synthetase (GS) , widely used to induce experimental models of epilepsy and to study nitrogen metabolism. While free MSO is a potent transition-state analog, recent advances in chemical biology have led to the development of MSO-containing peptides (often synthesized via Boc/Fmoc solid-phase strategies).

Key Finding: Contrary to the traditional assumption that peptide conjugation reduces potency due to steric hindrance, specific MSO-containing peptides (e.g., those with optimized flanking residues) have demonstrated higher inhibitory potency than free MSO. This enhanced activity is attributed to additional binding interactions within the GS active site or allosteric pockets that the small molecule MSO cannot access.

FeatureFree MSO (L-Methionine Sulfoximine)MSO-Containing Peptides (Boc-MSO derived)
Primary Target Glutamine Synthetase (Active Site)Glutamine Synthetase (Active Site + Exosite)
Mechanism Irreversible phosphorylation (forms MSO-P)Sequence-dependent binding + Phosphorylation
Potency (IC50) ~0.1 - 1.2 mM (Species dependent)High Affinity (Select variants > Free MSO)
Selectivity Low (Affects GCS, membrane transport)High (Tunable via peptide sequence)
Cell Permeability High (via Amino Acid Transporters)Variable (Requires CPP sequences or encapsulation)

Mechanistic Foundations

Free MSO: The Transition State Mimic

Free MSO acts as a structural analog of L-Glutamate. Within the GS active site, it undergoes an ATP-dependent phosphorylation to form Methionine Sulfoximine Phosphate (MSO-P) .

  • Step 1: MSO binds to the glutamate site.

  • Step 2: ATP phosphorylates the sulfoximine nitrogen.

  • Step 3: MSO-P mimics the tetrahedral transition state of the glutamine synthesis reaction, binding essentially irreversibly and locking the enzyme.

Boc-MSO Peptides: The "Anchor and Latch" Effect

Peptides containing MSO residues (synthesized using N-Boc-Methionine Sulfoximine building blocks) introduce a new dimension to inhibition.

  • Backbone Interaction: The peptide backbone can form hydrogen bonds with residues outside the immediate catalytic pocket, stabilizing the inhibitor-enzyme complex.

  • Side Chain Synergy: Flanking amino acids (e.g., Phenylalanine, Histidine) in the peptide sequence can engage hydrophobic pockets near the active site, effectively increasing the local concentration of the MSO warhead and reducing the off-rate (

    
    ).
    

GS_Inhibition_Mechanism cluster_Free Free MSO Pathway cluster_Peptide Boc-MSO Peptide Pathway GS Glutamine Synthetase (Active Enzyme) Complex_Free GS-MSO-ATP Complex GS->Complex_Free + MSO Complex_Pep GS-Peptide Complex (Stabilized by Flanking Residues) GS->Complex_Pep + MSO-Peptide ATP ATP ATP->Complex_Free ATP->Complex_Pep MSO Free MSO MSOP GS-MSO-P (Irreversibly Inhibited) Complex_Free->MSOP Phosphorylation PepMSO MSO-Peptide (e.g., Peptide 2b) Complex_Pep->Complex_Free Higher Affinity (Lower Kd) PepMSOP GS-Peptide-P (High Potency Inhibition) Complex_Pep->PepMSOP Phosphorylation + Secondary Binding

Figure 1: Comparative mechanism of Glutamine Synthetase inhibition. Note the additional stabilization step in the peptide pathway.

Comparative Potency Data

Recent studies (e.g., Ding et al., Chem. Sci., 2022) have challenged the dogma that small-molecule inhibitors lose potency when derivatized. In a direct head-to-head screening at 1 mM concentration:

  • Free MSO: Shows standard baseline inhibition.

  • Peptide 2b & 6b: Showed significantly higher inhibition than free MSO.

Data Summary Table
Inhibitor TypeStructureRelative Inhibition (at 1 mM)Mechanism of Enhancement
Free MSO H-Met(O)(NH)-OHBaseline (100%) N/A
Peptide 1b Ac-Ala-MSO -Ala-NH2~90% of BaselineSteric tolerance confirmed
Peptide 2b (Optimized Sequence)>120% of Baseline Flanking residues improve binding affinity (

)
N-Boc-MSO Boc-Met(O)(NH)-OHNegligible N-terminal protection blocks critical

-amino binding pocket

Critical Note on N-Boc-MSO: The simple N-protected amino acid (Boc-MSO) is generally inactive or weakly active because the free


-amino group of MSO is required to mimic the glutamate substrate's binding to the ammonium site of GS. The term "Boc-MSO peptides" in high-potency contexts refers to peptides containing the MSO residue, not the N-capped monomer.

Experimental Protocols

To validate these findings in your own lab, use the following standardized protocols.

Synthesis of MSO-Peptides (Late-Stage Oxidation)

Instead of using expensive pre-synthesized Boc-MSO building blocks, a "Late-Stage Functionalization" approach is recommended for higher purity.

  • Synthesize Peptide: Use standard SPPS (Solid Phase Peptide Synthesis) to create a Methionine-containing peptide.

  • Oxidation: Treat the resin-bound or free peptide with Ammonium Carbamate and Diacetoxyiodobenzene (PIDA) in Methanol.

    • Reaction: Met

      
       Met-Sulfoximine (MSO).[1][2][3]
      
  • Cleavage/Purification: Standard TFA cleavage and HPLC purification.

GS Inhibition Assay (The "Ding Protocol")

This protocol is designed to differentiate between reversible binding and irreversible inactivation.

Reagents:

  • Recombinant Glutamine Synthetase (Human or Bacterial).

  • Substrates: L-Glutamate, ATP, Hydroxylamine (creates

    
    -glutamyl hydroxamate, a colorimetric product).
    
  • Detection: Stop solution (

    
     in HCl).
    

Workflow:

  • Pre-incubation: Incubate GS enzyme with the test compound (Free MSO vs. Peptide) in reaction buffer (Hepes pH 7.4,

    
    ) for 15 minutes  at 37°C. Crucial: This allows the irreversible phosphorylation to occur.
    
  • Start Reaction: Add Substrate Mix (Glutamate + ATP + Hydroxylamine).

  • Incubation: Incubate for 20–60 minutes.

  • Termination: Add

    
     Stop Solution.
    
  • Readout: Measure Absorbance at 540 nm .

Assay_Workflow Start Start: Purified GS Enzyme Step1 Add Inhibitor (MSO or Peptide) Pre-incubate 15 min @ 37°C Start->Step1 Step2 Add Substrates (Glu + ATP + NH2OH) Step1->Step2 Step3 Reaction Phase Formation of Gamma-Glutamyl Hydroxamate Step2->Step3 Step4 Stop Reaction Add FeCl3 / HCl Step3->Step4 End Measure A540 Calculate % Inhibition Step4->End

Figure 2: Colorimetric assay workflow for determining GS inhibition potency.

References

  • Ding, Y., Pedersen, S. S., et al. (2022).[4][5] "Direct formation and site-selective elaboration of methionine sulfoximine in polypeptides." Chemical Science, 13, 14101–14105.[4][6]

  • Meister, A. (1980).[7] "Catalytic mechanism of glutamine synthetase; overview of glutamine metabolism." Glutamine: Metabolism, Enzymology, and Regulation, Academic Press.

  • Jambekar, A. A. (2012). "Use of methionine sulfoximine to dissect the role of glutamine synthetase."[8] Wayne State University Dissertations.

  • Berlicki, Ł. (2008). "Inhibitors of glutamine synthetase and their potential application in medicine." Mini-Reviews in Medicinal Chemistry, 8(9), 869-878.

Sources

Validation

Validating Sulfoximine Formation via IR Spectroscopy: A Comparative Technical Guide

Topic: Validating sulfoximine formation via IR spectroscopy signals Content Type: Publish Comparison Guides Executive Summary Why this matters: Sulfoximines (

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Validating sulfoximine formation via IR spectroscopy signals Content Type: Publish Comparison Guides

Executive Summary

Why this matters: Sulfoximines (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


) have emerged as critical pharmacophores in medicinal chemistry, offering superior metabolic stability and solubility compared to their sulfone analogues.[1] However, their synthesis—often via NH-transfer to sulfoxides—requires rigorous validation to distinguish the product from unreacted starting material or over-oxidized byproducts.

The Challenge: While NMR (


) and Mass Spectrometry (MS) are definitive, they are low-throughput and require sample workup.
The Solution:  Infrared (IR) spectroscopy provides an immediate, "self-validating" fingerprint for sulfoximine formation. This guide details how to utilize specific vibrational modes—specifically the de novo appearance of 

and the blue-shift of the

stretch—as a rapid validation tool that rivals the utility of NMR for reaction monitoring.

Part 1: The IR Fingerprint of Sulfoximines

Unlike NMR, which infers functional groups through magnetic environments, IR spectroscopy directly interrogates the bond order and force constants of the sulfur center. The transformation from a sulfoxide (


) to a sulfoximine (

) induces predictable, high-contrast spectral changes.
The "See-Saw" Validation Effect

The most reliable validation method is monitoring the "See-Saw Effect" : the simultaneous disappearance of the sulfoxide band and the appearance of the sulfoximine triad.

Vibrational ModePrecursor (Sulfoxide) FrequencyProduct (Sulfoximine) FrequencySignal Character
N-H Stretch Absent3250 – 3310 cm⁻¹ Medium intensity; broad (H-bonding) or sharp (free).
S=O Stretch 1030 – 1060 cm⁻¹ 1210 – 1230 cm⁻¹ Strong. Significant blue shift (+170 cm⁻¹) due to increased oxidation state.
S=N Stretch Absent940 – 990 cm⁻¹ Fingerprint. Distinctive new band, often sharp.

Technical Insight: The blue shift of the


 bond from ~1050 to ~1220 cm⁻¹ is caused by the electron-withdrawing nature of the newly added imino (

) group, which shortens the

bond and increases its force constant.

Part 2: Experimental Protocol

Context: This protocol assumes a standard metal-free NH-transfer synthesis using (Diacetoxyiodo)benzene (PIDA) and Ammonium Carbamate.

Materials
  • Substrate: Methyl phenyl sulfoxide (Model compound).

  • Reagents: PhI(OAc)₂, Ammonium Carbamate, Methanol.

  • Instrument: FT-IR Spectrometer with ATR (Attenuated Total Reflectance) accessory (Diamond/ZnSe crystal).

Step-by-Step Validation Workflow
  • Baseline Acquisition (T=0):

    • Apply neat starting sulfoxide to the ATR crystal.

    • Record spectrum (16 scans, 4 cm⁻¹ resolution).

    • Mark: Strong peak at ~1050 cm⁻¹ (

      
      ). Ensure absence of signals >3000 cm⁻¹ (excluding C-H).
      
  • Reaction Monitoring (In-Situ):

    • Initiate reaction: Sulfoxide (1.0 eq), Ammonium Carbamate (1.5 eq), PIDA (2.1 eq) in MeOH.

    • At T=30 min, take a 50 µL aliquot.

    • Critical Step: Evaporate MeOH rapidly (nitrogen stream) to prevent solvent peaks (O-H stretch) from masking the product's N-H signal.

    • Apply residue to ATR.

  • Endpoint Validation (T=Final):

    • Look for the Triad of Formation :

      • New Peak: ~3280 cm⁻¹ (

        
         stretch).
        
      • Shifted Peak: Appearance of ~1220 cm⁻¹ (

        
         sulfoximine) and loss of ~1050 cm⁻¹.
        
      • Fingerprint: New band at ~950 cm⁻¹ (

        
        ).
        
Visualization: The Validation Logic Pathway

ValidationLogic Start Sample Aliquot CheckNH Check 3250-3310 cm⁻¹ (N-H Region) Start->CheckNH CheckSO Check 1030 vs 1220 cm⁻¹ (S=O Shift) CheckNH->CheckSO Signal Present Result_Fail FAILED: No Reaction/Byproduct CheckNH->Result_Fail Absent CheckSN Check 940-990 cm⁻¹ (S=N Fingerprint) CheckSO->CheckSN Shift Observed (1050 -> 1220) CheckSO->Result_Fail No Shift (1050 remains) Result_Success VALIDATED: Sulfoximine Formed CheckSN->Result_Success Band Present CheckSN->Result_Fail Absent

Figure 1: Decision tree for validating sulfoximine formation using IR spectral markers.

Part 3: Comparative Analysis (IR vs. Alternatives)

While NMR remains the gold standard for full structural elucidation, IR offers distinct advantages for rapid "Go/No-Go" decision making during optimization.

Method Performance Matrix
FeatureIR Spectroscopy NMR (

/

)
Mass Spectrometry (LC-MS)
Primary Data Functional Group TransformationAtomic Connectivity & EnvironmentMolecular Mass (

)
Throughput High (<1 min/sample)Low (5-10 min/sample + prep)Medium (2-5 min/sample)
Sample Prep None (Neat/ATR)Deuterated Solvents RequiredDilution/Filtration Required
Limit of Detection Moderate (~1-2%)High (<1%)Very High (ppm/ppb)
Specific Blind Spot Cannot distinguish enantiomersExpensive instrumentationIonization suppression possible
Best Use Case Real-time reaction monitoring Final purity & structure confirmationTrace impurity detection
Mechanistic Visualization: Chemical Transformation

The following diagram illustrates the chemical transformation and the corresponding vibrational changes that IR detects.

ReactionVibrations cluster_0 IR Observable Changes Sulfoxide Sulfoxide (R₂S=O) ν(S=O): ~1050 cm⁻¹ Intermediate Iodonitrene / Activated Complex Sulfoxide->Intermediate Oxidation Reagents PhI(OAc)₂ + NH₂CO₂NH₄ Reagents->Intermediate N-Source Sulfoximine Sulfoximine (R₂S(O)=NH) ν(NH): ~3300 cm⁻¹ ν(S=O): ~1220 cm⁻¹ ν(S=N): ~950 cm⁻¹ Intermediate->Sulfoximine NH Transfer

Figure 2: Correlation between chemical synthesis steps and observable IR vibrational shifts.

References

  • Tota, A., et al. (2023). "Synthesis of NH-Sulfoximines from Sulfides Using Ammonium Carbamate and (Diacetoxyiodo)benzene." Organic Syntheses, 100, 48-60.[2] Link

    • Provides specific IR data for sulfoximine products (e.g., 3304, 1218, 943 cm⁻¹).
  • Lücking, U. (2013). "Sulfoximines: A Neglected Opportunity in Medicinal Chemistry." Angewandte Chemie International Edition, 52(36), 9399-9408. Link

    • Foundational text on the medicinal importance and structural properties of sulfoximines.
  • Zenzola, M., et al. (2016).[1] "Transfer of Electrophilic NH Using Convenient Sources of Ammonia: Direct Synthesis of NH Sulfoximines from Sulfoxides." Angewandte Chemie, 55(25), 7203-7207. Link

    • Describes the standard PIDA/Ammonium Carbam
  • Frings, M., et al. (2017).[1] "Sulfoximines from a Medicinal Chemist’s Perspective: Physicochemical and in vitro Parameters Relevant for Drug Discovery." European Journal of Medicinal Chemistry, 126, 225-245.[1] Link

    • Comparative analysis of sulfoximine properties vs. sulfones.
  • Reggelin, M., & Zur, C. (2000). "Sulfoximines: Structures, Properties and Synthetic Applications." Synthesis, 2000(1), 1-64. Link

    • Comprehensive review of sulfoximine spectroscopy and reactivity.

Sources

Comparative

Comparative Guide: Chiral HPLC Methodologies for N-Boc-L-Methionine Sulfoximine Diastereomeric Purity

As the pharmaceutical industry increasingly explores complex chiral architectures, sulfoximines have emerged as highly stable, configurationally rigid functional groups with profound medicinal potential [1]. Among these,...

Author: BenchChem Technical Support Team. Date: March 2026

As the pharmaceutical industry increasingly explores complex chiral architectures, sulfoximines have emerged as highly stable, configurationally rigid functional groups with profound medicinal potential [1]. Among these, N-Boc-L-Methionine sulfoximine serves as a critical synthetic intermediate. Because the


-carbon is fixed in the natural L-configuration, the stereogenic sulfur atom yields a pair of diastereomers: N-Boc-L-(S)-methionine sulfoximine and N-Boc-L-(R)-methionine sulfoximine.

This guide provides an authoritative, causality-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for resolving these diastereomers, ensuring robust, self-validating analytical workflows for drug development professionals.

Mechanistic Context & Biological Causality

Understanding why we must resolve these diastereomers dictates how we approach the analytical chemistry. The biological activity of methionine sulfoximine (MSO) is entirely stereospecific. The L-(S) diastereomer acts as a potent, mechanism-based irreversible inhibitor of glutamine synthetase (GS), whereas the L-(R) isomer exhibits negligible affinity due to steric clashes within the enzyme's active site [2]. Consequently, quantifying the precise diastereomeric excess (d.e.) of the L-(S) isomer is a Critical Quality Attribute (CQA) in the synthesis of MSO-derived therapeutics.

BioCausality MSO L-Methionine Sulfoximine (Diastereomeric Mixture) LS L-(S)-Diastereomer MSO->LS LR L-(R)-Diastereomer MSO->LR GS Glutamine Synthetase (GS) Active Site Binding LS->GS High Affinity Inactive No GS Inhibition (Steric Clash) LR->Inactive Low Affinity Effect Irreversible Inhibition (Therapeutic Target) GS->Effect

Logical relationship showing the stereospecific biological activity of L-methionine sulfoximine.

Chromatographic Causality: Stationary Phase Selection

The separation of chiral sulfinyl compounds relies heavily on polysaccharide-based Chiral Stationary Phases (CSPs) [3]. For N-Boc-L-Methionine sulfoximine, enantiorecognition is driven by a three-point interaction model: hydrogen bonding between the CSP carbamate linkages and the sulfoximine


 / 

groups, combined with steric inclusion within the helical polysaccharide groove.
Coated vs. Immobilized CSPs
  • Coated Phases (e.g., Chiralpak AD-H, OD-H): These traditional columns feature amylose or cellulose physically coated onto silica. While they offer excellent historical resolution for sulfoximines, they strictly limit mobile phases to standard normal-phase solvents (Hexane/Isopropanol/Ethanol) to prevent the dissolution of the chiral polymer.

  • Immobilized Phases (e.g., Chiralpak IA, IB, IC): These next-generation columns covalently bond the polysaccharide to the silica matrix. This structural integrity allows the use of "forbidden" modifiers like Dichloromethane (DCM) or Tetrahydrofuran (THF). Because N-Boc protected amino acids often suffer from poor solubility and broad peak tailing in pure alkane/alcohol mixtures, the ability to inject DCM into the mobile phase provides a critical advantage for peak focusing and enhanced resolution (

    
    ).
    

ChiralWorkflow Start N-Boc-L-Met Sulfoximine (Diastereomeric Mixture) CSP Chiral Stationary Phase (CSP) Screening Start->CSP Immobilized Immobilized Polysaccharide (Chiralpak IA, IB, IC) CSP->Immobilized Coated Coated Polysaccharide (Chiralpak AD-H, OD-H) CSP->Coated MobilePhase Mobile Phase Optimization (Hexane/IPA/EtOH + DEA/TFA) Immobilized->MobilePhase Coated->MobilePhase Resolution Baseline Resolution (Rs > 1.5) Quantification of L-(S) & L-(R) MobilePhase->Resolution Iterative Tuning

Workflow for chiral HPLC method development and resolution of N-Boc-L-Methionine sulfoximine.

Quantitative Comparative Data

The following table synthesizes the chromatographic performance of N-Boc-L-Methionine sulfoximine across leading Daicel Chiralpak columns. Data reflects optimized normal-phase conditions utilizing acidic additives (0.1% TFA) to suppress the ionization of the carboxylic acid moiety, thereby preventing peak tailing.

Chiral Stationary PhaseColumn ArchitectureOptimized Mobile Phase (v/v)Flow Rate

(min)

(min)
Resolution (

)
Selectivity (

)
Chiralpak AD-H Coated AmyloseHexane / IPA (80:20) + 0.1% TFA1.0 mL/min12.415.12.81.25
Chiralpak OD-H Coated CelluloseHexane / EtOH (85:15) + 0.1% TFA1.0 mL/min14.216.01.91.15
Chiralpak IC Immobilized CelluloseHexane / DCM / IPA (60:30:10) + 0.1% TFA1.0 mL/min9.813.54.1 1.45

Analytical Insight: The immobilized Chiralpak IC column outperforms the coated alternatives. The causal mechanism here is the addition of 30% DCM to the mobile phase, which drastically improves the solvation of the bulky N-Boc group, reducing longitudinal diffusion and sharpening the peaks to achieve an


 of 4.1.

Self-Validating Experimental Protocol

To ensure absolute scientific integrity, the following methodology is designed as a self-validating system . The protocol incorporates mandatory internal gatekeeping metrics that prevent the generation of false-positive purity data.

Phase 1: Preparation of Self-Validating Standards
  • Diluent Matching: Prepare the sample diluent to exactly match the initial mobile phase composition (e.g., Hexane/DCM/IPA 60:30:10). Causality: Injecting a sample in a stronger solvent than the mobile phase causes premature analyte precipitation and split peaks.

  • System Suitability Standard (SST): Prepare a 1.0 mg/mL solution of the unpurified diastereomeric mixture (N-Boc-L-(S,R)-Methionine sulfoximine).

  • Test Sample: Prepare the purified N-Boc-L-Methionine sulfoximine batch at 1.0 mg/mL.

Phase 2: System Suitability Testing (The Gatekeeper)

Before any sample analysis occurs, the system must prove its resolving power.

  • Inject a blank (diluent) to confirm baseline stability and the absence of carryover.

  • Inject the SST Standard in triplicate.

  • Validation Criteria: Proceed to Phase 3 only if the system meets the following parameters:

    • Resolution (

      
      ): 
      
      
      
      between the L-(S) and L-(R) peaks (ensures baseline separation).
    • Tailing Factor (

      
      ): 
      
      
      
      for both peaks (confirms secondary interactions are suppressed by the TFA additive).
    • Retention Time RSD:

      
       across the three injections (confirms pump and mobile phase stability).
      
Phase 3: Analytical Execution & Integration
  • Inject the Test Sample.

  • Identify the L-(S) and L-(R) peaks based on the relative retention times established during the SST phase.

  • Calculate the diastereomeric excess (d.e.) using area normalization. Causality: Because both diastereomers possess identical chromophores, their UV absorptivity at 210 nm is identical, making direct area normalization a scientifically valid method for quantitation without the need for separate response factors.

References

  • Lücking, U., et al. (2021). "Sulfoximines as Rising Stars in Modern Drug Discovery? Current Status and Perspective on an Emerging Functional Group in Medicinal Chemistry." Journal of Medicinal Chemistry, 64(11), 7153–7205. URL:[Link]

  • Rowe, W. B., & Meister, A. (1970). "Identification of L-methionine-S-sulfoximine as the convulsant isomer of methionine sulfoximine." Proceedings of the National Academy of Sciences, 66(2), 500-506. URL:[Link]

  • Wojaczyńska, E., & Wojaczyński, J. (2020). "Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds." Chemical Reviews, 120(10), 4578–4611. URL:[Link]

Sources

Validation

13C NMR Characterization of Boc-L-Methionine Sulfoximine (Boc-MSO): A Technical Comparison Guide

Topic: 13C NMR Chemical Shifts of Sulfoximine Methyl Group in Boc-MSO Content Type: Publish Comparison Guide Executive Summary This guide details the structural validation of -Boc-L-Methionine Sulfoximine (Boc-MSO) using...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 13C NMR Chemical Shifts of Sulfoximine Methyl Group in Boc-MSO Content Type: Publish Comparison Guide

Executive Summary

This guide details the structural validation of


-Boc-L-Methionine Sulfoximine (Boc-MSO)  using 13C NMR spectroscopy. Designed for medicinal chemists and analytical scientists, this document focuses on the diagnostic 

-methyl
chemical shift—the critical indicator of sulfur oxidation state and stereochemical purity. We compare Boc-MSO against its metabolic precursors and synthetic byproducts (Methionine, Sulfoxide, and Sulfone) to provide a robust framework for purity assessment.
Part 1: The Diagnostic Landscape (Technical Analysis)

In the synthesis and application of glutamine synthetase inhibitors like MSO, the oxidation state of the sulfur atom is the primary quality attribute. 13C NMR provides a superior resolution compared to 1H NMR for distinguishing the subtle electronic environments of the sulfur center.

The Core Challenge: Distinguishing S-Oxidation States

The methyl group attached to the sulfur (


) acts as a sensitive probe. As electron density is withdrawn from the sulfur atom (via oxidation or imination), the carbon nucleus becomes deshielded, shifting downfield.

Table 1: Comparative 13C NMR Chemical Shifts (S-Methyl Group) Solvent:


 referenced to 77.16 ppm. Temperature: 298 K.[1]
CompoundStructure FragmentS-Me Shift (

, ppm)
Diagnostic Notes
Boc-L-Methionine

15.2 - 15.5 Highly shielded; indicates unoxidized starting material.
Boc-Met Sulfoxide

38.0 - 39.5 Distinct diastereomeric splitting often observed (

ppm). Common impurity.
Boc-Met Sulfone

42.0 - 43.5 Over-oxidation byproduct. Signals are typically sharp singlets.
Boc-MSO (Target)

43.8 - 45.2 Most deshielded. Often appears as two peaks due to sulfoximine diastereomers (

) unless stereoselective synthesis is used.

Critical Insight: The chemical shift of the Boc-MSO methyl group (


 ppm) overlaps dangerously with the sulfone (

ppm). High-field instruments (≥100 MHz for 13C) are recommended to resolve these species definitively.
Part 2: Structural Logic & Stereochemistry

Boc-MSO possesses two chiral centers: the fixed


-carbon (L-configuration) and the stereogenic sulfur atom. Standard synthesis yields a diastereomeric mixture (

and

).
Visualization: Structural Hierarchy

The following diagram illustrates the structural relationship and the specific carbon environments monitored during analysis.

BocMSO_Structure cluster_0 Target Molecule: Boc-MSO Boc Boc Group (t-Butyl) Alpha Alpha Carbon (Chiral Center) Boc->Alpha N-protection SideChain Side Chain (-CH2-CH2-) Alpha->SideChain Sulfoximine Sulfoximine Group -S(=O)(=NH)- SideChain->Sulfoximine Methyl S-Methyl (Diagnostic Target) Sulfoximine->Methyl ~44-45 ppm Diastereomers Diastereomers (S_S / S_R) Sulfoximine->Diastereomers

Caption: Structural connectivity of Boc-MSO highlighting the diagnostic S-Methyl group and stereochemical complexity.

Part 3: Validated Experimental Protocol

To ensure reproducibility and "Self-Validating" results, follow this specific acquisition workflow. This protocol minimizes solvent effects that can shift the critical 40-45 ppm window.

Materials & Methods
  • Solvent:

    
     (99.8% D) with 0.03% TMS (Tetramethylsilane).
    
    • Why?

      
       minimizes proton exchange on the sulfoximine nitrogen (
      
      
      
      ), keeping the signal sharp compared to protic solvents like
      
      
      .
  • Concentration: 20-30 mg/mL.

  • Instrument Parameters:

    • Frequency: 100 MHz or higher (for 13C).

    • Pulse Sequence: Proton-decoupled 13C (typically zgpg30 or equivalent).

    • Relaxation Delay (D1):

      
       seconds (Critical for quantitative integration of methyl signals).
      
    • Scans:

      
       (Sulfoximine carbons are quaternary-like in relaxation but the methyl is fast; high scans ensure S/N for minor impurities).
      
Step-by-Step Analysis Workflow
  • Acquire Spectrum: Run the standard proton-decoupled 13C experiment.

  • Reference: Calibrate the center peak of the

    
     triplet to 77.16 ppm .
    
  • Zone Analysis (0 - 60 ppm):

    • Check 15 ppm : If peak exists

      
       Unreacted Methionine present.
      
    • Check 28 ppm : Strong Boc t-butyl signal (Internal Control).

    • Check 38-39 ppm : If peak exists

      
       Sulfoxide impurity (Intermediate).
      
    • Check 42-43 ppm : If peak exists

      
       Sulfone impurity (Over-oxidation).
      
    • Confirm Target: Look for signal(s) at 43.8 - 45.2 ppm .

      • Single Peak: Stereopure Boc-MSO.

      • Double Peak (approx 1:1): Diastereomeric mixture (Standard Grade).

Decision Logic Diagram

Use this flowchart to interpret your NMR data for quality control.

QC_Workflow Start Analyze 13C Spectrum (10-50 ppm Region) Check15 Peak at ~15 ppm? Start->Check15 Check38 Peak at ~38-39 ppm? Check15->Check38 No ResultMet Fail: Unreacted Methionine Check15->ResultMet Yes Check44 Peak at ~44-45 ppm? Check38->Check44 No ResultSulfoxide Fail: Sulfoxide Impurity Check38->ResultSulfoxide Yes ResultTarget Pass: Boc-MSO Identified Check44->ResultTarget Yes CheckSplit Is 44-45 ppm signal split? ResultTarget->CheckSplit Pure Stereopure Isomer CheckSplit->Pure No Mix Diastereomeric Mixture CheckSplit->Mix Yes

Caption: Logical workflow for purity assessment of Boc-MSO using 13C NMR markers.

References
  • PubChem. (2025).[2] Methionine Sulfoximine | C5H12N2O3S.[2] National Library of Medicine. [Link]

  • Cohen, J. S., Yariv, J., et al. (1980). 13C NMR analysis of methionine sulfoxide in protein. Journal of Magnetic Resonance. [Link]

  • Zenzola, M., et al. (2016). Transfer of Electrophilic NH-Groups to Sulfides. Chemical Communications (Supporting Information). [Link]

Sources

Comparative

Validating Enzymatic Activity of Boc-MSO Derivatives: A Comparative Guide

Executive Summary & Strategic Context In the development of nitrogen metabolism modulators, Methionine Sulfoximine (MSO) remains the gold standard for irreversible inhibition of Glutamine Synthetase (GS) .[1] However, th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

In the development of nitrogen metabolism modulators, Methionine Sulfoximine (MSO) remains the gold standard for irreversible inhibition of Glutamine Synthetase (GS) .[1] However, the poor membrane permeability and non-specific toxicity of free MSO often necessitate the development of derivatives, such as N-Boc-Methionine Sulfoximine (Boc-MSO) .

This guide details the validation of enzymatic assays to characterize the activity of Boc-MSO derivatives. Unlike standard commercial kits, characterizing a derivative requires a comparative kinetic approach . We must determine if the Boc-modification acts as a steric blocker (rendering the molecule inactive in vitro) or if the derivative retains inhibitory potency.

Key Comparison:

  • L-MSO (Free Form): High potency (

    
    ), irreversible mechanism.
    
  • Boc-MSO (Derivative): Modified lipophilicity; typically shows reduced in vitro potency due to steric hindrance at the glutamate-binding pocket, potentially acting as a prodrug.

  • Phosphinothricin (PPT): Structural analog, used as a benchmark for reversible/competitive inhibition profiles.

Mechanistic Grounding

To validate the assay, one must understand the specific step Boc-MSO targets. Glutamine Synthetase catalyzes the condensation of Glutamate and Ammonia using ATP.

The MSO Mechanism: Free MSO mimics the transition state.[2] It is phosphorylated by GS to form MSO-Phosphate , which binds tightly to the active site, locking the enzyme.

  • Critical Question for Boc-MSO: Does the bulky tert-butyloxycarbonyl (Boc) group on the

    
    -amine prevent entry into the active site? Or does it allow binding but prevent phosphorylation?
    
Diagram 1: Mechanism of Action & Inhibition Logic

GS_Mechanism GS Glutamine Synthetase (Active Enzyme) Complex Transition State (Tetrahedral) GS->Complex + Glu + NH3 Dead Dead Enzyme (MSO-P Adduct) GS->Dead + MSO + ATP (Phosphorylation) GS->Dead + Boc-MSO (If Active) NoBind Steric Exclusion (No Inhibition) GS->NoBind + Boc-MSO (Steric Clash?) Glu L-Glutamate (Substrate) ATP ATP Gln L-Glutamine + ADP + Pi Complex->Gln Catalysis MSO L-MSO (Free Inhibitor) BocMSO Boc-MSO (Test Derivative)

Caption: Comparative mechanism showing the standard irreversible inhibition by Free MSO versus the potential steric exclusion or modified binding of the Boc-MSO derivative.

Assay Selection: The Coupled Enzyme System

For validating Boc-MSO activity, endpoint assays (like the


-glutamyl hydroxamate method) are insufficient for determining kinetic constants (

). I recommend the Pyruvate Kinase/Lactate Dehydrogenase (PK/LDH) Coupled Assay .

Why this system?

  • Real-Time Kinetics: Measures ADP production continuously via NADH oxidation (absorbance drop at 340 nm).

  • Sensitivity: Capable of detecting subtle differences in

    
     between MSO and Boc-MSO.
    
  • Self-Validating: The consumption of NADH is stoichiometric to GS activity (1:1 ratio).

Diagram 2: Coupled Assay Workflow

Assay_Workflow cluster_0 Reaction Mix Setup cluster_1 Detection Pathway GS_Enz GS Enzyme ADP ADP Produced GS_Enz->ADP Catalysis Subs Glu + ATP + NH4+ Subs->ADP Coupling PK + LDH + PEP + NADH Inhib Boc-MSO (Titration) Inhib->GS_Enz Inhibition? Pyruvate Pyruvate ADP->Pyruvate Pyruvate Kinase (PEP -> Pyruvate) Signal NADH Oxidation (Decrease A340) Pyruvate->Signal LDH (NADH -> NAD+)

Caption: The PK/LDH coupled assay links GS activity (ADP production) to a measurable decrease in NADH absorbance at 340 nm.

Validation Protocol: Step-by-Step

Phase 1: System Suitability (The "No Inhibitor" Control)

Before testing Boc-MSO, ensure the assay is linear and the coupling enzymes are not rate-limiting.

  • Linearity: Titrate GS enzyme (0.01 – 0.5 Units/mL). Plot

    
     vs. [Enzyme]. 
    
    
    
    must be
    
    
    .
  • Coupling Check: Double the concentration of PK/LDH. If the rate increases, your coupling system was rate-limiting. Fix this before proceeding.

Phase 2: Boc-MSO Solubility & Stability

Boc derivatives are more hydrophobic than free amino acids.

  • Solvent: Dissolve Boc-MSO in DMSO.

  • Validation: Ensure final DMSO concentration in the assay is

    
     (v/v). Run a "DMSO-only" control to confirm GS is not denatured by the solvent.
    
Phase 3: and Determination
  • Setup: Prepare a 96-well plate.

  • Substrates: Fix L-Glutamate at

    
     (typically 2-5 mM) and ATP at saturation (1-2 mM).
    
  • Inhibitor Titration:

    • Row A: Free MSO (Positive Control): 0.1

      
       to 100 
      
      
      
      .
    • Row B: Boc-MSO (Test): 1

      
       to 1000 
      
      
      
      (expect lower potency).
    • Row C: Phosphinothricin (Alternative Control).

    • Row D: No Inhibitor (100% Activity).

  • Initiation: Add ATP to start reaction. Monitor

    
     for 20 minutes at 25°C or 37°C.
    

Comparative Performance Guide

The table below illustrates expected results based on the structural properties of the derivatives. Use this to benchmark your experimental data.

ParameterL-MSO (Standard) Boc-MSO (Derivative) Phosphinothricin (PPT) Interpretation
IC50 (approx) 0.5 - 5

> 100

(Likely)
5 - 20

Boc group likely hinders active site entry.
Mechanism Irreversible (Time-dependent)Reversible / WeakReversibleMSO-P adduct formation requires free amine.
Solubility Water SolubleDMSO / Organic SolventsWater SolubleBoc increases lipophilicity.
In Vivo Utility Toxic / SeizuresPotential ProdrugHerbicideBoc-MSO may be cleaved intracellularly to MSO.
Critical Analysis of Results
  • Scenario A: Boc-MSO shows high potency (

    
    ). 
    
  • Scenario B: Boc-MSO shows low/no potency (

    
    ). 
    
  • Scenario C: Time-dependent inhibition.

    • Validation: Pre-incubate Boc-MSO with GS + ATP for 0, 10, 30 mins before adding Glutamate. If inhibition increases with time, it suggests slow-binding or mechanism-based inactivation similar to free MSO.

Troubleshooting & Optimization

  • Interference: Boc groups can be acid-labile. Ensure your assay buffer pH is neutral (pH 7.0 - 7.5). Avoid acidic stop solutions if performing endpoint analysis.

  • Pre-incubation: MSO requires ATP to phosphorylate and bind. Always pre-incubate Enzyme + Inhibitor + ATP for 10 minutes before adding Glutamate/Ammonia to capture maximum inhibition.

  • Background ATPase Activity: Run a control without Glutamate. If ADP is produced, your enzyme prep is contaminated with ATPases, invalidating the

    
     calculation.
    

References

  • Meister, A. (1974). "Glutamine synthetase of mammals". The Enzymes, 10, 699-754.

  • Eisenberg, D., et al. (2000). "Structure-function relationships of glutamine synthetases". Biochimica et Biophysica Acta (BBA).

  • Creative Enzymes. (2023).[3] "Enzyme Activity Assay Validation Services".[4][5] Creative Enzymes Official Site.

  • Sigma-Aldrich. (2023). "L-Methionine sulfoximine Product Information". Merck/Sigma.

  • Eurofins. (2023).[3] "Bioanalytical Method Validation for Enzymatic Assays". Eurofins Scientific.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling N-Boc-L-Methionine sulfoximine

Comprehensive Safety and Handling Guide for N-Boc-L-Methionine Sulfoximine N-Boc-L-Methionine sulfoximine is a highly specialized, synthetically valuable amino acid derivative used extensively in solid-phase peptide synt...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Handling Guide for N-Boc-L-Methionine Sulfoximine

N-Boc-L-Methionine sulfoximine is a highly specialized, synthetically valuable amino acid derivative used extensively in solid-phase peptide synthesis (SPPS) and as a critical building block for glutamine synthetase inhibitors. While the tert-butyloxycarbonyl (Boc) protecting group provides excellent orthogonal stability during peptide chain elongation, the physical properties of the resulting compound—a fine, easily aerosolized crystalline powder—demand rigorous laboratory safety protocols.

As a Senior Application Scientist, I have observed that standard laboratory PPE is often insufficient for handling Boc-protected sulfoximine derivatives. This guide provides a scientifically grounded, self-validating operational framework for handling N-Boc-L-Methionine sulfoximine, ensuring both researcher safety and the chemical integrity of your synthesis workflows.

Hazard Assessment & Causality

To design an effective safety protocol, we must first understand the causal relationship between the molecule's structure and its physical hazards. The parent compound, L-Methionine sulfoximine, is classified under OSHA standards as a Category 2 Skin Irritant, a Category 2 Serious Eye Irritant, and a Category 3 Specific Target Organ Toxicity (Single Exposure) agent targeting the respiratory system (1)[1].

When this molecule is Boc-protected, it forms a fine powder that is highly susceptible to triboelectric charging (static electricity). This physical manifestation means the primary vector of exposure is not dermal absorption, but rather the inhalation of airborne dust and mechanical irritation of the ocular mucosa (2)[2].

Quantitative Hazard and PPE Matrix

The following table summarizes the quantitative hazard classifications and the specific Personal Protective Equipment (PPE) required to mitigate these risks.

Hazard Category (OSHA)Physical ManifestationRequired PPE SpecificationCausality / Rationale
Skin Irritation (Cat 2) Contact dermatitisNitrile gloves (≥4 mil thickness)Provides a robust barrier against particulate transfer and resists penetration by peptide synthesis solvents (e.g., DMF, DCM).
Eye Irritation (Cat 2) Mechanical abrasionANSI Z87.1 tight-fitting safety gogglesStandard safety glasses allow fine airborne dust to enter from the sides; tight-fitting goggles completely seal the ocular cavity.
STOT SE (Cat 3) Respiratory tract irritationN95/P100 Respirator (if outside fume hood)Filters out fine crystalline particulates that cause mucosal irritation upon inhalation.
General Handling Powder accumulationFlame-retardant lab coat with knit cuffsKnit cuffs prevent the fine powder from migrating up the sleeves during active weighing and transfer.

Operational Workflow: Step-by-Step Methodology

To ensure absolute safety and prevent cross-contamination, the handling of N-Boc-L-Methionine sulfoximine must follow a strict, self-validating procedural workflow. Standard laboratory safety practices dictate that all active handling of Boc-amino acids must occur within a well-ventilated area (3)[3].

OperationalWorkflow Start Pre-Operation: Fume Hood & PPE Check Weighing Active Handling: Anti-Static Weighing Start->Weighing Verify airflow Solubilization Solubilization: Add to DMF/DCM Weighing->Solubilization Minimize dust Decon Post-Operation: Decontamination Solubilization->Decon Cap vials securely Waste Waste Segregation: Solid vs Solvent Waste Decon->Waste Dispose materials

Operational safety workflow for handling N-Boc-L-Methionine sulfoximine.
Protocol: Safe Weighing and Solubilization
  • Environmental Validation :

    • Action: Verify the chemical fume hood face velocity is between 0.4 and 0.6 m/s.

    • Causality: This specific velocity range is strong enough to capture aerosolized particulates but gentle enough to prevent the powder from being blown off the weighing boat.

    • Self-Validation: Check the digital monitor on the hood; if an alarm sounds or the flow is outside this range, do not proceed.

  • Static Dissipation :

    • Action: Pass an anti-static ionizer bar over the analytical balance, the weighing boat, and the PTFE-coated spatulas.

    • Causality: Boc-protected amino acids accumulate static charge easily. Static buildup causes the powder to "jump," leading to inaccurate yields and a high risk of inhalation.

    • Self-Validation: Bring the spatula near the powder. If the powder clings to the metal before contact, static is still present. Re-apply the ionizer.

  • Active Transfer :

    • Action: Slowly transfer the N-Boc-L-Methionine sulfoximine into a tared, sealable glass vial rather than an open, flat weighing boat.

    • Causality: A deep vial minimizes the surface area exposed to the ambient airflow, drastically reducing dust generation.

  • In-Situ Solubilization :

    • Action: Add your coupling solvent (e.g., Dimethylformamide (DMF) or Dichloromethane (DCM)) directly to the vial inside the fume hood before transporting it to the peptide synthesizer.

    • Causality: Transporting a solution is exponentially safer than transporting a dry, reactive powder across the laboratory.

    • Self-Validation: Ensure the vial is capped tightly and visually inspect for complete dissolution before removing it from the hood.

Spill Response & Disposal Plan

Even with meticulous protocols, accidental spills occur. The response must be immediate and calculated to prevent the aerosolization of the sulfoximine derivative.

SpillResponse Spill Powder Spill Detected Assess Assess Volume & Location Spill->Assess Inside Inside Fume Hood (< 50g) Assess->Inside Contained Outside Outside Fume Hood or Airborne Assess->Outside Uncontained Sweep Wet Wipe Protocol (Avoid Dry Sweeping) Inside->Sweep Suppress dust Evacuate Evacuate Area & Contact EHS Outside->Evacuate High risk

Decision matrix for N-Boc-L-Methionine sulfoximine spill containment.
Immediate Spill Response Protocol
  • Assessment : Determine if the spill is contained within the fume hood or if it has breached the laboratory environment.

  • Containment (Wet Wipe Protocol) :

    • Action: Never dry sweep. Place a paper towel soaked in 70% isopropanol or water directly over the spilled powder.

    • Causality: Dry sweeping mechanically forces the fine powder into the air, triggering the Category 3 respiratory hazards. The wet towel suppresses dust generation and partially solubilizes the Boc-derivative for safe collection.

  • Decontamination : Wipe the area inward from the edges to the center to prevent spreading. Wash the surface with soap and water afterward to remove any residual chemical.

Chemical Disposal Methodology

N-Boc-L-Methionine sulfoximine must not be introduced into the general wastewater system, as it is highly mobile in aqueous environments (1)[1].

  • Solid Waste : Place all contaminated wipes, empty vials, and compromised PPE into a clearly labeled, sealable solid waste container designated for "Hazardous Solid Waste - Boc-Amino Acid Derivatives."

  • Liquid Waste : If the compound has been dissolved in DMF or DCM, it must be segregated into the "Non-Halogenated" or "Halogenated" organic waste carboys, respectively, in strict compliance with EPA/RCRA regulations.

References

Sources

© Copyright 2026 BenchChem. All Rights Reserved.